5-Amino-1,3,4-thiadiazole-2-carboxylic acid

• CAS: 63326-73-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid

This guide provides a comprehensive overview of the synthesis and characterization of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid, a heterocyclic compound of significant interest in medicinal chemistry and drug development. The inherent functionalities of this molecule—a reactive amino group and a carboxylic acid moiety on a biologically active thiadiazole scaffold—make it a versatile building block for the synthesis of novel therapeutic agents. This document is intended for researchers, scientists, and professionals in the field of drug discovery and organic synthesis, offering both theoretical insights and practical methodologies.

Introduction: The Chemical Significance of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid

The 1,3,4-thiadiazole ring is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1] The presence of both an amino group and a carboxylic acid on this heterocyclic core in 5-Amino-1,3,4-thiadiazole-2-carboxylic acid offers multiple points for chemical modification, allowing for the exploration of diverse chemical space in drug design.[2] The amino group can be readily derivatized to form amides, sulfonamides, or Schiff bases, while the carboxylic acid can be converted to esters, amides, or other acid derivatives. This dual functionality makes it a valuable synthon for creating libraries of compounds for high-throughput screening.

Synthesis of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid: A Proposed Methodology

While numerous methods exist for the synthesis of 2-amino-5-substituted-1,3,4-thiadiazoles, a detailed experimental protocol for the direct synthesis of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid is not extensively documented in readily available literature. However, based on established synthetic routes for analogous compounds, a reliable and efficient protocol can be proposed. The most common and effective method for the formation of the 2-amino-1,3,4-thiadiazole ring is the cyclocondensation of a carboxylic acid with thiosemicarbazide using a dehydrating agent.[3][4][5]

Primary Synthetic Route: Cyclocondensation of Oxalic Acid with Thiosemicarbazide

This proposed method utilizes the reaction of oxalic acid with thiosemicarbazide in the presence of a suitable dehydrating agent, such as polyphosphoric acid (PPA) or phosphorus oxychloride (POCl₃).

Caption: Proposed synthesis of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid.

Table 1: Reagents and Proposed Reaction Conditions

Reagent/Parameter	Proposed Value/Condition	Rationale
Oxalic Acid	1.0 equivalent	Dicarboxylic acid precursor for the thiadiazole ring with a carboxyl group.
Thiosemicarbazide	1.0 equivalent	Provides the amino group and the thioamide functionality for cyclization.
Dehydrating Agent	Polyphosphoric Acid (PPA)	A strong dehydrating and cyclizing agent commonly used for this transformation.[3]
Temperature	80-100 °C	Sufficient to promote the reaction while minimizing decomposition.
Reaction Time	2-4 hours	Typically sufficient for completion of the cyclization.
Work-up	Pouring onto ice, neutralization	To precipitate the product and remove the acidic catalyst.
Purification	Recrystallization (e.g., from ethanol/water)	To obtain the pure product.

Experimental Protocol (Proposed):

• To a stirred solution of polyphosphoric acid (10 mL) preheated to 80 °C, add thiosemicarbazide (1.0 g, 10.97 mmol) in small portions.

• Once the thiosemicarbazide has dissolved, add oxalic acid (0.99 g, 10.97 mmol) portion-wise, maintaining the temperature between 80-90 °C.

• After the addition is complete, heat the reaction mixture to 100 °C and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice (100 g) with vigorous stirring.

• Neutralize the resulting acidic solution with a saturated solution of sodium bicarbonate until a precipitate is formed.

• Collect the precipitate by vacuum filtration, wash with cold water, and dry under vacuum.

• Recrystallize the crude product from a suitable solvent system, such as an ethanol/water mixture, to afford pure 5-Amino-1,3,4-thiadiazole-2-carboxylic acid.

Alternative Synthetic Strategy: Oxidation of 5-Amino-1,3,4-thiadiazole-2-thiol

An alternative and plausible route to the target molecule is the oxidation of the commercially available and readily synthesized 5-Amino-1,3,4-thiadiazole-2-thiol.[6][7] Mild oxidizing agents would be required to selectively oxidize the thiol group to a carboxylic acid without affecting the amino group or the thiadiazole ring.

Table 2: Potential Oxidizing Agents

Oxidizing Agent	Rationale
Potassium permanganate (KMnO₄) in alkaline solution	A strong oxidizing agent capable of converting thiols to carboxylic acids.
Hydrogen peroxide (H₂O₂) with a catalyst	A greener oxidizing agent, though conditions would need careful optimization.[8]
Nitric acid (HNO₃)	A strong oxidizing agent, but may lead to side reactions if not controlled.

Comprehensive Characterization of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid

Thorough characterization is essential to confirm the identity and purity of the synthesized compound. A combination of spectroscopic and analytical techniques should be employed.

Caption: Workflow for the characterization of the synthesized compound.

Spectroscopic Analysis

Table 3: Predicted Spectroscopic Data for 5-Amino-1,3,4-thiadiazole-2-carboxylic acid

Technique	Predicted Observation	Interpretation
¹H NMR (in DMSO-d₆)	Broad singlet (~13-14 ppm, 1H)	Carboxylic acid proton (-COOH)
Singlet (~7.5-8.0 ppm, 2H)	Amino protons (-NH₂)
¹³C NMR (in DMSO-d₆)	~160-165 ppm	Carboxylic acid carbon (C=O)
~165-170 ppm	C5 of thiadiazole ring (attached to -NH₂)
~150-155 ppm	C2 of thiadiazole ring (attached to -COOH)
FT-IR (KBr pellet, cm⁻¹)	3100-3300 (broad)	O-H stretch of carboxylic acid and N-H stretch of amino group
~1700	C=O stretch of carboxylic acid
~1620	N-H bend of amino group and C=N stretch of the thiadiazole ring
~1300-1400	C-N and C-S stretching vibrations of the thiadiazole ring
Mass Spectrometry (ESI-)	[M-H]⁻ at m/z ≈ 144	Deprotonated molecular ion

The predicted NMR chemical shifts are based on data from structurally similar 1,3,4-thiadiazole derivatives.[1][3] The IR absorption bands are characteristic of the functional groups present in the molecule.[9][10]

Chromatographic and Elemental Analysis

High-Performance Liquid Chromatography (HPLC): HPLC analysis should be performed to assess the purity of the final compound. A single sharp peak would indicate a high degree of purity.

Elemental Analysis: The elemental composition of the synthesized compound should be determined and compared with the theoretical values for C₃H₃N₃O₂S.

Table 4: Theoretical Elemental Composition

Element	Theoretical Percentage
Carbon (C)	25.17%
Hydrogen (H)	2.11%
Nitrogen (N)	29.36%
Oxygen (O)	22.35%
Sulfur (S)	22.41%

Conclusion

References

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An In-depth Technical Guide to the Physicochemical Properties of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid

Introduction: The Scientific Context and Significance

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, recognized for its metabolic stability and diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of both an amino group at the 5-position and a carboxylic acid at the 2-position creates a molecule of significant interest: 5-Amino-1,3,4-thiadiazole-2-carboxylic acid. This compound presents a unique combination of functional groups—a heterocyclic core, a basic amino group, and an acidic carboxyl group—making it a versatile building block for drug development. Its zwitterionic potential and capacity for extensive hydrogen bonding profoundly influence its physicochemical properties, which in turn govern its behavior in biological systems, from solubility and membrane permeability to target binding.

This guide provides a comprehensive analysis of the core physicochemical properties of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid. Due to the limited availability of direct experimental data for this specific molecule, we will leverage data from its closely related ethyl ester analog, ethyl 5-amino-1,3,4-thiadiazole-2-carboxylate, and apply fundamental chemical principles to predict the properties of the parent acid. Furthermore, this document details robust, field-proven experimental protocols for the empirical determination of these critical parameters, ensuring a self-validating system for researchers.

Molecular Structure and Identification

The foundational step in characterizing any chemical entity is to establish its structure and unique identifiers.

• IUPAC Name: 5-Amino-1,3,4-thiadiazole-2-carboxylic acid

• Molecular Formula: C₃H₃N₃O₂S

• Molecular Weight: 145.14 g/mol

• Canonical SMILES: C1(=C(N=N1)N)C(=O)O

• InChI Key: FQMMGDBYRNJALE-UHFFFAOYSA-N

The structure features a planar, aromatic 1,3,4-thiadiazole ring. The electron-donating amino group at C5 and the electron-withdrawing carboxylic acid group at C2 create a polarized molecule with distinct hydrogen bond donor and acceptor sites. This electronic push-pull system is critical to its chemical reactivity and interaction with biological macromolecules.

Physicochemical Properties: A Comparative Analysis

To construct a reliable profile for the target acid, we first present the known properties of its ethyl ester derivative, a common synthetic precursor. These values serve as a baseline for our predictions.

Table 1: Physicochemical Data of Ethyl 5-amino-1,3,4-thiadiazole-2-carboxylate

Property	Value	Source
CAS Number	64837-53-2	[1][2]
Molecular Formula	C₅H₇N₃O₂S	[1]
Molecular Weight	173.19 g/mol	[1][2]
Appearance	Light yellow solid	[2]
Melting Point	197-199 °C	[2]
Boiling Point	317.9 °C (Predicted)	[2]
Density	1.419 g/cm³ (Predicted)	[2]
pKa	0.82 (Predicted, for the protonated amino group)	[2]
Storage	2-8°C, protect from light	[2]

Table 2: Predicted Physicochemical Properties of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid

Property	Predicted Value / Profile	Rationale
Appearance	White to off-white crystalline powder	Based on typical appearance of similar heterocyclic carboxylic acids.
Melting Point	>200 °C (with decomposition)	The presence of the free carboxylic acid allows for strong intermolecular hydrogen bonding and potential zwitterion formation, significantly increasing the lattice energy compared to the ethyl ester. Decomposition upon melting is common for such structures.
Solubility	pH-dependent. Low solubility in nonpolar organic solvents. Soluble in aqueous solutions at high and low pH. Sparingly soluble in water near its isoelectric point.	The amphoteric nature allows it to form soluble salts. At low pH, the amino group is protonated (-NH₃⁺), and at high pH, the carboxyl group is deprotonated (-COO⁻), both enhancing aqueous solubility. Near the isoelectric point, the neutral (zwitterionic) form dominates, which often has lower solubility.
pKa₁ (Carboxylic Acid)	~2.5 - 3.5	The electron-withdrawing nature of the thiadiazole ring will increase the acidity of the carboxyl group compared to a simple aliphatic carboxylic acid.
pKa₂ (Protonated Amino Group)	~1.0 - 2.0	The amino group's basicity is significantly reduced due to its direct attachment to the electron-deficient aromatic ring, making its conjugate acid quite acidic.

Proposed Synthesis Pathway

A robust and common method for synthesizing 2-amino-5-substituted-1,3,4-thiadiazoles involves the cyclization of thiosemicarbazide with a carboxylic acid or its derivative, often facilitated by a strong dehydrating agent like polyphosphoric acid (PPA).[3][4]

Caption: Proposed synthesis workflow for the target compound.

Experimental Protocols for Physicochemical Characterization

The following protocols are designed as self-validating systems for the accurate determination of the key physicochemical properties of the synthesized compound.

Melting Point Determination (Capillary Method)

Causality: The melting point is a fundamental indicator of purity. A sharp melting range (typically < 2°C) is characteristic of a pure crystalline solid, while impurities depress and broaden the melting range. This method relies on controlled heating and precise visual observation.

Methodology:

• Sample Preparation: Ensure the crystalline sample is completely dry. Finely powder a small amount. Jab the open end of a capillary tube into the powder and tap the closed end on a hard surface to pack the sample to a height of 2-3 mm.[5]

• Apparatus Setup: Place the capillary tube into the heating block of a melting point apparatus.[6]

• Rapid Determination (Optional but Recommended): If the approximate melting point is unknown, perform a rapid heating run (10-15°C/min) to find a rough value. Allow the apparatus to cool.[6]

• Accurate Determination: Set the apparatus to heat rapidly to a temperature ~15°C below the approximate melting point found. Then, reduce the heating rate to 1-2°C per minute to ensure thermal equilibrium between the sample, heating block, and thermometer.[7][8]

• Observation and Recording: Record the temperature at which the first droplet of liquid appears (T₁). Record the temperature at which the last solid crystal melts into liquid (T₂). The melting range is T₁ - T₂.

• Validation: Repeat the measurement with a fresh sample to ensure reproducibility.

Caption: Workflow for Solubility Determination.

pKa Determination (Potentiometric Titration)

Causality: Potentiometric titration is a highly precise method for determining pKa values. [9]It works by monitoring the pH of a solution as a titrant of known concentration is added. The pKa corresponds to the pH at the half-equivalence point, where the concentrations of the protonated and deprotonated species are equal. [10][11] Methodology:

• System Calibration: Calibrate a pH meter using at least three standard buffers (e.g., pH 4.0, 7.0, and 10.0). [12]2. Sample Preparation: Prepare a solution of the compound of known concentration (e.g., 1 mM) in water. To maintain constant ionic strength, add a background electrolyte like 0.15 M KCl. [10][12]Purge the solution with nitrogen to remove dissolved CO₂. [10]3. Titration for pKa₁ (Carboxylic Acid): Adjust the initial pH of the solution to ~1.5 with 0.1 M HCl. Titrate the solution by adding small, precise increments of a standardized 0.1 M NaOH solution.

• Titration for pKa₂ (Amino Group): To determine the pKa of the amino group, a back-titration is often clearer. Add a known excess of standardized HCl to fully protonate both sites. Then, titrate with standardized NaOH. The titration curve will show two inflection points.

• Data Acquisition: Record the pH value after each addition of titrant, allowing the reading to stabilize.

• Data Analysis: Plot pH (y-axis) versus the volume of titrant added (x-axis). The pKa is the pH value at the midpoint of the buffer region (the flattest part of the curve), which corresponds to the half-equivalence point. [10]This can be determined more accurately by finding the inflection points on a derivative plot (ΔpH/ΔV vs. V).

Caption: Workflow for pKa Determination.

Predicted Spectroscopic Profile

Spectroscopic analysis is essential for structural confirmation.

• FT-IR Spectroscopy: The spectrum is expected to show characteristic absorption bands. A broad band from ~2500-3300 cm⁻¹ would be indicative of the O-H stretch of the carboxylic acid hydrogen-bonded dimer. The C=O stretch should appear around 1700-1730 cm⁻¹. N-H stretching vibrations for the primary amine would be expected around 3100-3400 cm⁻¹. The C=N and C-S stretching vibrations of the thiadiazole ring would appear in the fingerprint region (~1640 cm⁻¹ and below). [13][14]* ¹H NMR Spectroscopy: In a solvent like DMSO-d₆, a broad singlet corresponding to the two amine protons (-NH₂) would be expected. Another very broad singlet, often exchangeable with D₂O, would correspond to the carboxylic acid proton (-COOH). The chemical shifts will be highly dependent on concentration and temperature due to hydrogen bonding. For comparison, in various 5-amino-1,3,4-thiadiazole-2-thiol derivatives, the NH₂ protons appear as a singlet around δ 7.2-7.3 ppm. [15][16]* ¹³C NMR Spectroscopy: Two distinct signals are expected for the thiadiazole ring carbons. The carbon of the carboxylic acid (C=O) would appear significantly downfield, typically in the range of δ 160-170 ppm. The C5 carbon attached to the amino group would likely be around δ 165-175 ppm, while the C2 carbon attached to the carboxylic acid would be at a different chemical shift in a similar region, based on data from related structures.

Conclusion

5-Amino-1,3,4-thiadiazole-2-carboxylic acid is a molecule with significant potential in drug discovery, characterized by its amphoteric nature and extensive hydrogen bonding capabilities. While direct experimental data is sparse, a robust physicochemical profile can be reliably predicted based on its structure and data from its ethyl ester analog. This guide provides the foundational knowledge, predicted data, and detailed, validated experimental protocols necessary for researchers to synthesize, characterize, and ultimately utilize this promising heterocyclic compound in the development of new therapeutic agents. The provided methodologies for determining melting point, solubility, and pKa are designed to yield accurate and reproducible results, forming a critical part of any drug development program.

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Introduction: The Significance of the 5-Amino-1,3,4-thiadiazole Scaffold

An In-depth Technical Guide to 5-Amino-1,3,4-thiadiazole-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

The 1,3,4-thiadiazole ring is a privileged scaffold in medicinal chemistry, renowned for its diverse biological activities. This five-membered heterocyclic system, containing sulfur and two nitrogen atoms, is a bioisostere of pyrimidine and pyridazine, offering favorable properties such as high in vivo stability and good cell permeability.[1] Derivatives of 1,3,4-thiadiazole are integral to a range of therapeutic agents, demonstrating antimicrobial, anti-inflammatory, anticancer, and diuretic properties.[2][3][4] A key intermediate in the synthesis of many of these drugs is 5-amino-1,3,4-thiadiazole-2-sulfonamide, a potent carbonic anhydrase inhibitor used in the treatment of glaucoma.[5][6][7][8]

This guide focuses on a specific, yet less documented, derivative: 5-Amino-1,3,4-thiadiazole-2-carboxylic acid . While direct literature on this compound is sparse, its structural similarity to well-studied analogs suggests significant potential as a versatile building block for novel therapeutic agents. This document aims to provide a comprehensive overview of its properties, synthesis, and potential applications, drawing upon data from closely related compounds to offer field-proven insights for researchers in drug development.

Core Compound Identification

Property	Value
Chemical Name	5-Amino-1,3,4-thiadiazole-2-carboxylic acid
CAS Number	63326-73-8
Molecular Formula	C₃H₃N₃O₂S
Molecular Weight	145.14 g/mol
Structure

Proposed Synthesis and Characterization

Proposed Synthetic Workflow

Caption: Proposed synthesis of the target carboxylic acid via base-catalyzed hydrolysis.

Experimental Protocol: Ester Hydrolysis (Proposed)

This protocol is a standard procedure for the hydrolysis of an ethyl ester to a carboxylic acid and should be optimized for this specific substrate.

• Dissolution: Dissolve Ethyl 5-amino-1,3,4-thiadiazole-2-carboxylate (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (e.g., a 3:1 ratio).

• Saponification: Add sodium hydroxide (NaOH) or lithium hydroxide (LiOH) (1.5-2.0 eq) to the solution.

• Reaction Monitoring: Stir the mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Once the reaction is complete, remove the THF under reduced pressure.

• Acidification: Cool the remaining aqueous solution in an ice bath and acidify to approximately pH 2-3 with dilute hydrochloric acid (HCl).

• Isolation: The carboxylic acid product is expected to precipitate out of the solution upon acidification. Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to yield the final product.

Characterization: Expected Spectroscopic Data

Based on the analysis of related 1,3,4-thiadiazole structures, the following spectroscopic characteristics are anticipated for 5-Amino-1,3,4-thiadiazole-2-carboxylic acid:[2][12]

• ¹H NMR (in DMSO-d₆):

  • A broad singlet corresponding to the carboxylic acid proton (-COOH), typically downfield (>10 ppm).

  • A singlet integrating to two protons for the amine group (-NH₂), likely in the range of 7.0-7.5 ppm.

• ¹³C NMR (in DMSO-d₆):

  • A signal for the carboxylic acid carbon (-COOH) around 160-170 ppm.

  • Two signals for the thiadiazole ring carbons, with the C2 carbon (attached to the carboxyl group) and the C5 carbon (attached to the amino group) appearing at distinct chemical shifts, likely in the range of 150-180 ppm.

• FT-IR (KBr pellet, cm⁻¹):

  • A broad O-H stretch from the carboxylic acid, typically from 2500-3300 cm⁻¹.

  • N-H stretching vibrations from the primary amine, appearing as two bands around 3100-3400 cm⁻¹.

  • A strong C=O stretch from the carboxylic acid carbonyl group, expected around 1700-1725 cm⁻¹.

  • Characteristic C=N and C-S stretching vibrations from the thiadiazole ring.

Potential Applications in Drug Development

While direct biological data for the target compound is limited, the extensive research on its analogs provides a strong basis for its potential applications.

Carbonic Anhydrase Inhibition

The most prominent activity of the 5-amino-1,3,4-thiadiazole scaffold is the inhibition of carbonic anhydrase (CA). The sulfonamide analog, acetazolamide, is a well-established CA inhibitor.[5][6] These inhibitors function by coordinating to the zinc ion in the active site of the enzyme, disrupting the hydration of carbon dioxide to bicarbonate and a proton. This mechanism is crucial in therapeutic areas such as glaucoma, where reducing bicarbonate formation lowers intraocular pressure.[7][8]

Caption: Mechanism of Carbonic Anhydrase inhibition by thiadiazole derivatives.

It is plausible that 5-Amino-1,3,4-thiadiazole-2-carboxylic acid could serve as a lead compound for novel CA inhibitors. The carboxylic acid moiety could potentially mimic the sulfonamide group in coordinating with the zinc ion or could be derivatized into other functional groups to modulate binding affinity and selectivity for different CA isozymes.

A Versatile Synthetic Intermediate

The true value of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid for drug development professionals likely lies in its utility as a bifunctional synthetic intermediate.[12]

• Amide Library Synthesis: The carboxylic acid group is readily converted into amides by coupling with a diverse range of amines. This allows for the rapid generation of a library of compounds for structure-activity relationship (SAR) studies.

• Derivatization of the Amino Group: The 5-amino group can be acylated, alkylated, or used to form Schiff bases, providing another point for molecular diversification to explore new chemical space and target different biological pathways.[13]

Experimental Protocol: Amide Coupling (General Procedure)

• Activation: Dissolve 5-Amino-1,3,4-thiadiazole-2-carboxylic acid (1.0 eq) in an anhydrous solvent like dimethylformamide (DMF). Add a coupling agent such as HATU (1.1 eq) and a non-nucleophilic base like diisopropylethylamine (DIPEA) (2.0 eq). Stir for 15-30 minutes at room temperature to form the activated ester.

• Coupling: Add the desired primary or secondary amine (1.1 eq) to the reaction mixture.

• Reaction: Stir the reaction at room temperature until completion, as monitored by TLC or LC-MS.

• Work-up and Purification: Perform an appropriate aqueous work-up to remove excess reagents and purify the resulting amide product, typically by column chromatography or recrystallization.

Conclusion and Future Directions

5-Amino-1,3,4-thiadiazole-2-carboxylic acid (CAS 63326-73-8) is a compound with significant untapped potential in medicinal chemistry. While direct research is limited, its structural framework, shared with potent pharmaceuticals, strongly suggests its value. The proposed synthesis via hydrolysis of its ethyl ester provides a viable route for obtaining this valuable building block. Its bifunctional nature—a reactive carboxylic acid and a nucleophilic amino group—makes it an ideal starting point for the synthesis of compound libraries aimed at discovering new therapeutics, particularly in the realm of enzyme inhibition. Further research is warranted to fully characterize this compound and explore its biological activities, which could unlock new avenues in drug discovery and development.

References

• Senturk, M., et al. (2011). Amide derivatives with pyrazole carboxylic acids of 5-amino-1,3,4-thiadiazole 2-sulfonamide as new carbonic anhydrase inhibitors. Taylor & Francis Online. Available at: [Link]

• Arslan, O., et al. (2009). Full article: Amide derivatives with pyrazole carboxylic acids of 5-amino-1,3,4-thiadiazole 2-sulfonamide as new carbonic anhydrase inhibitors: Synthesis and investigation of inhibitory effects. Taylor & Francis Online. Available at: [Link]

• Al-Obaidi, A. S. M., et al. (2022). The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. Research Square. Available at: [Link]

• Ekinci, D., et al. (2009). Effects of new 5-amino-1,3,4-thiadiazole-2-sulfonamide derivatives on human carbonic anhydrase isozymes. PubMed. Available at: [Link]

• Inan, S. Y., et al. (2008). Synthesis of 5-amino-1,3,4-thiadiazole-2-sulphonamide derivatives and their inhibition effects on human carbonic anhydrase isozymes. PubMed. Available at: [Link]

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• Drapak, I. V., et al. (2021). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. Biopolymers and Cell. Available at: [Link]

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• Al-Ghorbani, M., et al. (2018). Design, Synthesis, and Biological Evaluation of New 5-Substituted-1,3,4-thiadiazole-2-thiols as Potent Antioxidants. ResearchGate. Available at: [Link]

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An In-depth Technical Guide to the Crystal Structure Analysis of 5-Amino-1,3,4-thiadiazole-2-carboxylic Acid: A Methodological Approach

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Amino-1,3,4-thiadiazole-2-carboxylic acid is a heterocyclic compound of significant interest in medicinal chemistry, serving as a versatile scaffold for the development of novel therapeutic agents. Its biological activity is intrinsically linked to its three-dimensional structure and intermolecular interactions. This guide provides a comprehensive, in-depth technical walkthrough for the crystal structure analysis of this molecule, from synthesis and single-crystal growth to advanced crystallographic analysis. While a definitive published crystal structure for this specific compound is not yet available, this document serves as a robust methodological framework, drawing upon established principles and data from closely related analogues to inform experimental design and data interpretation.

Introduction: The Scientific Imperative for Structural Elucidation

The 1,3,4-thiadiazole nucleus is a privileged scaffold in drug discovery, present in a range of compounds with antimicrobial, anti-inflammatory, and anticancer properties.[1] The substituent groups at the 2- and 5-positions of the thiadiazole ring are critical for modulating biological activity. In the case of 5-amino-1,3,4-thiadiazole-2-carboxylic acid, the presence of both a hydrogen bond donor (amino group) and a hydrogen bond donor/acceptor (carboxylic acid group) suggests a high potential for specific molecular recognition events at biological targets.

A precise understanding of the solid-state structure of this molecule is paramount for several reasons:

• Structure-Activity Relationship (SAR) Studies: A definitive crystal structure provides the precise bond lengths, bond angles, and conformation, which are essential for building accurate computational models for SAR studies.

• Polymorph Screening: The ability of the molecule to form different crystalline arrangements (polymorphs) can significantly impact its solubility, stability, and bioavailability. Crystal structure analysis is the definitive tool for identifying and characterizing polymorphs.

• Rational Drug Design: Knowledge of the preferred intermolecular interactions, particularly hydrogen bonding motifs, can guide the design of more potent and selective analogues.[2]

• Formulation Development: The solid-state properties of an active pharmaceutical ingredient (API) are critical for its formulation into a drug product.

This guide will delineate the necessary steps to achieve a high-resolution crystal structure of 5-amino-1,3,4-thiadiazole-2-carboxylic acid, providing both the "how" and the "why" behind each methodological choice.

Synthesis and Crystallization: The Foundation of Structural Analysis

The journey to a crystal structure begins with the synthesis of high-purity material and the subsequent growth of diffraction-quality single crystals.

Synthesis of 5-Amino-1,3,4-thiadiazole-2-carboxylic Acid

A common and effective synthetic route to 5-amino-1,3,4-thiadiazole-2-carboxylic acid involves the cyclization of a thiosemicarbazide derivative.[3] The following protocol is a well-established method.

Experimental Protocol: Synthesis

• Reaction Setup: To a solution of thiosemicarbazide in an appropriate solvent (e.g., ethanol), add an equimolar amount of a suitable carboxylic acid derivative (e.g., oxalyl chloride, followed by hydrolysis) or a related precursor. The reaction is typically carried out in the presence of a dehydrating agent or under conditions that facilitate cyclization, such as heating under reflux.[3]

• Reaction Monitoring: The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) to determine the point of completion.

• Work-up and Purification: Upon completion, the reaction mixture is cooled, and the crude product is isolated by filtration. Purification is critical and is typically achieved by recrystallization from a suitable solvent (e.g., ethanol, water, or a mixture thereof) to yield a highly pure crystalline powder.

• Characterization: The identity and purity of the synthesized compound must be confirmed by standard analytical techniques, including:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure.

  • Mass Spectrometry (MS): To verify the molecular weight.

  • Infrared (IR) Spectroscopy: To identify characteristic functional groups.

Single Crystal Growth: A Game of Patience and Precision

Growing single crystals suitable for X-ray diffraction is often the most challenging step. The ideal crystal should be well-formed, optically clear, and typically between 0.1 and 0.3 mm in each dimension. Several techniques can be employed, and often, a systematic screening of conditions is necessary.

Experimental Protocol: Crystallization

• Solvent Selection: The choice of solvent is critical. The ideal solvent is one in which the compound has moderate solubility. A solubility screen with a range of solvents of varying polarity (e.g., water, ethanol, methanol, acetone, acetonitrile, ethyl acetate, and mixtures thereof) should be performed.

• Common Crystallization Techniques:

  • Slow Evaporation: A saturated solution of the compound is prepared and left undisturbed in a loosely covered container, allowing the solvent to evaporate slowly over days or weeks.

  • Vapor Diffusion (Hanging Drop or Sitting Drop): A small drop of a concentrated solution of the compound is equilibrated with a larger reservoir of a precipitant (a solvent in which the compound is less soluble). The slow diffusion of the precipitant vapor into the drop gradually reduces the solubility of the compound, promoting crystallization.

  • Cooling Crystallization: A saturated solution of the compound at an elevated temperature is slowly cooled, leading to supersaturation and crystal growth.

Diagram of the Crystallization Workflow

Caption: Workflow for Synthesis and Crystallization.

Single-Crystal X-ray Diffraction: Probing the Atomic Architecture

Once a suitable single crystal is obtained, it is subjected to X-ray diffraction analysis to determine the arrangement of atoms within the crystal lattice.

Data Collection

The crystal is mounted on a goniometer and cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the atoms. It is then irradiated with a monochromatic X-ray beam, and the diffraction pattern is recorded on a detector.

Experimental Protocol: Data Collection

• Crystal Mounting: A suitable crystal is selected under a microscope and mounted on a loop or a glass fiber.

• Diffractometer Setup: The crystal is placed on the goniometer of a single-crystal X-ray diffractometer. The X-ray source is typically a Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å) radiation source.

• Data Collection Strategy: A series of diffraction images are collected as the crystal is rotated. The data collection strategy is designed to measure a complete and redundant set of diffraction intensities.

Structure Solution and Refinement

The collected diffraction data are then processed to determine the crystal structure.

Experimental Protocol: Structure Solution and Refinement

• Data Reduction and Integration: The raw diffraction images are processed to determine the intensities and positions of the diffraction spots. The unit cell parameters and crystal system are also determined at this stage.

• Structure Solution: The initial positions of the atoms in the unit cell are determined using direct methods or Patterson methods.

• Structure Refinement: The atomic positions and thermal parameters are refined against the experimental diffraction data using a least-squares minimization procedure. Hydrogen atoms are typically located from the difference Fourier map and refined isotropically.

Diagram of the X-ray Diffraction Workflow

Caption: Single-Crystal X-ray Diffraction Workflow.

Analysis of the Crystal Structure: Deciphering the Molecular Interactions

Based on the crystal structures of analogous compounds, such as the sodium salt of 5-amino-1,3,4-thiadiazole-2-carboxylate and co-crystals of 2-amino-1,3,4-thiadiazole, several key structural features can be anticipated for the title compound.[2][4]

Molecular Geometry

The 1,3,4-thiadiazole ring is expected to be essentially planar due to its aromatic character.[4] The bond lengths and angles within the ring will provide insight into the degree of electron delocalization. The carboxylic acid group may exhibit some degree of torsion relative to the thiadiazole ring.

Table 1: Expected Crystallographic Data Summary

Parameter	Expected Value/Range	Significance
Crystal System	Monoclinic or Orthorhombic	Describes the symmetry of the unit cell.
Space Group	e.g., P2₁/c, P-1	Defines the symmetry elements within the unit cell.
a, b, c (Å)	5-15	Unit cell dimensions.
α, β, γ (°)	90° or variable	Angles of the unit cell.
Z	2, 4, or 8	Number of molecules per unit cell.
R-factor	< 5%	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data.

Intermolecular Interactions and Supramolecular Assembly

The hydrogen bonding capabilities of the amino and carboxylic acid groups are expected to dominate the crystal packing.

• Hydrogen Bonding: Extensive intermolecular hydrogen bonds are anticipated. The carboxylic acid can act as both a hydrogen bond donor (O-H) and acceptor (C=O). The amino group provides two hydrogen bond donors (N-H). The nitrogen atoms of the thiadiazole ring can also act as hydrogen bond acceptors.[2] It is highly probable that a robust hydrogen-bonding network, potentially involving R²₂(8) graph-set motifs between carboxylic acid dimers or between carboxylic acid and amino groups, will be observed.[2]

• π-π Stacking: The planar thiadiazole rings may engage in π-π stacking interactions, further stabilizing the crystal structure.

• Other Interactions: Weak C-H···O or C-H···N interactions may also contribute to the overall packing.[2]

Diagram of a Plausible Hydrogen Bonding Motif

Caption: Potential Carboxylic Acid Dimer Motif.

Conclusion and Future Directions

This guide has outlined a comprehensive and technically rigorous approach to the crystal structure analysis of 5-amino-1,3,4-thiadiazole-2-carboxylic acid. By following these detailed protocols, researchers can obtain a high-quality crystal structure, which is an invaluable asset for understanding the fundamental properties of this important molecule and for guiding future drug discovery and development efforts. The elucidation of this structure will undoubtedly contribute to a deeper understanding of the structure-activity relationships within this class of compounds and facilitate the design of new and improved therapeutic agents.

References

• Comparison of the hydrogen-bond patterns in 2-amino-1,3,4-thiadiazolium hydrogen oxalate, 2-amino-1,3,4-thiadiazole-succinic acid (1/2), 2-amino-1,3,4-thiadiazole-glutaric acid (1/1) and 2-amino-1,3,4-thiadiazole-adipic acid (1/1). PubMed. Available at: [Link]

• Detail of the hydrogen-bonding (purple dashed lines) and S⋯O (orange dashed lines) patterns in (I). ResearchGate. Available at: [Link]

• 5-Amino-1,3,4-thiadiazol-2(3H)-one. National Institutes of Health. Available at: [Link]

• Novel 1,2,4-Thiadiazole Derivatives: Crystal Structure, Conformational Analysis, Hydrogen Bond Networks, Calculations, and Thermodynamic Characteristics of Crystal Lattices. ResearchGate. Available at: [Link]

• Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes Which Demonstrate Synergistic Antibacterial Effects with Kanamycin. MDPI. Available at: [Link]

• Synthetic Compounds with 2-Amino-1,3,4-Thiadiazole Moiety Against Viral Infections. National Institutes of Health. Available at: [Link]

• Crystal structure and Hirshfeld surface analysis of two organic salts based on 1,3,4-thiadiazole derivatives. National Institutes of Health. Available at: [Link]

• Systematic scheme for synthesizing the 5-amino-1,3,4-thiadiazole derivative. ResearchGate. Available at: [Link]

• Structure of 5‐amino‐1,3,4‐thiadiazole‐2‐sulfonamide, an inhibitor of the enzyme carbonic anhydrase. DeepDyve. Available at: [Link]

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• 2-Amino-5-methyl-1,3,4-thiadiazole and 2-amino-5-ethyl-1,3,4-thiadiazole. ResearchGate. Available at: [Link]

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• Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. Royal Society of Chemistry. Available at: [Link]

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• Acta Chemica Scandinavica, 1998: 52: 218 226. Acta Chemica Scandinavica. Available at: [Link]

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Unlocking the Therapeutic Potential of 5-Amino-1,3,4-thiadiazoles: A Technical Guide to Theoretical and Quantum Chemical Studies

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 5-amino-1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, underpinning a diverse array of pharmacologically active agents. Its unique electronic properties and versatile substitution patterns make it a privileged structure in the design of novel therapeutics. This technical guide provides an in-depth exploration of the theoretical and quantum chemical calculations that are pivotal in understanding and predicting the behavior of 5-amino-1,3,4-thiadiazole derivatives. By leveraging computational methodologies such as Density Functional Theory (DFT) and molecular docking, researchers can elucidate structure-activity relationships, predict molecular properties, and rationally design next-generation drug candidates with enhanced efficacy and selectivity. This document serves as a comprehensive resource for scientists seeking to apply computational chemistry to accelerate the discovery and development of 5-amino-1,3,4-thiadiazole-based pharmaceuticals.

Introduction: The Significance of the 5-Amino-1,3,4-thiadiazole Core

The 1,3,4-thiadiazole ring system, particularly when substituted with an amino group at the 5-position, exhibits a remarkable spectrum of biological activities.[1][2][3] This five-membered heterocyclic scaffold is a key component in numerous clinically used drugs, including the carbonic anhydrase inhibitor acetazolamide and the antimicrobial agent sulfamethizole.[2] The inherent features of the 5-amino-1,3,4-thiadiazole core, such as its planarity, hydrogen bonding capabilities, and dipole moment, contribute to its ability to interact with a wide range of biological targets.

Derivatives of this scaffold have demonstrated a broad range of pharmacological properties, including anticancer, antibacterial, antifungal, anti-inflammatory, and antiviral activities.[1][4][5][6][7][8][9] The continued interest in this molecular framework stems from its synthetic accessibility and the tunable nature of its physicochemical and biological properties through substitution at various positions of the thiadiazole ring and the amino group.[10][11]

Theoretical and quantum chemical calculations have emerged as indispensable tools in the modern drug discovery pipeline.[12] These computational approaches provide profound insights into the electronic structure, reactivity, and intermolecular interactions of molecules, thereby guiding the rational design of new therapeutic agents.[13][14] For 5-amino-1,3,4-thiadiazole derivatives, these methods are instrumental in:

• Predicting molecular geometry and stability.

• Understanding electronic properties and reactivity through frontier molecular orbital analysis.

• Simulating spectroscopic (IR, Raman, NMR) data for structural confirmation.

• Investigating potential binding modes and affinities with biological targets via molecular docking.

• Elucidating structure-activity relationships (SAR) to inform the design of more potent and selective compounds.

This guide will delve into the core principles and practical applications of these computational techniques in the context of 5-amino-1,3,4-thiadiazole research.

Theoretical Foundations and Computational Methodologies

The application of quantum chemistry to the study of molecular systems provides a detailed understanding of their behavior at the electronic level. For 5-amino-1,3,4-thiadiazole derivatives, Density Functional Theory (DFT) has become the most widely employed method due to its excellent balance of computational accuracy and efficiency.[12][15]

Density Functional Theory (DFT)

DFT calculations are used to determine the electronic structure of molecules, providing a basis for predicting a wide range of properties. The choice of the functional and basis set is a critical experimental choice that directly impacts the accuracy of the results.

• Functionals: Hybrid functionals, such as B3LYP, are commonly used for their robust performance in predicting molecular geometries and vibrational frequencies.[16][17]

• Basis Sets: Pople-style basis sets, like 6-31G** or 6-311++G(d,p), are frequently employed to provide a flexible description of the electron distribution.[12][16]

The primary outputs of DFT calculations include optimized molecular geometry, vibrational frequencies, and electronic properties such as HOMO (Highest Occupied Molecular Orbital) and LUMO (Lowest Unoccupied Molecular Orbital) energies. The HOMO-LUMO energy gap is a crucial parameter for assessing the chemical reactivity and kinetic stability of a molecule.[5]

Experimental Protocol: Geometry Optimization and Frequency Calculation

• Input Structure Generation: Construct the 3D structure of the 5-amino-1,3,4-thiadiazole derivative using a molecular builder.

• Computational Method Selection: Choose a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-311++G(d,p)) within a quantum chemistry software package like Gaussian.[5]

• Geometry Optimization: Perform a full geometry optimization to find the minimum energy conformation of the molecule.

• Frequency Calculation: Following optimization, perform a frequency calculation at the same level of theory to confirm that the optimized structure corresponds to a true minimum (no imaginary frequencies) and to obtain the theoretical vibrational spectra (IR and Raman).[16][17]

• Analysis: Analyze the output to obtain optimized bond lengths, bond angles, dihedral angles, and vibrational modes.

Molecular Docking

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[18][19] In drug discovery, it is used to predict the binding mode and affinity of a small molecule (ligand), such as a 5-amino-1,3,4-thiadiazole derivative, to the active site of a target protein.[20][21][22]

The process involves:

• Preparation of the Receptor and Ligand: Obtaining the 3D structure of the target protein (often from the Protein Data Bank) and preparing the ligand structure, including adding charges and hydrogens.

• Defining the Binding Site: Identifying the active site of the protein where the ligand is expected to bind.

• Docking Algorithm: Using a scoring function to evaluate different poses of the ligand in the active site and ranking them based on their predicted binding affinity. More negative binding energy values indicate a better affinity of the molecule for the receptor.[18]

Molecular docking studies are crucial for understanding the key interactions (e.g., hydrogen bonds, hydrophobic interactions) that govern ligand binding and for guiding the design of derivatives with improved binding affinity.[23][24]

Experimental Protocol: Molecular Docking Workflow

• Protein Preparation: Download the crystal structure of the target protein from the Protein Data Bank (PDB). Remove water molecules and co-ligands, and add polar hydrogens.

• Ligand Preparation: Generate the 3D structure of the 5-amino-1,3,4-thiadiazole derivative and perform energy minimization.

• Grid Generation: Define the binding pocket of the protein by creating a grid box around the active site.

• Docking Simulation: Run the docking simulation using software such as AutoDock or Schrödinger Maestro.

• Pose Analysis: Analyze the resulting docked poses and their corresponding binding energies. Visualize the protein-ligand interactions to identify key binding residues.

Data Presentation and Visualization

Clear presentation of computational data is essential for interpretation and comparison.

Tabulated Data

Summarizing quantitative data in tables allows for easy comparison of key molecular properties.

Table 1: Calculated Molecular Properties of a Representative 5-Amino-1,3,4-thiadiazole Derivative

Parameter	Calculated Value
HOMO Energy	-6.8 eV
LUMO Energy	-1.2 eV
HOMO-LUMO Gap	5.6 eV
Dipole Moment	4.5 Debye

Diagrams and Workflows

Visual representations are invaluable for illustrating complex concepts and experimental processes.

Caption: General structure of a 5-Amino-1,3,4-thiadiazole derivative.

Caption: Integrated computational workflow for drug discovery.

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An In-depth Technical Guide to the Solubility Profile of 5-Amino-1,3,4-thiadiazole-2-carboxylic Acid for Pharmaceutical Research

Prepared by: Gemini, Senior Application Scientist

Executive Summary

This technical guide provides a comprehensive framework for understanding and determining the solubility of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid, a heterocyclic compound of interest in medicinal chemistry. Direct quantitative solubility data for this specific molecule is not prevalent in publicly accessible literature. Therefore, this document emphasizes a foundational, first-principles approach. We will dissect the molecule's physicochemical properties to predict its solubility behavior, discuss potential chemical instabilities that must be addressed, and provide detailed, field-proven experimental protocols for both thermodynamic and kinetic solubility determination. This guide is designed to equip researchers, chemists, and drug development professionals with the necessary tools to generate reliable, high-quality solubility data, which is critical for formulation development, bioavailability assessment, and overall drug discovery success.

Introduction: The Significance of the Aminothiadiazole Scaffold

The 1,3,4-thiadiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific molecule of interest, 5-Amino-1,3,4-thiadiazole-2-carboxylic acid (CAS: 30579-14-7), combines this versatile heterocycle with two key functional groups: a primary amine and a carboxylic acid.

Figure 1: Chemical Structure 5-Amino-1,3,4-thiadiazole-2-carboxylic acid

A thorough understanding of this molecule's solubility is a non-negotiable prerequisite for its advancement in any drug development pipeline. Solubility dictates the compound's dissolution rate, which in turn is a primary factor governing its oral bioavailability. Poor solubility can lead to erratic absorption, underestimated in vitro assay results, and significant challenges in developing a viable drug formulation.

Physicochemical Properties and Predicted Solubility Behavior

A molecule's structure is the primary determinant of its solubility. By analyzing the functional groups of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid, we can develop a robust hypothesis regarding its behavior in various solvents.

• Amphoteric Nature and pH-Dependence: The presence of both a basic amino group (-NH₂) and an acidic carboxylic acid group (-COOH) makes this molecule amphoteric. This is the single most critical factor for its aqueous solubility.

  • In acidic media (low pH), the amino group will be protonated (-NH₃⁺), increasing solubility in water.

  • In alkaline media (high pH), the carboxylic acid group will be deprotonated (-COO⁻), also increasing solubility in water.

  • At a specific intermediate pH, known as the isoelectric point (pI), the molecule will exist predominantly as a zwitterion with no net charge, leading to minimal aqueous solubility. Therefore, any solubility determination in aqueous buffers must be conducted at a carefully controlled and reported pH.

• Hydrogen Bonding Capability: The amine and carboxylic acid moieties are excellent hydrogen bond donors and acceptors. The nitrogen atoms within the thiadiazole ring can also act as hydrogen bond acceptors. This suggests a propensity for solubility in polar protic solvents like water, methanol, and ethanol.

• Potential for Instability: A critical consideration for this class of compounds is potential instability in solution. Specifically, it has been reported that 1,3,4-thiadiazole-2-carboxylic acid (the parent compound without the 5-amino group) can undergo spontaneous decarboxylation in solution.[1] This is a paramount experimental risk. Any prolonged heating or harsh pH conditions during solubility experiments could degrade the target compound, leading to erroneously high solubility measurements if the degradant is more soluble. Therefore, stability-indicating analytical methods are essential.

• Insights from Structural Analogs: While data for the target acid is scarce, we can look to its ethyl ester derivative, Ethyl 5-amino-1,3,4-thiadiazole-2-carboxylate (CAS: 64837-53-2), for contextual clues. The ester has a reported melting point of 197-199°C.[2] The parent acid is expected to have a higher melting point and lower solubility in nonpolar solvents due to its ability to form strong intermolecular hydrogen bonds and its crystalline lattice structure.

Gold-Standard Protocol: Thermodynamic Equilibrium Solubility Determination

Thermodynamic solubility represents the true equilibrium saturation point of a compound in a solvent and is the definitive value required for biopharmaceutical classification and formulation. The Shake-Flask method, developed by Higuchi and Connors, remains the gold standard for its determination due to its reliability.[3][4]

3.1. Causality Behind the Shake-Flask Method

The core principle is to create a saturated solution in equilibrium with an excess of the solid compound. This ensures that the measured concentration is the maximum achievable under the specified conditions (e.g., temperature, pH). Every step is designed to achieve and verify this equilibrium state without altering the compound or the medium.

3.2. Detailed Step-by-Step Methodology

• Preparation:

  • Add an excess amount of solid 5-Amino-1,3,4-thiadiazole-2-carboxylic acid to a series of clear glass vials. "Excess" is critical; a good starting point is 5-10 mg of compound per mL of solvent. A visible solid phase must remain at the end of the experiment.

  • Add a precise volume of the desired solvent (e.g., pH 7.4 phosphate-buffered saline, water, ethanol) to each vial.

  • Prepare at least three replicate vials for each solvent condition to ensure statistical validity.

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in an orbital shaker or rotator set to a constant temperature (e.g., 25°C for room temperature or 37°C for physiological temperature).

  • Agitate the samples for a minimum of 24 hours. Rationale: This extended agitation time is necessary to overcome the kinetic barriers of dissolution and ensure the system reaches true thermodynamic equilibrium.[5][6]

• Verification of Equilibrium (Self-Validating Step):

  • After 24 hours, take a sample from one replicate. Return it to the shaker.

  • Continue agitating all samples for another 24 hours (48 hours total).

  • Sample all replicates.

  • Analyze the concentrations from the 24h and 48h time points. If the concentrations are consistent (e.g., within 5%), equilibrium has been reached. If the concentration continues to rise, a longer equilibration time is required.

• Phase Separation:

  • Once equilibrium is confirmed, allow the vials to rest for a short period to let the bulk of the solid settle.

  • Carefully withdraw a sample of the supernatant using a syringe. Immediately filter it through a 0.22 µm syringe filter (e.g., PVDF or PTFE, selected for low compound binding) into a clean analysis vial. Rationale: Filtration is crucial to remove all undissolved solid particles, which would otherwise lead to a gross overestimation of solubility.

• Analysis and Quantification:

  • Prepare a standard calibration curve of the compound in the chosen solvent.

  • Quantify the concentration of the compound in the filtered supernatant using a validated analytical method, typically High-Performance Liquid Chromatography with UV detection (HPLC-UV).

  • CRITICAL: The HPLC method must be stability-indicating. Examine the chromatogram of the solubility sample for any degradation peaks. Compare the peak of the analyte to that of a pure standard. If significant degradation is observed, the solubility value is not valid, and the experiment must be repeated under milder conditions (e.g., lower temperature, shorter duration if equilibrium can be proven).

• Data Reporting:

  • Measure and report the final pH of the aqueous buffer after equilibration, as the compound itself can alter the pH of an unbuffered or weakly buffered solution.[4]

  • Report the solubility in mass/volume units (e.g., mg/mL or µg/mL) and molar units (e.g., mM or µM).

3.3. Experimental Workflow Diagram

Diagram of the Shake-Flask Thermodynamic Solubility Workflow.

High-Throughput Protocol: Kinetic Solubility Assessment

For early-stage drug discovery where many compounds need to be triaged quickly, a kinetic solubility assay is often employed. It is important to recognize that this method does not measure true thermodynamic equilibrium and often overestimates solubility, but it is valuable for rank-ordering compounds.

4.1. Rationale and Methodology

The most common method involves starting with a high-concentration stock solution of the compound in dimethyl sulfoxide (DMSO) and then diluting it into an aqueous buffer.[5][6]

• Prepare a concentrated stock solution (e.g., 10-20 mM) of the compound in 100% DMSO.

• In a 96-well plate, add the aqueous buffer of interest (e.g., PBS, pH 7.4).

• Add a small volume of the DMSO stock to the buffer and mix. The precipitation of the compound is monitored over a short period (e.g., 1-2 hours).

• The solution is then filtered, and the concentration of the compound remaining in the filtrate is determined, often by LC-MS or UV-Vis spectroscopy. This concentration is reported as the kinetic solubility.

The key difference is the starting phase. Because the compound begins in a dissolved state (in DMSO) and is then forced to precipitate, it can form a supersaturated solution or amorphous precipitate, resulting in a higher measured solubility than the more stable crystalline form would yield in an equilibrium experiment.

Data Presentation and Interpretation

All experimentally determined solubility data should be meticulously recorded. A structured table is the most effective way to present the results for comparison and analysis.

Solvent System	Buffer pH (Final)	Temperature (°C)	Solubility (µg/mL) ± SD	Solubility (mM) ± SD	Observations (e.g., Degradation)
Deionized Water	Measure	25	Your Data	Your Data	Your Notes
PBS	7.4	25	Your Data	Your Data	Your Notes
pH 2.0 HCl Buffer	2.0	25	Your Data	Your Data	Your Notes
Ethanol	N/A	25	Your Data	Your Data	Your Notes
DMSO	N/A	25	Your Data	Your Data	Your Notes

By plotting Solubility (log scale) vs. pH, researchers can visualize the characteristic V-shaped curve of an amphoteric compound, identifying the pH of minimum solubility (the isoelectric point).

Conclusion

By employing the gold-standard Shake-Flask method detailed herein, researchers can confidently generate accurate and reliable thermodynamic solubility data. This information is fundamental for guiding formulation strategies, interpreting biological data, and making informed decisions in the progression of this, and other promising aminothiadiazole derivatives, through the drug discovery process.

References

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• Regulations.gov. MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS. [Link]

• Baka, E., Comer, J. E. A., & Takács-Novák, K. (2008). Study of equilibrium solubility measurement by saturation shake–flask method using hydrochlorothiazide as model compound. Journal of Pharmaceutical and Biomedical Analysis, 46(2), 335–341. [Link]

• PubChem. Ethyl 5-amino-1,3,4-thiadiazole-2-carboxylate. [Link]

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• Wang, Y., et al. (2022). Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 249-268. [Link]

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An In-depth Technical Guide to the Formation of 5-Amino-1,3,4-thiadiazole-2-carboxylic Acid: Mechanism, Protocol, and Optimization

Abstract

The 1,3,4-thiadiazole ring system is a cornerstone of medicinal chemistry, featuring prominently in a wide array of therapeutic agents due to its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1] The specific derivative, 5-Amino-1,3,4-thiadiazole-2-carboxylic acid, represents a particularly valuable building block, offering two distinct points for chemical modification—the amino group and the carboxylic acid—enabling its use in the synthesis of complex drug candidates. This guide provides a detailed elucidation of the core reaction mechanism for its synthesis, presents a robust experimental protocol, and discusses critical parameters for optimization. It is intended for researchers, chemists, and drug development professionals seeking a comprehensive understanding of this important synthetic transformation.

Introduction: The 1,3,4-Thiadiazole Scaffold in Modern Drug Discovery

Heterocyclic compounds are fundamental to the development of new pharmaceuticals. Among them, the 1,3,4-thiadiazole isomer is of significant interest.[1][2] Its planar, aromatic structure, combined with a hydrogen bonding domain and a two-electron donor system, allows it to act as a bioisostere for other functional groups and interact effectively with biological targets.[1] Drugs like Acetazolamide, a carbonic anhydrase inhibitor, showcase the clinical success of this scaffold.

The synthesis of 2-amino-5-substituted-1,3,4-thiadiazoles is a well-established field, frequently initiated from thiosemicarbazide.[3][4] This guide focuses specifically on the synthesis of the 2-carboxylic acid derivative, a versatile intermediate whose formation relies on a classic acid-catalyzed cyclodehydration reaction. Understanding the nuances of this mechanism is paramount for achieving high yields and purity, which are critical in a drug development context.

Core Reaction Mechanism: A Step-by-Step Elucidation

The formation of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid is most commonly achieved through the acid-catalyzed cyclization of thiosemicarbazide with a suitable dicarboxylic acid, such as oxalic acid. The reaction proceeds through a cascade of nucleophilic attacks and dehydration steps, driven by a strong dehydrating agent like polyphosphoric acid (PPA) or phosphorus oxychloride (POCl₃).[5][6]

Pillar 1: Reactant Activation

The reaction is initiated by the activation of a carbonyl group on the oxalic acid by a proton (H⁺) from the strong acid catalyst. This protonation increases the electrophilicity of the carbonyl carbon, making it highly susceptible to nucleophilic attack.

Pillar 2: The Cyclization Cascade

The mechanism unfolds in several discrete steps:

• Initial Nucleophilic Attack: The terminal primary amine (N-4) of thiosemicarbazide, being the most nucleophilic nitrogen, attacks the activated carbonyl carbon of oxalic acid. This forms a tetrahedral intermediate.

• Formation of Acylthiosemicarbazide Intermediate: The tetrahedral intermediate collapses, eliminating a molecule of water to form an N-acylthiosemicarbazide derivative.

• Intramolecular Cyclization: The sulfur atom of the thiourea moiety then acts as an intramolecular nucleophile, attacking the second carbonyl carbon of the oxalic acid backbone. This is the key ring-closing step.

• Dehydration and Aromatization: The resulting cyclic intermediate undergoes a second dehydration step, facilitated by the acid catalyst, to eliminate another molecule of water.[3] This final elimination results in the formation of the stable, aromatic 1,3,4-thiadiazole ring system.[3]

Visualization of the Reaction Mechanism

Caption: Proposed mechanism for the acid-catalyzed formation of the target thiadiazole.

Experimental Protocol: A Validated Synthetic Approach

This protocol describes a self-validating methodology for the synthesis of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid. The inclusion of reaction monitoring and definitive characterization ensures the trustworthiness of the outcome.

Table 1: Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Purity
Thiosemicarbazide	CH₅N₃S	91.13	≥99%
Oxalic Acid Dihydrate	C₂H₂O₄·2H₂O	126.07	≥99.5%
Phosphorus (V) oxychloride	POCl₃	153.33	≥99%
Dichloromethane (DCM)	CH₂Cl₂	84.93	Anhydrous
Sodium Bicarbonate	NaHCO₃	84.01	ACS Reagent
Deionized Water	H₂O	18.02	-

Step-by-Step Synthetic Procedure

• Reactant Preparation: In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel, suspend thiosemicarbazide (9.11 g, 0.1 mol) and oxalic acid dihydrate (12.61 g, 0.1 mol) in 100 mL of anhydrous dichloromethane.

• Cooling: Place the flask in an ice-water bath and cool the suspension to 0-5 °C with continuous stirring. Causality: This exothermic reaction requires cooling to prevent uncontrolled side reactions and degradation.

• Catalyst Addition: Slowly add phosphorus oxychloride (15.3 g, 9.2 mL, 0.1 mol) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction Reflux: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Heat the reaction mixture to reflux (approx. 40 °C) for 4-6 hours.

• Reaction Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) with a suitable mobile phase (e.g., Ethyl Acetate:Hexane 7:3).[7] The disappearance of the starting materials indicates reaction completion.

• Work-up and Isolation: Cool the reaction mixture to room temperature. Carefully and slowly pour the mixture into 200 g of crushed ice. Expertise Note: This step hydrolyzes the excess POCl₃ and must be done cautiously in a well-ventilated fume hood due to the evolution of HCl gas.

• Neutralization and Precipitation: Stir the resulting slurry for 30 minutes. Neutralize the acidic solution by the slow addition of solid sodium bicarbonate until the pH is ~7. The crude product will precipitate as a solid.

• Purification: Filter the precipitate using a Buchner funnel, wash thoroughly with cold deionized water (3 x 50 mL), and then with a small amount of cold ethanol. Recrystallize the crude solid from an ethanol/water mixture to obtain the pure product.

• Characterization: Dry the purified solid under vacuum. Confirm the structure using FT-IR (presence of C=O, N-H, and C=N stretches), ¹H-NMR (presence of amine and carboxylic acid protons), and Mass Spectrometry (confirmation of molecular weight).

Visualization of the Experimental Workflow

Caption: A streamlined workflow for the synthesis and purification of the target molecule.

Key Reaction Parameters & Optimization

Achieving a successful outcome in 1,3,4-thiadiazole synthesis hinges on the careful control of several experimental variables. An experienced scientist anticipates these challenges to optimize the reaction for yield and purity.

Table 2: Comparison of Common Cyclizing/Dehydrating Agents

Agent	Chemical Formula	Conditions	Advantages	Disadvantages
Phosphorus Oxychloride	POCl₃	Moderate (Reflux)	Highly effective; readily available.[1][5]	Highly toxic and corrosive; vigorous reaction with water.[6]
Sulfuric Acid	H₂SO₄	Harsh (High Temp)	Strong dehydrating agent; inexpensive.[5]	Can cause charring and side reactions; harsh work-up.
Polyphosphoric Acid (PPA)	(HPO₃)n	High Temp	Excellent dehydrating agent; good yields.[6][7]	Highly viscous and difficult to stir; challenging work-up.
Polyphosphate Ester (PPE)	Mixture	Mild (≤ 85 °C)	Milder conditions; suitable for sensitive substrates.[6][8]	Not commercially available, must be prepared.[6]

Expert Insight: For the synthesis of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid, POCl₃ is often a preferred choice as it is effective under relatively mild reflux conditions, minimizing the risk of decarboxylation that could occur at the higher temperatures required for PPA or H₂SO₄.

Troubleshooting Common Issues

• Low Yield: Often caused by an inefficient dehydrating agent or insufficient quantity.[7] Ensure the POCl₃ is fresh and the reaction is run under anhydrous conditions until TLC confirms completion.

• Solubility Problems: Thiosemicarbazide and oxalic acid have limited solubility in many organic solvents. While DCM is used here, alternative solvents could be explored, though compatibility with the dehydrating agent is crucial.

• Product Degradation: Excessive heat can lead to the breakdown of the thiadiazole ring or unwanted side reactions.[7] Precise temperature control during catalyst addition and reflux is critical.

Conclusion

The synthesis of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid via the acid-catalyzed cyclodehydration of thiosemicarbazide and oxalic acid is a powerful and reliable transformation. A thorough understanding of the multi-step reaction mechanism—from carbonyl activation to the final aromatization—is essential for rational optimization. By carefully selecting the dehydrating agent, controlling reaction parameters like temperature, and employing a robust, self-validating protocol, researchers can efficiently produce this highly valuable and versatile building block for application in advanced drug discovery and development programs.

References

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• CYCLIZATION OF THIOSEMICARBAZIDE DERIVATIVES OF 5-ARYLIDENE-2,4-DIOXOTHIAZOLIDINE-3-ACETIC ACIDS TO 1,3,4-THIADIAZOLES AND THEIR. (2007). Acta Poloniae Pharmaceutica Drug Research. Retrieved from [Link]

• Regioselective Synthesis of 2-Amino-Substituted 1,3,4-Oxadiazole and 1,3,4-Thiadiazole Derivatives via Reagent-Based Cyclization of Thiosemicarbazide Intermediate. (2012). The Journal of Organic Chemistry. Retrieved from [Link]

• The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. (2022). Egyptian Journal of Chemistry. Retrieved from [Link]

• Thiosemicarbazide Chemistry Review. (n.d.). Scribd. Retrieved from [Link]

• Review Article on Synthesis of 1,3,4-Thiadiazole Derivatives and It's Biological Activity. (2017). Journal of Chemical and Pharmaceutical Research. Retrieved from [Link]

• METHODS OF SYNTHESIS: 1,3,4-THIADIAZLE-2-THIONES : A REVIEW. (n.d.). PharmaTutor. Retrieved from [Link]

• Scheme 1 :Preparation of 5-amino-1, 3, 4-Thiadiazole-2-Thiol Synthesis... (n.d.). ResearchGate. Retrieved from [Link]

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• Synthetic Methods, Chemistry, and the Anticonvulsant Activity of Thiadiazoles. (2013). Scientia Pharmaceutica. Retrieved from [Link]

• A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. (2021). Molbank. Retrieved from [Link]

• Thiosemicarbazides: Synthesis and reactions. (2011). ResearchGate. Retrieved from [Link]

• Reactivity of thiosemicarbazides with redox active metal ions: controlled formation of coordination complexes versus heterocyclic compounds. (2009). Dalton Transactions. Retrieved from [Link]

• A possible pathway for the reaction of thiosemicarbazide with carboxylic acids in the presence of PPE. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis, characterization, antimicrobial, and pharmacological evaluation of some 2, 5-disubstituted sulfonyl amino 1,3,4-oxadiazole and 2-amino-disubstituted 1,3,4-thiadiazole derivatives. (2012). Journal of Advanced Pharmaceutical Technology & Research. Retrieved from [Link]

• Design, Synthesis, and Biological Evaluation of New 5-Substituted-1,3,4-thiadiazole-2-thiols as Potent Antioxidants. (2018). ResearchGate. Retrieved from [Link]

• Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. (2022). RSC Advances. Retrieved from [Link]

• Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole- 2-thiol derivatives. (n.d.). Research Square. Retrieved from [Link]

• REACTION PRODUCTS OF THIOSEMICARBAZIDE WITH 1, 5-DIARYLPENT-1-YNE-3, 5-DIONES. (n.d.). JournalAgent. Retrieved from [Link]

• Synthesis and Characterization of Some New Heterocyclic Compounds Derived from Thiosemicarbazide (A Response Surface Methodology Approach). (2021). Egyptian Journal of Chemistry. Retrieved from [Link]

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An In-depth Technical Guide to Tautomerism in 5-Amino-1,3,4-Thiadiazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Tautomerism in Drug Discovery

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, present in a wide array of pharmacologically active agents, including antimicrobial, anti-inflammatory, and anticancer drugs.[1] Specifically, 5-amino-1,3,4-thiadiazole derivatives are of paramount importance due to their versatile biological activities and synthetic accessibility.[2][3] However, the biological activity and physicochemical properties of these molecules are intrinsically linked to a subtle yet critical phenomenon: tautomerism.

Tautomerism, the dynamic equilibrium between two or more interconvertible structural isomers, can profoundly influence a molecule's ability to interact with biological targets.[4] The relative position of a single proton can alter hydrogen bonding capabilities, molecular shape, and electronic distribution, thereby dictating the efficacy, metabolism, and toxicity of a drug candidate. For professionals in drug development, a deep understanding of the tautomeric behavior of 5-amino-1,3,4-thiadiazole derivatives is not merely an academic exercise but a prerequisite for rational drug design and optimization. This guide provides a technical overview of the theoretical principles, analytical methodologies, and practical implications of tautomerism in this vital class of heterocyclic compounds.

Theoretical Framework: Unraveling the Tautomeric Equilibria

5-Amino-1,3,4-thiadiazole derivatives can exhibit two primary forms of prototropic tautomerism: amino-imino and thione-thiol tautomerism, particularly in derivatives bearing a thiol group at the C2 position (5-amino-1,3,4-thiadiazole-2-thiol).

• Amino-Imino Tautomerism: This involves the migration of a proton between the exocyclic amino group and the ring nitrogen atom (N4). Studies have consistently shown that for 2-amino-1,3,4-thiadiazoles, the amino form is the predominant tautomer in both solution and the solid state.[5] This preference is attributed to greater resonance stabilization within the aromatic ring system compared to the imino form.

• Thione-Thiol Tautomerism: For derivatives like 5-amino-1,3,4-thiadiazole-2-thiol, a second equilibrium exists between the thione (C=S) and thiol (-SH) forms. The proton can reside on the ring nitrogen (N3) to form the thione or on the exocyclic sulfur atom to form the thiol. In most heterocyclic systems, the thione form tends to be more stable.[6][7]

These equilibria are not static; they are influenced by a variety of factors, including the electronic nature of substituents, solvent polarity, pH, and temperature.[6][8]

Caption: Tautomeric equilibria in 5-amino-1,3,4-thiadiazole-2-thiol.

Experimental Characterization: Methodologies and Protocols

Determining the predominant tautomeric form and quantifying the equilibrium requires a combination of sophisticated analytical techniques. The choice of method is critical and depends on the specific research question and the physical state of the sample.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for studying tautomerism in solution.[9] By analyzing chemical shifts, coupling constants, and signal integrations, one can identify and quantify the different tautomers present.

Causality Behind the Choice:

• ¹H NMR: Provides direct observation of protons attached to nitrogen (NH, NH₂) and sulfur (SH). The chemical shifts of these protons are highly sensitive to their chemical environment, allowing for differentiation between tautomers. For example, an SH proton signal is typically sharper and at a different chemical shift than an NH proton.

• ¹³C NMR: The chemical shift of the C2 carbon is a key indicator. It resonates at a significantly different frequency in the thione form (δ ≈ 180-200 ppm) compared to the thiol form (δ ≈ 150-160 ppm).[10][11]

• ¹⁵N NMR: Although less common, ¹⁵N NMR offers unambiguous information about the protonation state of nitrogen atoms within the heterocyclic ring and the exocyclic amino group.

• Solvent Choice: The choice of solvent is crucial. Protic solvents can exchange protons with the analyte, broadening signals and complicating analysis. Aprotic polar solvents like DMSO-d₆ are often preferred as they can solubilize various tautomers and slow down proton exchange, allowing for the observation of distinct signals for NH and SH protons.[10][12]

Protocol: ¹H and ¹³C NMR Analysis of Tautomeric Equilibrium

• Sample Preparation: Dissolve 5-10 mg of the 5-amino-1,3,4-thiadiazole derivative in 0.6 mL of high-purity DMSO-d₆. Ensure the sample is fully dissolved.

• Instrument Setup: Use a high-field NMR spectrometer (≥400 MHz) for better signal dispersion.[12] Tune and match the probe for both ¹H and ¹³C nuclei.

• Data Acquisition (¹H):

  • Acquire a standard ¹H spectrum.

  • Pay close attention to the region between 7.0 and 14.0 ppm, where NH₂, NH, and SH protons typically resonate.

  • Integrate the signals corresponding to the different tautomeric forms to determine their relative populations.

• Data Acquisition (¹³C):

  • Acquire a proton-decoupled ¹³C spectrum.

  • Focus on the low-field region (150-210 ppm) to identify the C2 carbon signal, which is diagnostic for the thione vs. thiol form.[11]

• Variable Temperature (VT) Studies (Optional):

  • Acquire spectra at different temperatures (e.g., from 25°C to 100°C).

  • Changes in the relative integrations of signals with temperature can provide thermodynamic data (ΔH°, ΔS°) for the tautomeric equilibrium.

X-ray Crystallography

X-ray crystallography provides definitive evidence of the tautomeric form present in the solid state.[13] By precisely locating all atoms, including hydrogen atoms, it offers an unambiguous snapshot of the molecule's structure.

Causality Behind the Choice:

• Unambiguous Structure: Unlike solution-state methods, crystallography is not complicated by dynamic equilibria. It reveals the most stable tautomer in the crystal lattice.

• Intermolecular Interactions: It provides invaluable information on hydrogen bonding and other intermolecular interactions that stabilize a particular tautomeric form in the solid state. This is crucial for understanding polymorphism and its impact on drug formulation.

Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth:

  • Grow single crystals of the compound suitable for diffraction (typically >0.1 mm in all dimensions).

  • This is a critical, often trial-and-error step. Common methods include slow evaporation from a suitable solvent (e.g., ethanol, acetonitrile), vapor diffusion, or cooling of a saturated solution. The choice of solvent can sometimes influence which tautomer crystallizes.[8]

• Data Collection:

  • Mount a suitable crystal on a goniometer head.

  • Place the crystal in a stream of cold nitrogen (typically 100 K) to minimize thermal motion.

  • Use a modern single-crystal X-ray diffractometer with a Mo or Cu X-ray source.

  • Collect a full sphere of diffraction data.

• Structure Solution and Refinement:

  • Process the diffraction data (integration and scaling).

  • Solve the structure using direct methods or Patterson methods to obtain an initial electron density map.

  • Refine the structural model against the experimental data. This involves adjusting atomic positions, and thermal parameters to minimize the difference between observed and calculated structure factors.

  • Locate hydrogen atoms from the difference Fourier map and refine their positions to confirm the tautomeric form.[13]

UV-Visible and Infrared (IR) Spectroscopy

While less definitive than NMR or X-ray crystallography, UV-Vis and IR spectroscopy are useful complementary techniques.[6]

• UV-Vis Spectroscopy: Tautomers often have different chromophores and thus distinct absorption spectra.[7] Changes in the absorption profile with solvent polarity or pH can indicate a shift in the tautomeric equilibrium.[10]

• IR Spectroscopy: The presence of a strong C=S stretching vibration (around 1250-1270 cm⁻¹) is indicative of the thione form, while the appearance of an S-H stretching band (around 2500-2600 cm⁻¹) suggests the thiol form.[14]

Computational Analysis: Predicting Tautomer Stability

Quantum chemical calculations, particularly Density Functional Theory (DFT), are indispensable for predicting the relative stabilities of tautomers and rationalizing experimental findings.[13]

Causality Behind the Choice: DFT provides a robust and cost-effective way to calculate the ground-state energies of different tautomers. By comparing these energies, one can predict the predominant form and the equilibrium constant. Including solvent effects via continuum models (like PCM or SMD) is crucial for comparing calculations with solution-state experiments.

Caption: A typical DFT workflow for analyzing tautomer stability.

Protocol: DFT Calculation of Relative Tautomer Energies

• Structure Preparation: Draw the 3D structures of all possible tautomers (e.g., amino-thione, amino-thiol, imino-thione, imino-thiol) using a molecular editor.

• Geometry Optimization: Perform a full geometry optimization for each tautomer using a reliable DFT functional and basis set (e.g., B3LYP/6-31G(d)). This step finds the lowest energy conformation for each isomer.

• Frequency Analysis: Conduct a frequency calculation at the same level of theory. A true minimum on the potential energy surface will have zero imaginary frequencies. This validates the optimized structure. The output also provides the Gibbs free energy (G).

• High-Accuracy Energy Calculation: To obtain more accurate relative energies, perform a single-point energy calculation on the optimized geometries using a larger basis set and a more modern functional that includes dispersion corrections (e.g., B3LYP-D4/def2-TZVP).[13]

• Incorporate Solvation: Repeat the single-point energy calculation incorporating a continuum solvation model (e.g., Polarizable Continuum Model - PCM) corresponding to the experimental solvent (e.g., DMSO).

• Analyze Results: Calculate the relative Gibbs free energies (ΔG) of all tautomers with respect to the most stable one. The tautomer with the lowest G is predicted to be the most abundant.

Data Synthesis: A Case Study

Let's consider the tautomerism of 5-amino-1,3,4-thiadiazole-2-thiol (ATT). Experimental and computational studies converge on a consistent picture.

Method	Solvent/State	Predominant Form	Key Evidence
¹H / ¹³C NMR	DMSO-d₆	Amino-Thione	Absence of a distinct SH proton signal; ¹³C signal for C2 at ~185 ppm.[15][16]
X-ray Crystallography	Solid State	Amino-Thione	Direct observation of proton on N3 and an exocyclic C=S double bond.[17]
DFT Calculations	Gas Phase & DMSO	Amino-Thione	Lowest calculated Gibbs free energy compared to other tautomers.
IR Spectroscopy	Solid (KBr)	Amino-Thione	Strong C=S stretching band observed; absence of S-H stretch.[18]

This integrated data provides a high degree of confidence that the amino-thione tautomer is the most stable and predominant form of 5-amino-1,3,4-thiadiazole-2-thiol under typical laboratory conditions.

Implications for Drug Design

The predominance of a specific tautomer has profound consequences for drug development:

• Receptor Binding: The shape and hydrogen bond donor/acceptor pattern of a molecule are dictated by its tautomeric form. The amino-thione tautomer, for instance, presents a different interaction profile to a protein active site than the amino-thiol form.[17] Designing a ligand that complements the target requires knowing which tautomer will be present in the biological environment.

• Pharmacokinetics (ADME): Properties like lipophilicity (LogP), pKa, and solubility are tautomer-dependent. A shift in equilibrium can alter how a drug is absorbed, distributed, metabolized, and excreted.

• Intellectual Property: Different tautomers can be considered distinct chemical entities, which has significant implications for patent claims and freedom-to-operate.

Conclusion

Tautomerism in 5-amino-1,3,4-thiadiazole derivatives is a critical factor that governs their chemical behavior and biological function. For researchers in drug discovery, it is imperative to move beyond simple 2D representations and actively investigate the tautomeric landscape of lead compounds. A multi-faceted approach, combining high-resolution NMR spectroscopy, definitive X-ray crystallography, and predictive computational modeling, provides the most robust framework for characterization. By understanding and controlling the tautomeric forms of these versatile scaffolds, scientists can unlock their full therapeutic potential and design more effective and safer medicines.

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• 5-Furan-2yl[2][4][6]oxadiazole-2-thiol, 5-Furan-2yl-4H[1][2][4] triazole-3-thiol and Their Thiol-Thione Tautomerism. (n.d.). Molecules.

• Synthesis of a Series of Novel 2-Amino-5-substituted 1,3,4-oxadiazole and 1,3,4-thiadiazole Derivatives as Potential Anticancer, Antifungal and Antibacterial Agents. (n.d.). PubMed.
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Protocols & Analytical Methods

Application Note: A Streamlined One-Pot Synthesis of 5-Amino-1,3,4-thiadiazole-2-carboxylic Acid Derivatives

Introduction: The Significance of the 1,3,4-Thiadiazole Scaffold

The 1,3,4-thiadiazole ring is a privileged heterocyclic scaffold in medicinal chemistry and drug development.[1] Its unique electronic properties and ability to act as a hydrogen bond acceptor and donor make it a versatile bioisostere for other functional groups, enhancing molecular interactions with biological targets. Derivatives of 2-amino-1,3,4-thiadiazole are extensively studied for a broad spectrum of pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, and anticonvulsant properties.[2][3][4]

Specifically, incorporating a carboxylic acid or ester moiety at the C2 position and an amino group at the C5 position creates a highly functionalized building block. These groups serve as critical handles for further molecular elaboration, enabling the construction of complex pharmaceutical agents. Traditional multi-step syntheses for these derivatives often suffer from drawbacks such as long reaction times, the need to isolate intermediates, and the use of hazardous reagents, leading to lower overall yields and increased waste.

This application note presents a robust and efficient one-pot synthetic protocol for preparing ethyl 5-amino-1,3,4-thiadiazole-2-carboxylate. By combining the key reaction steps—acylation and cyclodehydration—into a single, continuous process, this method offers significant advantages in terms of operational simplicity, time efficiency, and yield.

Synthetic Strategy and Mechanistic Insights

The most direct and widely utilized strategy for constructing the 2-amino-5-substituted-1,3,4-thiadiazole core involves the cyclization of thiosemicarbazide with a suitable carboxylic acid or its derivative.[5][6] In a one-pot approach, the carboxylic acid is activated and reacts with thiosemicarbazide to form an acylthiosemicarbazide intermediate in situ. This intermediate then undergoes acid-catalyzed intramolecular cyclization and dehydration to yield the final aromatic thiadiazole ring.[2][5]

Causality of Key Reagents:

• Thiosemicarbazide: Serves as the foundational N-C-S-N backbone of the resulting heterocyclic ring.

• Diethyl Oxalate: Functions as the two-carbon synthon, providing the C2 and C5 carbons of the thiadiazole ring, along with the desired carboxylate functionality at C2.

• Polyphosphate Ester (PPE) / Concentrated Sulfuric Acid: These reagents act as both the catalyst and a powerful dehydrating agent.[6] They facilitate the initial acylation and, crucially, drive the subsequent cyclization by removing water, which is a byproduct of the ring-closing reaction.[5] While reagents like POCl₃ can be used, PPE offers a less toxic and milder alternative.[6][7][8]

The proposed mechanism is illustrated below:

Caption: Figure 1: Reaction Mechanism.

Detailed Experimental Protocol

This protocol describes the synthesis of Ethyl 5-amino-1,3,4-thiadiazole-2-carboxylate (CAS 64837-53-2) as an exemplary derivative.[]

3.1. Materials and Reagents

• Thiosemicarbazide (≥99%)

• Diethyl oxalate (≥99%)

• Polyphosphate Ester (PPE) or Concentrated Sulfuric Acid (98%)

• Chloroform (ACS grade)

• Sodium Bicarbonate (NaHCO₃), saturated aqueous solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ethanol (Reagent grade)

• Deionized Water

3.2. Equipment

• Round-bottom flask (250 mL) equipped with a reflux condenser and magnetic stir bar

• Heating mantle with temperature control

• Separatory funnel (500 mL)

• Beakers and Erlenmeyer flasks

• Büchner funnel and filter paper

• Rotary evaporator

• Melting point apparatus

3.3. Step-by-Step Procedure

• Reaction Setup: In a 250 mL round-bottom flask, add thiosemicarbazide (4.56 g, 50 mmol) and chloroform (60 mL). Stir the suspension.

• Reagent Addition: To the stirring suspension, add diethyl oxalate (7.31 g, 50 mmol).

• Catalyst/Dehydrating Agent Addition: Carefully add Polyphosphate Ester (PPE, 40 g) to the mixture. Alternative: If using sulfuric acid, cool the flask in an ice bath and add concentrated H₂SO₄ (15 mL) dropwise with vigorous stirring. The addition should be slow to control the exothermic reaction.

• Reaction: Heat the mixture to reflux (approx. 60-65°C for chloroform) and maintain for 8-12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up - Quenching and Neutralization: After completion, cool the reaction mixture to room temperature. Carefully and slowly pour the mixture into a beaker containing crushed ice (200 g). Stir until the PPE is fully hydrolyzed.

• Neutralization: Slowly neutralize the acidic aqueous solution by adding saturated sodium bicarbonate solution portion-wise until effervescence ceases and the pH is ~7-8. This step must be performed in a well-ventilated fume hood.

• Extraction: Transfer the mixture to a separatory funnel. The product will be in the organic layer. Separate the chloroform layer. Extract the aqueous layer two more times with chloroform (2 x 50 mL).

• Drying and Concentration: Combine the organic extracts and dry over anhydrous magnesium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Recrystallize the crude solid from hot ethanol to obtain pure, crystalline Ethyl 5-amino-1,3,4-thiadiazole-2-carboxylate.

• Characterization: Dry the purified product under vacuum. Characterize by determining its melting point (literature: 197-199°C) and acquiring ¹H-NMR, ¹³C-NMR, IR, and mass spectra to confirm the structure.[]

Visualization of Experimental Workflow

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Synthesis of Novel Schiff Bases from 5-Amino-1,3,4-thiadiazole-2-thiol: A Detailed Protocol for Drug Discovery

Abstract

This comprehensive guide details the synthesis of Schiff bases derived from 5-Amino-1,3,4-thiadiazole-2-thiol, a cornerstone heterocyclic compound in medicinal chemistry. The resulting imines are of significant interest to researchers and drug development professionals due to their broad spectrum of biological activities, including antimicrobial, antifungal, antitubercular, and anticancer properties. This document provides a robust framework for the synthesis, characterization, and potential applications of these promising compounds. We will explore various synthetic methodologies, from conventional heating to modern microwave-assisted techniques, offering insights into the rationale behind experimental choices to ensure reproducible and reliable outcomes.

Introduction: The Significance of 5-Amino-1,3,4-thiadiazole-2-thiol and its Schiff Base Derivatives

The 1,3,4-thiadiazole ring is a privileged scaffold in medicinal chemistry, present in a variety of marketed drugs.[1][2] The specific precursor, 5-Amino-1,3,4-thiadiazole-2-thiol, is a versatile building block for the synthesis of novel pharmaceutical compounds.[3] Its structure features a primary amino group that readily undergoes condensation reactions with aldehydes and ketones to form Schiff bases (also known as imines or azomethines).[1][4]

The formation of the C=N (imine) bond is a critical step that often imparts or enhances the biological activity of the resulting molecule. These Schiff bases are not merely synthetic curiosities; they are actively investigated for their potential as therapeutic agents. The diverse biological activities stem from the unique electronic and structural features of the thiadiazole ring combined with the azomethine linkage and the various substituents that can be introduced via the carbonyl compound.[1][2][5]

This guide will provide detailed protocols for the synthesis of these valuable compounds, emphasizing the chemical principles that underpin the synthetic strategies and the analytical techniques required for their unambiguous characterization.

General Reaction Scheme

The fundamental reaction involves the acid-catalyzed condensation of the primary amine of 5-Amino-1,3,4-thiadiazole-2-thiol with a carbonyl compound (aldehyde or ketone). The reaction proceeds via a nucleophilic addition of the amine to the carbonyl carbon, followed by the elimination of a water molecule to form the imine.

Figure 1: General reaction scheme for the synthesis of Schiff bases from 5-Amino-1,3,4-thiadiazole-2-thiol.

Materials and Equipment

Reagents

• 5-Amino-1,3,4-thiadiazole-2-thiol (Reagent grade, ≥98%)

• Various aromatic and aliphatic aldehydes/ketones (Reagent grade, ≥98%)

• Absolute Ethanol (ACS grade)

• Methanol (ACS grade)

• Glacial Acetic Acid (ACS grade)

• Dimethylformamide (DMF) (Anhydrous, ≥99.8%)

• Deionized Water

• Silica Gel for column chromatography (60-120 mesh)

• Thin Layer Chromatography (TLC) plates (Silica gel 60 F254)

Equipment

• Round-bottom flasks (50 mL, 100 mL)

• Reflux condenser

• Magnetic stirrer with heating plate

• Microwave synthesizer

• Büchner funnel and flask

• Rotary evaporator

• Melting point apparatus

• FT-IR Spectrometer

• NMR Spectrometer (¹H and ¹³C)

• Mass Spectrometer

Experimental Protocols

Protocol 1: Conventional Synthesis via Reflux

This method is a widely used and reliable approach for the synthesis of Schiff bases.

Step-by-Step Procedure:

• Dissolution of Reactants: In a 100 mL round-bottom flask, dissolve 5-Amino-1,3,4-thiadiazole-2-thiol (e.g., 10 mmol) in absolute ethanol (30-40 mL). To this, add an equimolar amount (10 mmol) of the desired aldehyde or ketone.[6]

• Catalyst Addition: Add a few drops (2-3) of glacial acetic acid to the reaction mixture to catalyze the condensation reaction.[6][7] The acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the primary amine.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux with continuous stirring for a period ranging from 2.5 to 4 hours.[6] The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Product Isolation: After completion of the reaction (as indicated by TLC), cool the reaction mixture to room temperature. The solid product will often precipitate out of the solution.

• Filtration and Washing: Collect the precipitate by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold ethanol (85%) to remove any unreacted starting materials.[6]

• Recrystallization and Drying: Purify the crude product by recrystallization from a suitable solvent, such as a mixture of ethanol and methanol (e.g., 80:20).[6] Dry the purified crystals in a desiccator or a vacuum oven at a moderate temperature.

Protocol 2: Microwave-Assisted Synthesis

Microwave irradiation offers a significant advantage in terms of reduced reaction times and often improved yields.[8][9]

Step-by-Step Procedure:

• Reactant Mixture: In a microwave-safe reaction vessel, mix 5-Amino-1,3,4-thiadiazole-2-thiol (e.g., 1 mmol) and the desired aldehyde or ketone (1 mmol).

• Solvent-Free or Minimal Solvent: This reaction can often be carried out under solvent-free conditions or with a minimal amount of a high-boiling point solvent like DMF.

• Microwave Irradiation: Place the vessel in a microwave synthesizer and irradiate at a suitable power and temperature for a short duration (typically 2-10 minutes).[8][10] The optimal conditions should be determined empirically for each specific reaction.

• Work-up: After the reaction is complete, cool the vessel to room temperature. If the reaction was performed solvent-free, the solid product can be directly collected. If a solvent was used, the product may precipitate upon cooling or after the addition of a non-solvent like cold water.

• Purification: The crude product can be purified by filtration, washing with a suitable solvent, and recrystallization as described in the conventional method.

Characterization of Synthesized Schiff Bases

A self-validating protocol relies on thorough characterization to confirm the identity and purity of the synthesized compounds.

• Melting Point: A sharp and specific melting point range is indicative of a pure compound.

• FT-IR Spectroscopy: The formation of the Schiff base is confirmed by the appearance of a characteristic absorption band for the C=N (imine) stretch, typically in the range of 1620-1640 cm⁻¹.[1] The disappearance of the N-H stretching vibrations of the primary amine (around 3300-3400 cm⁻¹) and the C=O stretching of the aldehyde/ketone (around 1700 cm⁻¹) also supports the successful reaction.

• ¹H NMR Spectroscopy: The formation of the azomethine linkage is confirmed by the appearance of a singlet peak for the -N=CH- proton, typically in the range of δ 8.0-9.0 ppm.[1] The aromatic protons of the substituted aldehyde will also be visible in their characteristic regions. A singlet for the thiol (-SH) proton can be observed around δ 12.5-14.0 ppm.[1]

• ¹³C NMR Spectroscopy: The carbon of the C=N group will show a characteristic signal in the range of δ 160-170 ppm.[1]

• Mass Spectrometry: This technique is used to determine the molecular weight of the synthesized compound, which should correspond to the calculated molecular weight of the expected Schiff base.

Summary of Reaction Conditions and Yields

Method	Catalyst	Solvent	Reaction Time	Typical Yield	Reference
Conventional Reflux	Glacial Acetic Acid	Ethanol	2.5 - 4 hours	50 - 80%	[1][6]
Microwave-Assisted	None or Acidic/Basic	Solvent-free or DMF	2 - 10 minutes	80 - 95%	[8][9][10]
Ultrasound-Assisted	None	DMF (minimal)	30 - 60 minutes	Good to Excellent	[11][12]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Yield	Incomplete reaction.	Increase reaction time, add more catalyst, or consider a more efficient method like microwave synthesis.
Loss of product during work-up.	Ensure the product is fully precipitated before filtration. Use minimal solvent for washing.
Impure Product	Presence of unreacted starting materials.	Optimize reaction time and stoichiometry. Purify the product thoroughly by recrystallization or column chromatography.
Formation of side products.	Control the reaction temperature carefully. Ensure the purity of starting materials.
Reaction does not proceed	Deactivated carbonyl compound.	Use a more reactive aldehyde or ketone.
Insufficient catalysis.	Ensure the addition of the catalyst.

Applications in Drug Development

Schiff bases derived from 5-Amino-1,3,4-thiadiazole-2-thiol are a treasure trove for medicinal chemists due to their diverse pharmacological activities.

• Antimicrobial and Antifungal Agents: Many of these compounds have shown potent activity against a range of bacteria and fungi, including drug-resistant strains.[1] The presence of electron-withdrawing groups on the aromatic ring of the aldehyde often enhances the antimicrobial activity.

• Antitubercular Activity: Several derivatives have exhibited significant activity against Mycobacterium tuberculosis, paving the way for the development of new anti-TB drugs.[1][5]

• Anticancer Activity: The 1,3,4-thiadiazole scaffold is a known pharmacophore in anticancer drug design. Schiff bases incorporating this moiety have shown promising cytotoxic activity against various cancer cell lines.[2][8]

• Other Biological Activities: These compounds have also been investigated for their anti-inflammatory, analgesic, anticonvulsant, and antiviral properties.[2][5]

Workflow Diagram

Figure 2: A comprehensive workflow from synthesis to characterization of the Schiff bases.

Conclusion

The synthesis of Schiff bases from 5-Amino-1,3,4-thiadiazole-2-thiol represents a facile and versatile approach to generating a library of biologically active compounds. The protocols outlined in this guide, coupled with the rationale behind the experimental choices and robust characterization techniques, provide a solid foundation for researchers in their quest for novel therapeutic agents. The adaptability of the synthetic methods, particularly the efficiency of microwave-assisted synthesis, allows for rapid lead generation and optimization in a drug discovery program.

References

• Shafiee, M. K., Foye, W. O., & Lemke, T. L. (Year). ANTIMICROBIAL AND ANTITUBERCULAR EVALUATION OF SOME NEW 5-AMINO-1,3,4-THIADIAZOLE-2-THIOL DERIVED SCHIFF BASES. International Journal of Pharmacy and Pharmaceutical Sciences, 8(9), 235-241.
• Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2012). Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. Journal of Global Pharma Technology, 4(5), 1-7.
• Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. (n.d.).
• Al-Masoudi, N. A., & Ali, A. H. (2018). The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. Journal of Physics: Conference Series, 1003, 012055.
• Yousif, E., Salih, N., & El-Hiti, G. A. (2016). Scheme 1 :Preparation of 5-amino-1, 3, 4-Thiadiazole-2-Thiol Synthesis...
• Büyükkıdan, B., & Er, M. (2022). NEW SCHIFF BASES DERIVED from 3,4-DIAMINO-1H-1,2,4-TRIAZOLE-5(4H)
• Sharma, S., Sharma, P. K., & Kumar, N. (2022). Diverse Biological Activities of 1,3,4-Thiadiazole Scaffold. MDPI.
• 5-amino-1,3,4-thiadiazole-2-thiol: Significance and symbolism. (2025). SciSpace.
• Slaihim, M. M., & Rhman, N. A. (2023). Synthesis and structural determination of piperidinium-5-amino-1, 3, 4- thiadiazole-2-thiolate and some of their Schiff bases and study of their biological activity.
• Synthesis, Characterization, and Antimicrobial Evaluation of Thiadiazole Derivatives Derived from 2-Amino-5-Thio-1,3,4. (2024). Asian Journal of Chemical Sciences.
• Ultrasound-assisted improved synthesis of 5-(benzylthio)-1,3,4-thiadiazol-2-amine derivatives: an experimental and computational study. (n.d.).
• Kumar, R., & Yar, M. S. (2012). METHODS OF SYNTHESIS: 1,3,4-THIADIAZLE-2-THIONES : A REVIEW. International Journal of Drug Development and Research, 4(3), 56-69.
• Kumar, A., Sharma, S., & Sharma, S. (2015). Microwave-Assisted Facile Synthesis, Anticancer Evaluation and Docking Study of N-((5-(Substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl)
• Green Biocatalyst for Ultrasound-Assisted Thiazole Derivatives: Synthesis, Antibacterial Evaluation, and Docking Analysis. (2023). ACS Omega.
• Microwave-Assisted Synthesis of 1,3,4-Thiadiazole Schiff Base Derivatives. (2012).
• Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities. (2022). Scientific Reports.
• Synthesis and Biological Study of Some Transition Metal Ions Complexes of Schiff-Mannich Base Derived from 2- amino-5-mercpto -1,3,4 thiadiazole. (2022). Journal of Medicinal and Chemical Sciences.
• Panda, K. C., Kumar, B. V. V. R., & Sahoo, B. M. (2021). Synthesis of Schiff's Bases of 1,2,4-Triazole Derivatives under Microwave Irradiation Technique and Evaluation of their Anti-diabetic Activity. Current Microwave Chemistry, 8(3), 215-224.
• El-Sayed, W. A., Ali, O. M., & El-Badry, O. M. (2017).
• Synthesis of Schiff bases of 2-amino-5-aryl-1, 3,4-thiadiazole And its Analgesic, Anti. (n.d.).
• Microwave Assisted Synthesis and Spectral Analysis of Schiff Bases Derived from 2-Amino-5-Aryl-1,3,4-Oxadiazoles. (2014). Oriental Journal of Chemistry.
• Ultrasound-assisted, low-solvent and acid/base-free synthesis of 5-substituted 1,3,4-oxadiazole-2-thiols as potent antimicrobial and antioxidant agents. (2020). Molecular Diversity.
• Synthesis of Some New Schiff Bases and Reaction with Urea & Thiourea Derivatives from 2- Amino -1,3,4-thiadiazole-5-thiol. (n.d.). Iraqi Journal of Science.

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using 5-Amino-1,3,4-thiadiazole-2-carboxylic acid as a ligand in coordination chemistry

An Application Guide to the Coordination Chemistry of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid (ATCA)

Introduction: The Versatility of the 1,3,4-Thiadiazole Scaffold

The 1,3,4-thiadiazole ring is a privileged heterocyclic scaffold in medicinal and materials science.[1][2] Its unique electronic properties and the presence of multiple heteroatoms make it a cornerstone for developing a wide range of biologically active compounds, including antimicrobial, anti-inflammatory, and anticancer agents.[2][3][4] When functionalized with specific coordinating groups, this scaffold transforms into a powerful tool for the coordination chemist.

This application note focuses on 5-Amino-1,3,4-thiadiazole-2-carboxylic acid (ATCA) , a particularly compelling ligand. Its structure is unique, presenting a confluence of three distinct coordinating functionalities on a single, compact heterocyclic frame:

• An exocyclic amino group (-NH₂): A potent Lewis base.

• A carboxylic acid group (-COOH): Capable of coordinating in its protonated or deprotonated carboxylate form.

• Heterocyclic Nitrogen and Sulfur atoms: The ring itself contains donor atoms that can participate in coordination.

This multifunctional nature allows ATCA to act as a versatile chelating agent, capable of forming stable complexes with a variety of metal ions through different coordination modes.[3][5] This guide provides researchers, scientists, and drug development professionals with a detailed overview of ATCA's ligand properties, protocols for complex synthesis, and methods for robust characterization.

Section 1: Ligand Properties and Coordination Behavior of ATCA

The true power of ATCA as a ligand lies in its structural adaptability. The presence of hard (O, N) and soft (S) donor atoms allows it to bind to a wide range of metal centers. Understanding its potential coordination modes is critical for designing complexes with desired geometries and properties.

Causality of Coordination Choices: The specific coordination mode adopted by ATCA is influenced by several factors:

• The nature of the metal ion: Its size, charge, and hard/soft acid character.

• The reaction pH: This determines the protonation state of the carboxylic acid and amino groups.

• The solvent system: The polarity and coordinating ability of the solvent can influence complex formation.

• The counter-ion: Non-coordinating anions are preferred to avoid interference with the primary ligand-metal interaction.

Below are the primary coordination modes anticipated for ATCA, which can be selectively favored by controlling the reaction conditions.

Caption: Potential coordination modes of the ATCA ligand with metal centers.

Section 2: General Protocol for the Synthesis of ATCA-Metal Complexes

This section provides a robust, step-by-step methodology for the synthesis of metal complexes using ATCA. The protocol is designed to be self-validating through subsequent characterization.

Expert Insight: The choice of solvent is critical. While ethanol is a common choice for reflux reactions, using a co-solvent like DMF or DMSO may be necessary to ensure the solubility of both the ligand and the metal salt, leading to a more homogeneous reaction mixture and often, higher quality crystals.[6][7]

Protocol Steps:

• Reagent Preparation:

  • Ligand Solution: Prepare a 0.02 M solution of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid in absolute ethanol. Gentle warming may be required for complete dissolution.

  • Metal Salt Solution: Prepare a 0.01 M solution of the chosen metal salt (e.g., Cu(NO₃)₂·3H₂O, CoCl₂·6H₂O, NiSO₄·6H₂O) in absolute ethanol.

• Reaction Setup:

  • In a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 20 mL of the 0.02 M ATCA ligand solution (0.4 mmol).

  • Begin stirring the solution. Slowly, add 10 mL of the 0.01 M metal salt solution (0.1 mmol) dropwise to the ligand solution. This establishes a 4:1 ligand-to-metal molar ratio, which can be adjusted as needed. A 1:2 or 1:1 ratio is also commonly used.[7]

  • Rationale: Adding the metal salt solution slowly prevents localized high concentrations that could lead to the precipitation of amorphous solids instead of crystalline complexes.

• Reaction Conditions:

  • Heat the reaction mixture to reflux (approximately 80-90°C for an ethanol/DMF mixture) and maintain for 3-4 hours with continuous stirring.

  • Monitor the reaction progress by thin-layer chromatography (TLC) if desired.

  • A color change or the formation of a precipitate during reflux is often the first visual indicator of complex formation.

• Isolation and Purification:

  • After the reflux period, allow the mixture to cool slowly to room temperature. Further cooling in an ice bath can promote maximum precipitation.

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Wash the precipitate sequentially with distilled water (to remove any unreacted metal salts), followed by cold ethanol, and finally diethyl ether (to facilitate drying).[7]

  • Dry the purified complex in a vacuum desiccator over anhydrous CaCl₂.

• Data Collection:

  • Record the final yield, color, and decomposition temperature of the complex.

Caption: General experimental workflow for synthesizing ATCA-metal complexes.

Section 3: Essential Characterization Techniques

Confirming the successful synthesis and structure of a coordination complex is paramount. The following techniques provide a multi-faceted approach to characterization, ensuring the trustworthiness of the results.

FT-IR Spectroscopy: The Primary Indicator of Coordination

Infrared spectroscopy is the first and most crucial step in verifying that coordination has occurred. By comparing the spectrum of the free ATCA ligand with that of the metal complex, specific vibrational shifts can be identified.

Functional Group	Typical Wavenumber (cm⁻¹) in Free Ligand	Expected Change Upon Coordination	Rationale
O-H (Carboxylic)	~3400 (broad)	Disappearance or significant weakening	Deprotonation of the carboxylic acid to form a carboxylate, which then coordinates to the metal.
N-H (Amino)	~3300-3100	Shift to lower wavenumber (red shift)	Involvement of the amino nitrogen in coordination weakens the N-H bond.
C=O (Carboxylic)	~1700-1680	Shift to lower wavenumber (~1620-1550)	Coordination of the carboxylate oxygen to the metal center weakens the C=O double bond character.[6]
M-O / M-N	Not Present	Appearance of new bands at low frequency (600-400 cm⁻¹)	Direct evidence of the formation of new metal-ligand bonds.

UV-Visible Spectroscopy: Probing Electronic Structure and Geometry

UV-Vis spectroscopy provides valuable information about the electronic transitions within the complex, which are directly related to its geometry.

• Ligand Bands: Intense bands in the UV region (200-350 nm) are typically due to π→π* and n→π* transitions within the ATCA ligand. These may shift upon coordination.

• d-d Transitions: For transition metal complexes, weaker absorption bands in the visible region (400-800 nm) correspond to d-d electronic transitions. The position and number of these bands are indicative of the coordination geometry (e.g., octahedral, tetrahedral, square planar).[6]

• Charge-Transfer Bands: Intense ligand-to-metal (LMCT) or metal-to-ligand (MLCT) charge-transfer bands may also be observed.

Molar Conductivity Measurements: Determining Electrolytic Nature

Measuring the molar conductivity of the complex in a solvent like DMF or DMSO helps to elucidate its structure in solution.[7]

• Non-electrolytes: Low conductivity values typically indicate that any counter-ions are directly coordinated to the metal center within the primary coordination sphere.

• Electrolytes: High conductivity values suggest that counter-ions are outside the coordination sphere, and the complex is ionic.

Additional Validating Techniques:

• ¹H NMR Spectroscopy: In diamagnetic complexes (e.g., Zn(II)), the disappearance of the acidic -COOH proton signal (~10-12 ppm) is a clear indicator of deprotonation and coordination. Shifts in the positions of other ligand protons also confirm the metal-ligand interaction.[8]

• Elemental Analysis (CHN): Provides the experimental percentage of carbon, hydrogen, and nitrogen, which should closely match the calculated values for the proposed molecular formula of the complex. This is a fundamental check for purity and stoichiometry.[6]

• Thermogravimetric Analysis (TGA): Can determine the thermal stability of the complex and identify the presence and nature of water molecules (lattice vs. coordinated).[6]

Section 4: Potential Applications in Research and Development

The unique structural features of ATCA make its metal complexes highly attractive for various applications, particularly in drug development and materials science.

• Enhanced Antimicrobial and Antifungal Agents: The 1,3,4-thiadiazole nucleus is a known pharmacophore.[2] Chelation with metal ions like copper, nickel, or cobalt can significantly enhance the biological activity of the parent ligand, offering a strategy to combat drug-resistant microbial strains.[2]

• Anticancer Therapeutics: Many thiadiazole derivatives exhibit antiproliferative activity against cancer cell lines.[4] Metal complexes can offer novel mechanisms of action, such as inducing apoptosis or inhibiting specific enzymes involved in cancer progression.[4][5]

• Agricultural Chemicals: Derivatives of ATCA have been investigated as building blocks for fungicides and herbicides, contributing to crop protection.[5]

• Catalysis and Materials Science: The presence of multiple donor atoms makes ATCA-metal complexes candidates for use as catalysts or as nodes in the construction of coordination polymers and metal-organic frameworks (MOFs).[3]

References

• The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. Journal of Physics: Conference Series. [Link]

• Preparation of complexes of 2--134-thiadiazole-2-yliminomethyl]phenol_and_N'N-bis[5-(4-nitrophenyl)-134-thiadiazole-2-yl]terephthalaldehyde_diimine_and_their_therma)

• Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. Journal of Global Pharma Technology. [Link]

• SYNTHESIS AND STUDY OF NEW METAL COMPLEXES DERIVED FROM 5-AMINO-3[4'-PNITRO PHENYL-THIOSEMICARBAZIDO]-1,2,4-THIADIAZOLE. Iraqi Academic Scientific Journals. [Link]

• Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole- 2-thiol derivatives. ResearchGate. [Link]

• Scheme 1 :Preparation of 5-amino-1, 3, 4-Thiadiazole-2-Thiol Synthesis... ResearchGate. [Link]

• METHODS OF SYNTHESIS: 1,3,4-THIADIAZLE-2-THIONES : A REVIEW. PharmaTutor. [Link]

• Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities. PubMed Central. [Link]

• 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. National Institutes of Health. [Link]

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The 5-Amino-1,3,4-Thiadiazole Scaffold: A Privileged Core in Modern Medicinal Chemistry

An Application Guide for Researchers

Prepared by: Gemini, Senior Application Scientist

Introduction: The 1,3,4-thiadiazole ring is a five-membered heterocyclic scaffold that has garnered immense interest in medicinal chemistry due to its versatile biological activities.[1] This is largely attributed to its unique physicochemical properties, including a mesoionic character which allows its derivatives to effectively cross cellular membranes and interact with biological targets.[2] Among its isomers, the 1,3,4-thiadiazole nucleus is a cornerstone in the development of numerous therapeutic agents.[1]

This application note focuses specifically on the 5-Amino-1,3,4-thiadiazole scaffold. The presence of the 5-amino group serves as a critical pharmacophoric feature and a versatile synthetic handle, enabling the creation of vast libraries of derivatives. While a multitude of substituents have been explored at the 2-position, it is noteworthy that the scientific literature is particularly rich with studies on derivatives such as 5-amino-1,3,4-thiadiazole-2-thiol and 5-amino-1,3,4-thiadiazole-2-sulfonamide.

The specific compound, 5-Amino-1,3,4-thiadiazole-2-carboxylic acid , represents a synthetically viable but less explored member of this family. The carboxylic acid moiety offers a valuable functional group for creating amides, esters, and other bioisosteres, providing a clear avenue for future drug discovery efforts. This guide will provide a comprehensive overview of the established applications of the broader 5-Amino-1,3,4-thiadiazole scaffold, furnishing researchers with the foundational knowledge, synthetic strategies, and biological evaluation protocols necessary to explore this privileged structure, including its carboxylic acid derivatives.

Part 1: The Strategic Importance and Therapeutic Applications

The 1,3,4-thiadiazole ring is a bioisostere of pyrimidine and is present in several marketed drugs, including the carbonic anhydrase inhibitor Acetazolamide and the cephalosporin antibiotic Cefazolin .[2] The scaffold's aromaticity, stability, and ability to participate in hydrogen bonding via its nitrogen atoms contribute to its success as a pharmacophore.[3] The 5-amino group, in particular, acts as a potent hydrogen bond donor, crucial for anchoring the molecule within the active sites of various enzymes and receptors.

The applications of this scaffold are remarkably broad, spanning multiple therapeutic areas.

Antimicrobial Agents

Derivatives of 5-amino-1,3,4-thiadiazole are extensively studied for their antibacterial and antifungal properties.[4] The mechanism often involves the disruption of essential microbial pathways. The N-C-S moiety within the ring is considered critical for its biological activity.[3] Modifications, such as the introduction of Schiff bases or coupling with other heterocyclic systems like indole, have yielded compounds with potent activity against both Gram-positive and Gram-negative bacteria, including resistant strains.[4][5]

Anticancer Agents

The 5-amino-1,3,4-thiadiazole core is a prominent scaffold in the design of novel anticancer agents.[5] These compounds have demonstrated efficacy against a wide range of cancer cell lines, including breast, colon, and lung cancer.[5] Their mechanisms of action are diverse and include the inhibition of key signaling pathways, induction of apoptosis, and cell cycle arrest. The structural similarity of the thiadiazole moiety to nucleobases may facilitate interactions with DNA/RNA, contributing to its broad-spectrum activity.

Carbonic Anhydrase Inhibitors

One of the most well-established applications of the 1,3,4-thiadiazole scaffold is the inhibition of carbonic anhydrase (CA) isozymes.[6] Acetazolamide, a sulfonamide derivative of 1,3,4-thiadiazole, is a classic example. By inhibiting CA, these compounds interfere with pH regulation and fluid balance, leading to their use as diuretics and for the treatment of glaucoma.[6][7] The sulfonamide group is a key zinc-binding feature, and the thiadiazole ring correctly orients this group within the enzyme's active site.

Other CNS Applications

The scaffold has also been explored for various Central Nervous System (CNS) applications, most notably as anticonvulsant agents.[5] The structural features of these molecules allow them to cross the blood-brain barrier and modulate neuronal excitability.

Part 2: Mechanisms of Action

The diverse biological effects of 5-amino-1,3,4-thiadiazole derivatives stem from their ability to interact with multiple biological targets.

Inhibition of Carbonic Anhydrase

For diuretic and anti-glaucoma activity, the primary mechanism is the inhibition of carbonic anhydrase. Derivatives bearing a sulfonamide group (-SO₂NH₂) at the 2-position are particularly effective. The sulfonamide nitrogen coordinates to the Zn²⁺ ion in the enzyme's active site, while the thiadiazole ring forms hydrogen bonds with key amino acid residues, such as Thr199, effectively blocking the enzyme's function.

Caption: Inhibition of Carbonic Anhydrase by a thiadiazole-sulfonamide.

Anticancer Mechanisms: Akt Pathway Inhibition

Several studies have pointed towards the inhibition of the Akt (Protein Kinase B) signaling pathway as a key anticancer mechanism. The PI3K/Akt pathway is a critical regulator of cell survival, proliferation, and growth; its dysregulation is a hallmark of many cancers. Certain 5-amino-1,3,4-thiadiazole derivatives can bind to the ATP-binding pocket of Akt, preventing its phosphorylation and activation, which in turn leads to the induction of apoptosis and cell cycle arrest in cancer cells.

Caption: Thiadiazole derivatives can inhibit the pro-survival Akt pathway.

Part 3: Synthetic Strategies and Protocols

The versatility of the 5-amino-1,3,4-thiadiazole scaffold begins with its synthesis. The most common and crucial precursor is 5-amino-1,3,4-thiadiazole-2-thiol , which can be readily synthesized from inexpensive starting materials. This precursor serves as a building block for a vast array of derivatives.

Caption: General synthetic workflow starting from thiosemicarbazide.

Protocol 3.1: Synthesis of 5-Amino-1,3,4-thiadiazole-2-thiol

This protocol describes a robust one-pot synthesis of the key precursor.[8]

Materials:

• Thiosemicarbazide

• Carbon disulfide (CS₂)

• Potassium hydroxide (KOH) or Sodium Carbonate (Na₂CO₃)

• Ethanol (absolute)

• Hydrochloric acid (HCl), 10% solution

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• Dissolution: In a round-bottom flask, dissolve potassium hydroxide (0.1 mol) or anhydrous sodium carbonate in absolute ethanol (100 mL). Add thiosemicarbazide (0.1 mol) to this solution and stir until fully dissolved.

  • Causality: The basic conditions are necessary to deprotonate the thiosemicarbazide, making it a more potent nucleophile to attack the carbon disulfide.

• Addition of CS₂: Slowly add carbon disulfide (0.1 mol) to the mixture. The solution may become yellow/orange.

• Reflux: Equip the flask with a reflux condenser and heat the mixture under reflux for 18-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Causality: Heating provides the necessary activation energy for the intramolecular cyclization and dehydration steps that lead to the formation of the thiadiazole ring.

• Concentration: After reflux, cool the mixture to room temperature and reduce the volume of the solvent by approximately half using a rotary evaporator.

• Precipitation: Carefully acidify the concentrated mixture by dropwise addition of 10% HCl while stirring in an ice bath. A pale-yellow precipitate will form.

  • Causality: Acidification protonates the thiol group, making the compound neutral and causing it to precipitate out of the aqueous-ethanolic solution.

• Isolation and Purification: Filter the precipitate using a Büchner funnel, wash thoroughly with cold water, and dry. The crude product can be recrystallized from ethanol or an ethanol/water mixture to yield a pure, pale-yellow solid.

• Characterization: Confirm the structure using FT-IR, ¹H-NMR, and melting point analysis (literature m.p. ~235 °C, dec.).[8]

Protocol 3.2: Synthesis of a Schiff Base Derivative

This protocol details the derivatization of the amino group to form an imine (Schiff base).[9]

Materials:

• 5-Amino-1,3,4-thiadiazole-2-thiol (from Protocol 3.1)

• Aromatic aldehyde (e.g., benzaldehyde)

• Ethanol (absolute)

• Glacial acetic acid (catalytic amount)

• Round-bottom flask with reflux condenser

Procedure:

• Dissolution: Dissolve 5-amino-1,3,4-thiadiazole-2-thiol (10 mmol) in absolute ethanol (20 mL) in a round-bottom flask. If solubility is low, gentle warming may be required.

• Addition of Reagents: Add the selected aromatic aldehyde (10 mmol) to the solution, followed by 2-3 drops of glacial acetic acid.

  • Causality: The acetic acid acts as a catalyst, protonating the aldehyde's carbonyl oxygen, which makes the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amino group of the thiadiazole.

• Reflux: Heat the mixture under reflux for 2-4 hours, monitoring the reaction by TLC.

• Isolation: Upon completion, cool the reaction mixture. The product often precipitates upon cooling. If not, the solvent can be partially evaporated.

• Purification: Collect the solid product by filtration, wash with a small amount of cold ethanol, and dry. Recrystallize from a suitable solvent (e.g., ethanol or methanol) to obtain the pure Schiff base.

• Characterization: Confirm the structure using FT-IR (disappearance of N-H stretching of the primary amine, appearance of C=N imine stretch) and ¹H-NMR.

Part 4: Biological Evaluation Protocols

Protocol 4.1: In Vitro Anticancer Activity (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation.

Materials:

• Human cancer cell line (e.g., MCF-7 - breast cancer)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• Test compounds (dissolved in DMSO to create stock solutions)

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), 5 mg/mL in PBS

• DMSO (cell culture grade)

• 96-well microtiter plates

• Multichannel pipette, incubator (37°C, 5% CO₂), microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells for a vehicle control (medium with DMSO, not exceeding 0.5%) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ atmosphere.

• MTT Addition: Add 20 µL of MTT reagent to each well and incubate for another 3-4 hours.

  • Causality: Viable cells with active mitochondrial dehydrogenases will cleave the tetrazolium ring of MTT, converting the yellow salt into insoluble purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium from each well and add 100 µL of DMSO to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Protocol 4.2: Antimicrobial Susceptibility (Agar Disc Diffusion)

This method assesses the antimicrobial activity of a compound by measuring the zone of growth inhibition around a disc impregnated with the test substance.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans)

• Appropriate agar medium (e.g., Mueller-Hinton Agar for bacteria, Sabouraud Dextrose Agar for fungi)

• Sterile petri dishes, sterile cotton swabs, sterile blank paper discs (6 mm)

• Test compounds (dissolved in a suitable solvent like DMSO)

• Positive control antibiotic discs (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

• Negative control disc (solvent only)

Procedure:

• Inoculum Preparation: Prepare a standardized microbial inoculum (e.g., 0.5 McFarland standard) in sterile saline or broth.

• Plate Inoculation: Dip a sterile cotton swab into the inoculum and streak it evenly across the entire surface of the agar plate to create a lawn of microbial growth.

• Disc Application: Aseptically place sterile blank paper discs onto the agar surface.

• Compound Application: Pipette a fixed volume (e.g., 10 µL) of each test compound solution onto a disc. Apply the positive and negative controls to their respective discs.

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria; 28-30°C for 48 hours for fungi).

• Data Acquisition: Measure the diameter (in mm) of the clear zone of growth inhibition around each disc.

• Analysis: Compare the zone of inhibition of the test compounds to the positive and negative controls. A larger zone diameter indicates greater antimicrobial activity.

Part 5: Representative Data

The following table summarizes representative biological activity data for various 5-amino-1,3,4-thiadiazole derivatives from the literature to illustrate the potential of this scaffold.

Compound Type	Target/Organism	Activity Metric	Reported Value	Reference
Sulfonamide Derivative	Human Carbonic Anhydrase II	Kᵢ	Low nanomolar range	[6]
Schiff Base Derivative	S. aureus (antibacterial)	Zone of Inhibition	>15 mm	[2][9]
Thiol Derivative	E. coli (antibacterial)	Zone of Inhibition	>12 mm	[2][9]
N-Aryl Derivative	MCF-7 (anticancer)	IC₅₀	Low micromolar range	[5]
Thioether Derivative	Diuretic Activity (in vivo)	Urinary Output	Significant increase vs. control	[7]

Conclusion

The 5-amino-1,3,4-thiadiazole scaffold is a highly privileged and versatile core in medicinal chemistry, with established applications as antimicrobial, anticancer, and carbonic anhydrase inhibiting agents. Its favorable physicochemical properties and synthetic accessibility make it an attractive starting point for drug discovery campaigns. While much of the existing research has focused on thiol, sulfonamide, and Schiff base derivatives at the 2-position, the exploration of a 5-amino-1,3,4-thiadiazole-2-carboxylic acid and its subsequent amides and esters presents a logical and promising direction for the development of new therapeutic agents with potentially novel mechanisms of action and improved pharmacological profiles. The protocols and data presented in this guide provide a solid foundation for researchers to build upon in their exploration of this potent chemical scaffold.

References

• Chemical Methodologies. (n.d.). Synthesis and Biological Activities of Some New Derivatives Based on 5-Styryl-2-amino-1,3,4-thiadiazole. Retrieved from [Link]

• Vertex AI Search. (n.d.). The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol.

• Journal of Chemical and Pharmaceutical Research. (n.d.). Review Article on Synthesis of 1,3,4-Thiadiazole Derivatives and It's Biological Activity. Retrieved from [Link]

• MDPI. (2022). Diverse Biological Activities of 1,3,4-Thiadiazole Scaffold. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (n.d.). METHODS OF SYNTHESIS: 1,3,4-THIADIAZLE-2-THIONES : A REVIEW. Retrieved from [Link]

• Journal of Global Pharma Technology. (n.d.). Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. Retrieved from [Link]

• Molecules. (2021). A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. Retrieved from [Link]

• Dove Press. (n.d.). 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 1 :Preparation of 5-amino-1, 3, 4-Thiadiazole-2-Thiol Synthesis.... Retrieved from [Link]

• Saudi Pharmaceutical Journal. (n.d.). Synthesis of 5-arylidine amino-1,3,4-thiadiazol-2-[(N-substituted benzyol)]sulphonamides endowed with potent antioxidants and anticancer activity induces growth inhibition in HEK293, BT474 and NCI-H226 cells. Retrieved from [Link]

• PubMed. (n.d.). Synthesis of 5-amino-1,3,4-thiadiazole-2-sulphonamide derivatives and their inhibition effects on human carbonic anhydrase isozymes. Retrieved from [Link]

• ResearchGate. (2021). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole- 2-thiol derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). New 1,3,4-thiadiazoles based on thiophene-2-carboxylic acid: Synthesis, characterization, and antimicrobial activities. Retrieved from [Link]

• ResearchGate. (2018). Design, Synthesis, and Biological Evaluation of New 5-Substituted-1,3,4-thiadiazole-2-thiols as Potent Antioxidants. Retrieved from [Link]

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Synthesis of Novel Antimicrobial Agents from 5-Amino-1,3,4-thiadiazole-2-carboxylic Acid: An Application Note and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Promise of the 1,3,4-Thiadiazole Scaffold in Antimicrobial Drug Discovery

The relentless rise of antimicrobial resistance necessitates the urgent development of novel therapeutic agents with unconventional mechanisms of action. Among the myriad of heterocyclic scaffolds explored in medicinal chemistry, the 1,3,4-thiadiazole ring system has emerged as a "privileged structure" owing to its remarkable versatility and broad spectrum of biological activities.[1][2] Its unique electronic properties, metabolic stability, and ability to engage in various biological interactions make it a cornerstone in the design of new antimicrobial drugs. This application note provides a comprehensive guide to the synthesis of potent antimicrobial agents derived from a key intermediate, 5-Amino-1,3,4-thiadiazole-2-carboxylic acid. We will delve into the synthetic rationale, provide detailed experimental protocols for derivatization, and discuss the evaluation of their antimicrobial efficacy, thereby offering a practical roadmap for researchers in this dynamic field.

The core of this guide focuses on the strategic modification of the 5-amino group of the thiadiazole ring, a common and effective approach to generating extensive libraries of bioactive molecules. Specifically, we will detail the synthesis of Schiff bases and their subsequent cyclization to 4-thiazolidinones, two classes of compounds that have consistently demonstrated significant antibacterial and antifungal properties.[3][4]

I. Synthesis of the Core Intermediate: 5-Amino-1,3,4-thiadiazole-2-carboxylic Acid

The synthesis of the foundational building block, 5-Amino-1,3,4-thiadiazole-2-carboxylic acid, can be achieved through the cyclization of thiosemicarbazide with a dicarboxylic acid, such as oxalic acid, in the presence of a dehydrating agent. This method provides a straightforward and efficient route to the desired scaffold.

Protocol 1: Synthesis of 5-Amino-1,3,4-thiadiazole-2-carboxylic Acid

Materials:

• Thiosemicarbazide

• Oxalic acid

• Concentrated sulfuric acid

• Ethanol

• Ice

Procedure:

• In a round-bottom flask, combine equimolar amounts of thiosemicarbazide and oxalic acid.

• Carefully add concentrated sulfuric acid dropwise to the mixture with constant stirring in an ice bath to control the exothermic reaction.

• After the addition is complete, allow the mixture to stir at room temperature for 1 hour, then slowly heat the mixture to 60-70°C and maintain this temperature for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, pour the mixture onto crushed ice with vigorous stirring.

• The resulting precipitate is the crude 5-Amino-1,3,4-thiadiazole-2-carboxylic acid.

• Filter the crude product, wash thoroughly with cold water until the washings are neutral to litmus paper, and then dry.

• Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain the pure compound.

Characterization: The structure of the synthesized compound should be confirmed by spectroscopic methods such as FT-IR, ¹H-NMR, and Mass spectrometry.

II. Derivatization of the 5-Amino Group: A Gateway to Potent Antimicrobials

The presence of a primary amino group at the 5-position of the thiadiazole ring offers a convenient handle for a variety of chemical modifications. The formation of Schiff bases (imines) through condensation with aromatic aldehydes is a particularly fruitful strategy for generating compounds with enhanced antimicrobial activity.[3][5]

A. Synthesis of Schiff Bases from 5-Amino-1,3,4-thiadiazole-2-carboxylic Acid

The reaction of the amino group with an aldehyde in the presence of an acid catalyst readily yields the corresponding Schiff base. The choice of the aromatic aldehyde is critical, as the nature and position of substituents on the aromatic ring can significantly influence the antimicrobial potency of the final compound.[3]

Figure 1: General workflow for the synthesis of Schiff base derivatives.

Protocol 2: General Procedure for the Synthesis of Schiff Bases

Materials:

• 5-Amino-1,3,4-thiadiazole-2-carboxylic acid

• Substituted aromatic aldehyde (e.g., benzaldehyde, 4-chlorobenzaldehyde, 4-nitrobenzaldehyde)

• Absolute ethanol

• Glacial acetic acid

Procedure:

• Dissolve 5-Amino-1,3,4-thiadiazole-2-carboxylic acid (1 mmol) in absolute ethanol (20 mL) in a round-bottom flask.

• Add the substituted aromatic aldehyde (1 mmol) to the solution.

• Add a few drops of glacial acetic acid as a catalyst.

• Reflux the reaction mixture for 4-6 hours. Monitor the reaction progress using TLC.[6]

• After completion, cool the reaction mixture to room temperature.

• The precipitated solid is the Schiff base derivative. Filter the product, wash with cold ethanol, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or a mixture of ethanol and DMF) to obtain the pure Schiff base.[7]

Characterization: Confirm the structure of the synthesized Schiff bases using FT-IR (disappearance of the N-H stretching bands of the primary amine and appearance of the C=N imine stretching band), ¹H-NMR (appearance of the azomethine proton signal), and Mass spectrometry.[8][9]

B. Synthesis of 4-Thiazolidinones: Building on the Schiff Base Scaffold

4-Thiazolidinones, a class of five-membered heterocyclic compounds, are renowned for their diverse pharmacological activities, including potent antimicrobial effects.[4] They are synthesized by the cyclocondensation reaction of Schiff bases with thioglycolic acid.

Figure 2: General workflow for the synthesis of 4-thiazolidinone derivatives.

Protocol 3: General Procedure for the Synthesis of 4-Thiazolidinones

Materials:

• Schiff base derivative (from Protocol 2)

• Thioglycolic acid

• Dry benzene (or toluene)

• Anhydrous zinc chloride (optional, as catalyst)

Procedure:

• In a round-bottom flask, dissolve the Schiff base (1 mmol) in dry benzene (30 mL).

• Add thioglycolic acid (1.1 mmol) to the solution. A catalytic amount of anhydrous zinc chloride can be added to facilitate the reaction.

• Reflux the mixture for 8-12 hours using a Dean-Stark apparatus to remove the water formed during the reaction.

• Monitor the completion of the reaction by TLC.

• After cooling, the solvent is removed under reduced pressure.

• The resulting solid is washed with a saturated solution of sodium bicarbonate to remove unreacted thioglycolic acid, and then with water.

• The crude 4-thiazolidinone is filtered, dried, and recrystallized from a suitable solvent (e.g., ethanol or glacial acetic acid).

Characterization: The formation of the 4-thiazolidinone ring can be confirmed by FT-IR (appearance of a C=O stretching band) and ¹H-NMR (disappearance of the azomethine proton signal and appearance of signals corresponding to the thiazolidinone ring protons).

III. Antimicrobial Evaluation: Assessing the Efficacy of Synthesized Compounds

The newly synthesized compounds should be evaluated for their in vitro antimicrobial activity against a panel of pathogenic bacteria and fungi. The minimum inhibitory concentration (MIC) is a key parameter used to quantify the antimicrobial potency of a compound.

Protocol 4: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution Method

Materials and Equipment:

• Synthesized compounds

• Bacterial strains (e.g., Staphylococcus aureus, Bacillus subtilis (Gram-positive), Escherichia coli, Pseudomonas aeruginosa (Gram-negative))

• Fungal strains (e.g., Candida albicans, Aspergillus niger)

• Mueller-Hinton Broth (for bacteria) or Sabouraud Dextrose Broth (for fungi)

• 96-well microtiter plates

• Standard antimicrobial agents (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

• Spectrophotometer or microplate reader

Procedure:

• Prepare a stock solution of each synthesized compound in a suitable solvent (e.g., DMSO).

• Perform serial two-fold dilutions of the stock solutions in the appropriate broth in the wells of a 96-well microtiter plate to obtain a range of concentrations.

• Prepare a standardized inoculum of each microbial strain (adjusted to a McFarland standard of 0.5).

• Inoculate each well with the microbial suspension.

• Include positive controls (broth with inoculum, no compound) and negative controls (broth only). Also, include wells with the standard antimicrobial agents.

• Incubate the plates at 37°C for 24 hours for bacteria and at 28°C for 48-72 hours for fungi.

• The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism. This can be determined visually or by measuring the absorbance at 600 nm.

IV. Structure-Activity Relationship (SAR) and Mechanistic Insights

The antimicrobial activity of the synthesized 1,3,4-thiadiazole derivatives is highly dependent on their structural features. Analysis of the MIC data allows for the elucidation of structure-activity relationships (SAR), providing valuable insights for the design of more potent analogues.

Key SAR Observations:

• Substituents on the Aromatic Ring of Schiff Bases: The presence of electron-withdrawing groups (e.g., chloro, nitro) on the aromatic ring often enhances antibacterial activity.[3]

• Lipophilicity: Increased lipophilicity can lead to better penetration of the microbial cell membrane, thereby improving antimicrobial efficacy.[10]

• The 4-Thiazolidinone Ring: The presence of the 4-thiazolidinone moiety generally imparts significant antimicrobial activity, often greater than the parent Schiff base.[4]

Proposed Mechanism of Action: The precise mechanism of action of 1,3,4-thiadiazole derivatives is not fully elucidated but is believed to be multifactorial. The thiadiazole ring itself is a key pharmacophore. The antimicrobial activity is often attributed to the ability of these compounds to inhibit essential microbial enzymes. One proposed mechanism involves the inhibition of MurB, an enzyme involved in the biosynthesis of peptidoglycan, a crucial component of the bacterial cell wall. The docking studies of some thiazolidinone derivatives have indicated a probable involvement of E. coli Mur B inhibition.[11] For antifungal activity, inhibition of CYP51 (lanosterol 14α-demethylase), an enzyme critical for ergosterol biosynthesis in fungi, is a likely mechanism.[11]

Figure 3: Proposed mechanisms of antimicrobial action of 1,3,4-thiadiazole derivatives.

V. Data Presentation: Antimicrobial Activity of Representative Derivatives

The following table summarizes the reported Minimum Inhibitory Concentration (MIC) values for representative Schiff bases and 4-thiazolidinones derived from 5-amino-1,3,4-thiadiazole analogs against common microbial pathogens.

Compound Type	Derivative (R)	S. aureus (MIC, µg/mL)	E. coli (MIC, µg/mL)	C. albicans (MIC, µg/mL)	Reference
Schiff Base	4-Chloro	8	16	32	[3]
Schiff Base	4-Nitro	8	16	16	[3]
Schiff Base	4-Fluoro	8	32	16	[3]
4-Thiazolidinone	4-Chloro	4	8	16
4-Thiazolidinone	4-Nitro	4	8	8	[12]
4-Thiazolidinone	2,4-Dichloro	2.3-39.8 x 10⁻²	2.3-39.8 x 10⁻²	0.3-38.6 x 10⁻²
4-Thiazolidinone	3-Nitro	2.3-39.8 x 10⁻²	2.3-39.8 x 10⁻²	0.3-38.6 x 10⁻²	[13]

Conclusion

This application note has provided a detailed guide for the synthesis and antimicrobial evaluation of novel agents derived from 5-Amino-1,3,4-thiadiazole-2-carboxylic acid. The protocols for the synthesis of Schiff bases and 4-thiazolidinones are robust and adaptable, allowing for the generation of diverse chemical libraries. The presented data and mechanistic insights underscore the potential of the 1,3,4-thiadiazole scaffold in the development of next-generation antimicrobial drugs. It is our hope that this guide will serve as a valuable resource for researchers dedicated to combating the global challenge of antimicrobial resistance.

References

• Thiazolidin-4-Ones as Potential Antimicrobial Agents: Experimental and In Silico Evaluation. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

• Synthesis of Novel 2,5-Disubstituted-1,3,4-thiadiazoles Clubbed 1,2,4-Triazole, 1,3,4-Thiadiazole, 1,3,4-Oxadiazole and/or Schiff Base as Potential Antimicrobial and Antiproliferative Agents. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

• ANTIMICROBIAL AND ANTITUBERCULAR EVALUATION OF SOME NEW 5-AMINO-1,3,4-THIADIAZOLE-2-THIOL DERIVED SCHIFF BASES. (n.d.). Journal of Chemical and Pharmaceutical Research. Retrieved January 17, 2026, from [Link]

• Antimicrobial and Antifungal Evaluation of Some Novel Thiazolidin-4-one Scaffold Bearing Compounds. (2024). Chemistry & Biodiversity. Retrieved January 17, 2026, from [Link]

• Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives. (2023). Pharmaceuticals. Retrieved January 17, 2026, from [Link]

• Thiazole-Based Thiazolidinones as Potent Antimicrobial Agents. Design, Synthesis and Biological Evaluation. (2016). Combinatorial Chemistry & High Throughput Screening. Retrieved January 17, 2026, from [Link]

• Synthesis of New Thiazole Derivatives Bearing Thiazolidin-4(5H)-One Structure and Evaluation of Their Antimicrobial Activity. (2019). Brazilian Journal of Pharmaceutical Sciences. Retrieved January 17, 2026, from [Link]

• The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. (2021). NeuroQuantology. Retrieved January 17, 2026, from [Link]

• Synthesis and Evaluation of Antimicrobial Activity of 1, 3, 4-Thiadiazole Analogues for Potential Scaffold. (2011). Journal of Young Pharmacists. Retrieved January 17, 2026, from [Link]

• SYNTHESIS, CHARACTERIZATION AND EVALUATION OF ANTIBACTERIAL ACTIVITY OF 1,3,4- THIADIAZOLE DERIVATIVES CONTAINING SCHIFF BASES. (2017). International Journal of Pharmaceutical and Chemical Sciences. Retrieved January 17, 2026, from [Link]

• Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives. (2023). MDPI. Retrieved January 17, 2026, from [Link]

• Design, Synthesis, Antibacterial Activity, and Mechanisms of Novel 1,3,4-Thiadiazole Derivatives Containing an Amide Moiety. (2021). Journal of Agricultural and Food Chemistry. Retrieved January 17, 2026, from [Link]

• Thiadiazole and Thiazole Derivatives as Potential Antimicrobial Agents. (2023). Current Medicinal Chemistry. Retrieved January 17, 2026, from [Link]

• Synthesis and biological studies of mono, Bis 1,3,4- thiadiazole-2-amino derivatives. (2002). Iraqi Journal of Science. Retrieved January 17, 2026, from [Link]

• 1, 3, 4-Thiadiazole as antimicrobial agent: a review. (2021). ResearchGate. Retrieved January 17, 2026, from [Link]

• A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. (2021). Molecules. Retrieved January 17, 2026, from [Link]

• 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. (2018). Drug Design, Development and Therapy. Retrieved January 17, 2026, from [Link]

• A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. (2021). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. (2018). Journal of Global Pharma Technology. Retrieved January 17, 2026, from [Link]

• Review Article on Synthesis of 1,3,4-Thiadiazole Derivatives and It's Biological Activity. (2017). Journal of Chemical and Pharmaceutical Research. Retrieved January 17, 2026, from [Link]

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Application Notes &amp; Protocols: Leveraging 5-Amino-1,3,4-Thiadiazole Scaffolds for Novel Anticancer Drug Development

Abstract: The 1,3,4-thiadiazole ring system, particularly its 2-amino substituted derivatives, represents a "privileged scaffold" in medicinal chemistry. Its remarkable versatility stems from its bioisosteric relationship with pyrimidines, high aromaticity, in-vivo stability, and capacity for hydrogen bonding, which facilitates strong interactions with biological targets.[1][2][3] Many compounds incorporating this moiety have demonstrated a wide spectrum of pharmacological activities, including potent anticancer effects.[4] This document provides an in-depth guide for researchers, outlining the rationale, design strategies, and detailed experimental protocols for the synthesis and evaluation of novel anticancer agents based on the 5-amino-1,3,4-thiadiazole core.

Rationale and Design Strategy

The 1,3,4-thiadiazole scaffold is a five-membered heterocyclic ring that has garnered significant attention in drug discovery. Its mesoionic character allows derivatives to readily cross cellular membranes, enhancing bioavailability and tissue permeability.[3][5][6] Furthermore, its structural features allow it to serve as a key pharmacophore in several FDA-approved drugs, validating its clinical relevance.[1]

The development strategy often employs pharmacophoric hybridization, where the 5-amino-1,3,4-thiadiazole core is linked to other bioactive moieties (e.g., piperazines, indoles, quinolones) to create hybrid molecules with potentially enhanced efficacy, improved selectivity, or novel mechanisms of action.[5][7] Computational tools, including molecular docking and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling, are integral to the design phase, helping to predict target engagement and drug-like properties before synthesis.[1][7][8]

Caption: High-level workflow for anticancer drug discovery using the 5-amino-1,3,4-thiadiazole scaffold.

Synthesis of 5-Amino-1,3,4-Thiadiazole Derivatives

A common and effective route to synthesize the core scaffold involves the cyclization of thiosemicarbazide or its derivatives. The following protocol details a representative synthesis of a 2,5-disubstituted 1,3,4-thiadiazole, a versatile intermediate for further elaboration.

Protocol 2.1: Synthesis of N-(5-Amino-1,3,4-thiadiazol-2-yl)benzamide

This protocol is adapted from established methodologies for synthesizing key intermediates.[1]

Causality: The reaction proceeds via an acid-catalyzed intramolecular cyclization of a benzoylthiosemicarbazide precursor. The acid protonates the thiocarbonyl group, making it more electrophilic and facilitating the nucleophilic attack by the terminal nitrogen, leading to the formation of the stable, aromatic thiadiazole ring.

Materials:

• Thiosemicarbazide

• Benzoyl isothiocyanate (or benzoyl chloride and potassium thiocyanate)

• Concentrated Sulfuric Acid (H₂SO₄) or Acetic Acid

• Dry Acetonitrile or appropriate solvent

• Standard laboratory glassware for reflux and filtration

• Ice bath

• Recrystallization solvent (e.g., Acetic Acid, Ethanol)

Procedure:

• Precursor Synthesis: In a round-bottom flask, dissolve thiosemicarbazide in dry acetonitrile.

• Add benzoyl isothiocyanate dropwise to the solution while stirring at room temperature.

• Continue stirring for 2-4 hours until a precipitate (the benzoylthiosemicarbazide intermediate) forms.

• Cyclization (Method A - H₂SO₄): Carefully add the intermediate to a flask containing cold (0-5°C) concentrated sulfuric acid.

• Stir the mixture at room temperature for 1.5-2 hours.

• Pour the reaction mixture slowly onto crushed ice. The product will precipitate.

• Cyclization (Method B - Acetic Acid): Suspend the intermediate in glacial acetic acid and reflux the mixture for 3-5 hours.[1]

• Allow the mixture to cool. The product often crystallizes out upon cooling.

• Work-up and Purification:

  • Collect the crude solid product by vacuum filtration and wash with cold water until the filtrate is neutral.

  • Dry the crude product completely.

  • Purify the solid by recrystallization from a suitable solvent (e.g., acetic acid or ethanol) to yield pure N-(5-amino-1,3,4-thiadiazol-2-yl)benzamide.

• Characterization: Confirm the structure of the final product using IR, ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.[1][8][9]

Caption: General synthesis scheme for a 5-amino-1,3,4-thiadiazole derivative.

In Vitro Anticancer Evaluation Protocols

A tiered screening approach is essential for identifying promising lead compounds. The foundational assay is the evaluation of cytotoxicity against a panel of cancer cell lines.

Protocol 3.1: MTT Assay for Antiproliferative Activity

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals, which are then solubilized. The absorbance of the colored solution is proportional to the number of viable cells.

Materials:

• Human cancer cell lines (e.g., MCF-7 breast, HepG2 liver, HT-29 colon).[5][8][10]

• Normal cell line for selectivity testing (e.g., Vero, WI-38).[2][5]

• Complete growth medium (e.g., DMEM, RPMI-1640) with 10% FBS and 1% Penicillin-Streptomycin.

• Test compounds dissolved in DMSO (stock solution).

• MTT solution (5 mg/mL in PBS).

• DMSO or Solubilization Buffer.

• 96-well microplates.

• Microplate reader (570 nm).

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in a 96-well plate and incubate for 24 hours at 37°C, 5% CO₂ to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in complete medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity.

• Remove the old medium and add 100 µL of the diluted compounds to the respective wells. Include a positive control (e.g., Doxorubicin, 5-Fluorouracil) and a vehicle control (medium with DMSO).[5][9]

• Incubate the plate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Table 1: Representative Anticancer Activity of 1,3,4-Thiadiazole Derivatives

Compound Class	Cancer Cell Line	IC₅₀ (µM)	Reference
Piperazine Hybrid (4e)	MCF-7 (Breast)	2.34 (µg/mL)	[5]
Piperazine Hybrid (4e)	HepG2 (Liver)	3.13 (µg/mL)	[5]
Benzyl Piperidine (4i)	MCF-7 (Breast)	3.25 (µg/mL)	[5]
Honokiol Hybrid (8a)	A549 (Lung)	1.62	[2]
Honokiol Hybrid (8a)	MCF-7 (Breast)	2.01	[2]
Isatin Hybrid (UZ-12)	HCT116 (Colorectal)	13.7	[7]
FABT Derivative	C6 (Glioma)	23.5	[10]
Benzenesulfonylmethyl (2g)	LoVo (Colon)	2.44	[6][10]

Mechanism of Action (MOA) Investigation

Compounds showing potent cytotoxicity must be investigated further to elucidate their mechanism of action. Common mechanisms for 1,3,4-thiadiazole derivatives include cell cycle arrest and induction of apoptosis.[5]

Protocol 4.1: Cell Cycle Analysis by Flow Cytometry

Principle: Propidium iodide (PI) is a fluorescent intercalating agent that stains DNA. The fluorescence intensity of PI-stained cells is directly proportional to their DNA content. This allows for the quantification of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Procedure:

• Seed cells in 6-well plates and treat with the test compound at its IC₅₀ and 2x IC₅₀ concentrations for 24-48 hours.

• Harvest cells (including floating cells in the supernatant) and wash with cold PBS.

• Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing gently. Store at -20°C overnight.

• Centrifuge the fixed cells, discard the ethanol, and wash with PBS.

• Resuspend the cell pellet in a staining solution containing PI (50 µg/mL) and RNase A (100 µg/mL) to prevent staining of double-stranded RNA.

• Incubate in the dark for 30 minutes at room temperature.

• Analyze the samples using a flow cytometer.

• Analysis: Deconvolute the resulting DNA content histograms to determine the percentage of cells in the G0/G1, S, and G2/M phases. An accumulation of cells in a specific phase suggests cell cycle arrest.[5]

Protocol 4.2: Apoptosis Detection via Annexin V/PI Assay

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, can be conjugated to a fluorophore (e.g., FITC) to detect early apoptotic cells. Propidium Iodide (PI) is used as a counterstain to identify late apoptotic and necrotic cells, which have lost membrane integrity.

Procedure:

• Treat cells in 6-well plates as described for cell cycle analysis.

• Harvest all cells and wash with cold PBS.

• Resuspend the cells in 1X Annexin V Binding Buffer.

• Add FITC-conjugated Annexin V and PI to the cell suspension.

• Incubate for 15 minutes in the dark at room temperature.

• Analyze immediately by flow cytometry.

• Analysis: The results generate a quadrant plot:

  • Lower-Left (Annexin V- / PI-): Live cells.

  • Lower-Right (Annexin V+ / PI-): Early apoptotic cells.

  • Upper-Right (Annexin V+ / PI+): Late apoptotic/necrotic cells.

  • Upper-Left (Annexin V- / PI+): Necrotic cells. A significant increase in the Annexin V positive populations indicates apoptosis induction.[5]

Caption: Intrinsic apoptosis pathway often modulated by 1,3,4-thiadiazole anticancer agents.[5]

Structure-Activity Relationship (SAR) Insights

Systematic modification of the 1,3,4-thiadiazole scaffold is key to optimizing potency and selectivity. SAR studies provide crucial insights for lead optimization.

• Substitution at the 5-position: Attaching aryl groups, often with electron-withdrawing substituents like chlorine, can enhance cytotoxic activity.[5]

• Linker Moiety: An acetamide linker is commonly used to connect the thiadiazole core to other heterocyclic rings, such as piperazine, and has been shown to be advantageous for antiproliferative activity.[2][5]

• Terminal Groups: The nature of the substituent on the terminal ring (e.g., on a piperazine) significantly impacts potency. Lipophilic groups can increase activity. For example, replacing a methyl group with a more lipophilic o-ethoxyphenyl or benzyl moiety can boost cytotoxicity.[5]

• Bioisosteric Replacement: Replacing the 1,3,4-thiadiazole ring with a 1,3,4-oxadiazole isostere has been shown to cause a drastic drop in activity, highlighting the key role of the sulfur-containing scaffold.[2][11]

References

• New 1,3,4-thiadiazoles as potential anticancer agents: pro-apoptotic, cell cycle arrest, molecular modelling, and ADMET profile. (2023-05-25). RSC Publishing.
• New 5-Aryl-1,3,4-Thiadiazole-Based Anticancer Agents: Design, Synthesis, In Vitro Biological Evaluation and In Vivo Radioactive Tracing Studies. MDPI.
• #150 Design, synthesis and evaluation of 5-substituted-2-amino-1,3,4-thiadiazole derivatives as anticancer agents. (2022-07-20). Journal of Pharmaceutical Chemistry.
• Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. MDPI.
• Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. (2025-04-16). PMC.
• Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents.
• Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities. (2025-01-29). PMC - PubMed Central.
• Systematic scheme for synthesizing the 5-amino-1,3,4-thiadiazole derivative.
• Synthesis of 5-amino-1,3,4-thiadiazole derivative 6.
• Discovery of Novel 2-Amino-5-(Substituted)
• Synthetic and anti-cancer activity aspects of 1, 3, 4-thiadiazole containing bioactive molecules: A concise review. Journal of Sulfur Chemistry.
• A review on the 1,3,4-Thiadiazole as Anticancer Activity. bepls.
• Investigating the Mechanism of Action of 2-Amino-1,3,4-thiadiazoles: Applic
• Synthesis and anticancer activity of 5-(3-indolyl)-1,3,4-thiadiazoles. Research output.

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• 2. Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note &amp; Protocols: Leveraging 5-Amino-1,3,4-thiadiazole Scaffolds in the Synthesis of Novel Diuretic Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Relevance of the 1,3,4-Thiadiazole Nucleus in Diuretic Design

The 1,3,4-thiadiazole ring is a privileged heterocyclic scaffold in medicinal chemistry, forming the core of numerous pharmacologically active compounds.[1][2] Its unique physicochemical properties, including its mesoionic nature and ability to participate in hydrogen bonding, enhance membrane permeability and target engagement, making it an attractive framework for drug design.[3][4] This is particularly evident in the field of diuretics, where the 1,3,4-thiadiazole nucleus is the cornerstone of established carbonic anhydrase inhibitors (CAIs) like Acetazolamide and Methazolamide.[5] These agents play a crucial role in managing conditions such as edema, hypertension, and glaucoma.

The primary mechanism for these diuretics is the inhibition of carbonic anhydrase (CA), a family of zinc-containing metalloenzymes.[6][7] By inhibiting CA in the renal tubules, these drugs disrupt the reabsorption of bicarbonate, sodium, and water, leading to increased urine output.[8] The development of new diuretic agents often focuses on synthesizing derivatives of core scaffolds like 5-amino-1,3,4-thiadiazole to optimize potency, selectivity for specific CA isoforms, and reduce side effects.[5][9]

This guide provides a detailed examination of the synthetic utility of 5-amino-1,3,4-thiadiazole-2-thiol, a versatile and reactive intermediate derived from fundamental starting materials. We will explore the strategic rationale behind its use, provide detailed protocols for its derivatization into potent diuretic candidates, and discuss the structure-activity relationships that govern their efficacy.

Scientific Rationale: Carbonic Anhydrase Inhibition and Structure-Activity Relationship (SAR)

The diuretic effect of 1,3,4-thiadiazole derivatives is intrinsically linked to their ability to inhibit carbonic anhydrase. The sulfonamide group (-SO₂NH₂) present in classic drugs like acetazolamide is a critical zinc-binding group (ZBG) that coordinates with the Zn²⁺ ion in the active site of the enzyme, blocking its catalytic activity.[6] While not all thiadiazole diuretics are sulfonamides, the heterocyclic ring itself plays a crucial role in orienting functional groups for optimal interaction with the enzyme's active site.

Key Structure-Activity Relationship (SAR) Insights:

• The 5-Position Substituent: The nature of the substituent at the 5-position of the thiadiazole ring significantly modulates diuretic activity.

  • Studies have shown that modifying this position can influence potency and selectivity. For instance, some research indicates that 5-methyl derivatives can exhibit greater diuresis compared to 5-amino substituted analogues.[8]

  • Derivatization of a 5-amino group or, more commonly, a 5-thiol group (often from the tautomeric form of 5-amino-1,3,4-thiadiazole-2-thiol) allows for the introduction of various lipophilic or electronically diverse moieties, such as substituted benzyl groups.[5][9]

• N-Substitution: Bulky substituents on the nitrogen atoms of the thiadiazole or an attached amino group can diminish inhibitory activity against CA-II, a key target for diuresis, likely due to steric hindrance within the enzyme's active site.[8]

• Hydrophobicity: The introduction of hydrophobic moieties can enhance binding and cell permeability, contributing to overall efficacy.[8]

Below is a conceptual diagram illustrating the inhibition of carbonic anhydrase by a thiadiazole-based inhibitor.

Caption: Inhibition of Carbonic Anhydrase by a Thiadiazole Derivative.

Synthetic Pathways and Experimental Protocols

The synthesis of novel diuretic agents from the 5-amino-1,3,4-thiadiazole scaffold is typically a multi-step process. A common and efficient starting point is the synthesis of 5-amino-1,3,4-thiadiazole-2-thiol, which serves as a highly versatile intermediate for subsequent derivatization.

Caption: General Synthetic Workflow for Diuretic Candidates.

Protocol 1: Synthesis of 5-Amino-1,3,4-thiadiazole-2-thiol (Intermediate)

This protocol describes a common one-pot method for synthesizing the key intermediate from thiosemicarbazide.[9][10]

Materials:

• Thiosemicarbazide

• Carbon Disulfide (CS₂)

• Potassium Hydroxide (KOH) or Sodium Carbonate (Na₂CO₃)

• Ethanol (absolute)

• Hydrochloric Acid (HCl), concentrated

• Deionized Water

• Round-bottom flask (250 mL) with reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• Salt Formation: In a 250 mL round-bottom flask, dissolve potassium hydroxide (0.1 mol) in absolute ethanol (50 mL) with gentle heating and stirring until a clear solution is obtained.

• Addition of Reactants: To the ethanolic KOH solution, add thiosemicarbazide (0.1 mol) and stir for 10-15 minutes. Subsequently, add carbon disulfide (0.11 mol) dropwise over 20 minutes.

  • Expert Insight: The slow addition of CS₂ is crucial to control the exothermic reaction and prevent side product formation. The reaction mixture will typically turn yellow and thicken.

• Cyclization: Attach the reflux condenser and heat the mixture to reflux for 3-4 hours. The progress of the reaction can be monitored using Thin Layer Chromatography (TLC).

• Isolation: After cooling to room temperature, pour the reaction mixture into ice-cold water (200 mL).

• Precipitation: Acidify the aqueous solution by slowly adding concentrated HCl dropwise with constant stirring until the pH is approximately 5-6. A pale yellow precipitate of 5-amino-1,3,4-thiadiazole-2-thiol will form.

• Purification: Filter the precipitate using a Buchner funnel, wash thoroughly with cold deionized water to remove any inorganic salts, and dry the product in a vacuum oven at 60°C.

• Validation: The structure of the intermediate should be confirmed using spectroscopic methods (¹H NMR, IR) and by comparing its melting point to the literature value.

Protocol 2: Synthesis of 5-(Substituted-benzylthio)-1,3,4-thiadiazol-2-amine Derivatives

This protocol details the S-alkylation of the intermediate synthesized in Protocol 1 to produce the final diuretic compounds.[5][9] This example uses 4-chlorobenzyl chloride.

Materials:

• 5-Amino-1,3,4-thiadiazole-2-thiol (from Protocol 1)

• 4-Chlorobenzyl chloride

• Potassium Hydroxide (KOH)

• Ethanol

• Round-bottom flask (100 mL) with reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• Reactant Preparation: In a 100 mL round-bottom flask, suspend 5-amino-1,3,4-thiadiazole-2-thiol (10 mmol) and potassium hydroxide (10 mmol) in ethanol (20 mL). Gently heat and stir for 5-10 minutes to facilitate the formation of the potassium thiolate salt.

• Alkylation: Add 4-chlorobenzyl chloride (9 mmol) to the mixture.

  • Expert Insight: Using a slight sub-stoichiometric amount of the alkylating agent can help minimize the formation of dialkylated byproducts.

• Reaction: Attach the reflux condenser and heat the mixture to reflux for 1-3 hours. Monitor the reaction completion via TLC (e.g., using a mobile phase of ethyl acetate:hexane, 1:1).

• Work-up and Isolation: After the reaction is complete, cool the flask to room temperature. The resulting precipitate is the desired product. Filter the solid, wash it with a small amount of cold ethanol, and then with deionized water.

• Purification: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the pure compound.

• Characterization (Self-Validation): The final product's identity and purity must be rigorously confirmed.

  • ¹H NMR: To confirm the presence of aromatic and methylene protons. For 5-((4-chlorobenzyl)thio)-1,3,4-thiadiazol-2-amine, expect signals for the CH₂ group around 4.3 ppm and aromatic protons around 7.3-7.4 ppm.[5]

  • IR Spectroscopy: To identify key functional groups (e.g., N-H stretches for the amino group).

  • Elemental Analysis: To confirm the elemental composition (C, H, N, S).[5]

  • Melting Point: To assess purity.

Data Presentation: In Vivo Diuretic Activity

The efficacy of newly synthesized compounds is typically evaluated in animal models, such as rats, by measuring urine output and electrolyte excretion compared to a vehicle control and a standard diuretic drug like hydrochlorothiazide.

Table 1: Representative Diuretic Activity of Synthesized 1,3,4-Thiadiazole Derivatives

Compound ID	5-Position Substituent (R in -S-R)	Dose (mg/kg)	Total Urinary Output (mL/100g/24h)[5]
Control	Vehicle Only	-	1.85
Standard	Hydrochlorothiazide	25	4.10
2a	Benzyl	25	3.98
2c	4-Chlorobenzyl	25	4.25
2d	4-Bromobenzyl	25	4.05
2e	2,4-Dichlorobenzyl	25	4.38

Data is illustrative and based on findings reported in the literature.[5]

Interpretation: The data indicates that the synthesized 1,3,4-thiadiazole derivatives exhibit significant diuretic activity, often comparable or superior to the standard drug, hydrochlorothiazide.[9] Notably, the presence of electron-withdrawing groups on the benzyl ring (e.g., compound 2c and 2e with chloro-substituents) appears to enhance diuretic action, highlighting a key aspect of the structure-activity relationship for this series.[5][9]

Conclusion and Future Directions

The 5-amino-1,3,4-thiadiazole scaffold remains a highly valuable and synthetically accessible platform for the development of novel diuretic agents. The straightforward derivatization of intermediates like 5-amino-1,3,4-thiadiazole-2-thiol allows for systematic exploration of structure-activity relationships, leading to the identification of compounds with potent carbonic anhydrase inhibitory and diuretic effects.

Future research in this area should focus on:

• Isoform-Selective Inhibition: Designing derivatives that selectively target renal CA isoforms (e.g., CA-II, CA-IV) over other isoforms to minimize side effects associated with widespread CA inhibition.[8][11]

• Expanded Chemical Diversity: Exploring a broader range of substituents at the 5-position to further probe the chemical space and improve pharmacokinetic and pharmacodynamic profiles.

• Dual-Action Agents: Creating hybrid molecules that combine the diuretic properties of the thiadiazole scaffold with other pharmacophores to address complex cardiovascular conditions.

By leveraging the robust synthetic chemistry and established biological rationale of the 1,3,4-thiadiazole nucleus, researchers can continue to innovate and develop safer and more effective diuretic therapies.

References

• Gudeta, K., et al. (2022). Synthesis and Diuretic Activity of Substituted 1,3,4-Thiadiazoles. PMC - NIH. Available at: [Link]

• Drapak, I. V., et al. (2021). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. Biopolymers and Cell, 37(1), 33-45. Available at: [Link]

• Drapak, I. V., et al. (2021). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. ResearchGate. Available at: [Link]

• CN103864692A. (2014). Method for preparing 2-amino-5-substituted-1,3,4-thiadiazole. Google Patents.

• Cirri, D., et al. (2023). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. PMC. Available at: [Link]

• Parmar, K. C., & Umrigar, N. H. (2017). Review Article on Synthesis of 1,3,4-Thiadiazole Derivatives and It's Biological Activity. Journal of Chemical and Pharmaceutical Research, 9(6), 202-214. Available at: [Link]

• ResearchGate. (n.d.). 1,3,4-Thiadiazole-bearing diuretics with carbonic anhydrase inhibition properties. ResearchGate. Available at: [Link]

• Gokcen, U. A., et al. (2013). Synthesis of 5-amino-1,3,4-thiadiazole-2-sulphonamide derivatives and their inhibition effects on human carbonic anhydrase isozymes. PubMed. Available at: [Link]

• Abdel-Wahab, B. F., et al. (2018). Design, Synthesis, and Biological Evaluation of New 5-Substituted-1,3,4-thiadiazole-2-thiols as Potent Antioxidants. ResearchGate. Available at: [Link]

• Sahu, J. K. (2013). METHODS OF SYNTHESIS: 1,3,4-THIADIAZOLE-2-THIONES : A REVIEW. International Journal of Pharmacy and Pharmaceutical Sciences, 5(3). Available at: [Link]

• Stanczak, A., et al. (2023). Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives. MDPI. Available at: [Link]

• El-Sayed, M. A., et al. (2023). Design, synthesis, cytotoxic evaluation and molecular docking of novel 1, 3, 4-thiadiazole sulfonamides with azene and coumarin moieties as carbonic anhydrase inhibitors. Arabian Journal of Chemistry, 16(5). Available at: [Link]

• Khan, I., et al. (2021). Design, synthesis, and in vitro and in silico studies of 1,3,4-thiadiazole-thiazolidinone hybrids as carbonic anhydrase inhibitors. New Journal of Chemistry, 45(44). Available at: [Link]

• Serban, G., et al. (2018). 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. Dove Medical Press. Available at: [Link]

• Bua, J., et al. (2016). Salts of 5-amino-2-sulfonamide-1,3,4-thiadiazole, a structural and analog of acetazolamide, show interesting carbonic anhydrase inhibitory properties, diuretic, and anticonvulsant action. PubMed. Available at: [Link]

• Briganti, F., et al. (1997). Carbonic Anhydrase Inhibitors. Part 551 Metal Complexes of 1,3,4-Thiadiazole-2-Sulfonamide Derivatives. NIH. Available at: [Link]

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• 6. Design, synthesis, cytotoxic evaluation and molecular docking of novel 1, 3, 4-thiadiazole sulfonamides with azene and coumarin moieties as carbonic anhydrase inhibitors - Arabian Journal of Chemistry [arabjchem.org]
• 7. Carbonic Anhydrase Inhibitors. Part 551 Metal Complexes of 1,3,4-Thiadiazole-2-Sulfonamide Derivatives: In Vitro Inhibition Studies With Carbonic Anhydrase Isozymes I, II and IV - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and Diuretic Activity of Substituted 1,3,4-Thiadiazoles - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Synthesis of 5-amino-1,3,4-thiadiazole-2-sulphonamide derivatives and their inhibition effects on human carbonic anhydrase isozymes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: High-Performance Liquid Chromatography (HPLC) for the Quantification of 5-Amino-1,3,4-thiadiazole Derivatives

Abstract

The 5-amino-1,3,4-thiadiazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties.[1][2][3] Accurate and reliable quantification of these derivatives is paramount throughout the drug discovery and development pipeline, from pharmacokinetic studies to quality control of pharmaceutical formulations. This application note provides a comprehensive guide to the development and validation of High-Performance Liquid Chromatography (HPLC) methods for the quantification of 5-amino-1,3,4-thiadiazole derivatives. It includes detailed protocols for a general Reverse-Phase HPLC (RP-HPLC) method with UV detection and a more sensitive and selective Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method.

Introduction: The Significance of 5-Amino-1,3,4-thiadiazole Derivatives

The 1,3,4-thiadiazole ring is a versatile heterocyclic moiety that has attracted significant attention from medicinal chemists. The inclusion of an amino group at the 5-position further enhances its pharmacological potential by providing a key site for hydrogen bonding and further derivatization.[4] As new derivatives are synthesized and evaluated, the need for robust analytical methods to determine their concentration in various matrices, such as biological fluids and pharmaceutical dosage forms, becomes critical.[5][6] HPLC is a powerful and widely used technique for this purpose due to its high resolution, sensitivity, and reproducibility.[5]

HPLC Method Development: A Rationale-Driven Approach

The development of a successful HPLC method hinges on the careful selection of chromatographic conditions to achieve optimal separation of the analyte from potential interferences. For 5-amino-1,3,4-thiadiazole derivatives, a reverse-phase approach is typically the most effective.

Column Selection

The choice of a stationary phase is critical for achieving good peak shape and resolution. C18 columns are the most common choice for the separation of moderately polar compounds like many 5-amino-1,3,4-thiadiazole derivatives.[5][6] The hydrophobicity of the specific derivative will dictate the optimal C18 column chemistry (e.g., end-capped, polar-embedded). For instance, a standard C18 column, such as a Phenomenex Luna C18 (50 mm × 4.6 mm, 5 µm), has been shown to be effective.[7]

Mobile Phase Optimization

The mobile phase composition, consisting of an aqueous component and an organic modifier, is adjusted to control the retention and elution of the analyte.

• Organic Modifier: Acetonitrile is a common and effective organic modifier for the analysis of thiadiazole derivatives, often providing good peak shape and lower backpressure compared to methanol.[8][9]

• Aqueous Phase and pH Control: The aqueous phase typically contains a buffer or an acid to control the ionization state of the analyte and silanol groups on the stationary phase, which in turn affects retention and peak symmetry. Phosphoric acid or formic acid are frequently used.[8][10] For MS compatibility, volatile modifiers like formic acid or trifluoroacetic acid (TFA) are necessary.[8][9] A mobile phase consisting of 0.03% TFA in water and acetonitrile in a gradient elution has been successfully used for a novel antifungal thiadiazole derivative.[9]

Detection

UV detection is a robust and widely accessible method for the quantification of 5-amino-1,3,4-thiadiazole derivatives, as these compounds typically possess a chromophore that absorbs in the UV region. The detection wavelength should be set at the absorbance maximum (λmax) of the analyte to ensure the highest sensitivity. For example, a detection wavelength of 272 nm has been used for a novel aminothiazole derivative.[7] For applications requiring higher sensitivity and selectivity, such as the analysis of low concentrations in complex biological matrices, tandem mass spectrometry (MS/MS) is the preferred detection method.[11][12]

Protocol 1: General RP-HPLC Method with UV Detection

This protocol provides a starting point for the quantification of a novel 5-amino-1,3,4-thiadiazole derivative. Optimization of the mobile phase composition and gradient may be required based on the specific properties of the analyte.

Materials and Reagents

• Reference standard of the 5-amino-1,3,4-thiadiazole derivative

• HPLC-grade acetonitrile

• HPLC-grade water

• Phosphoric acid or Formic acid (for MS compatibility)

• Methanol (for sample preparation)

• 0.45 µm syringe filters

Instrumentation

• HPLC system with a binary or quaternary pump

• Autosampler

• Column oven

• UV-Vis or Photodiode Array (PDA) detector

• Chromatography data system (CDS)

Chromatographic Conditions

Parameter	Condition
Column	C18, 4.6 x 250 mm, 5 µm (e.g., Kromasil 100-5 C18)
Mobile Phase A	Water with 0.1% Phosphoric Acid (or 0.1% Formic Acid for MS)
Mobile Phase B	Acetonitrile
Gradient	5% B to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions and equilibrate.
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Injection Vol.	10 µL
Detection	UV at the λmax of the analyte (e.g., 260 nm)[13]

Standard and Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of the reference standard in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standards by serial dilution of the stock solution with the mobile phase to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation (e.g., from a pharmaceutical formulation):

  • Accurately weigh and crush a representative portion of the formulation.

  • Dissolve the powder in a known volume of methanol to achieve a theoretical concentration within the calibration range.

  • Sonicate for 15 minutes to ensure complete dissolution.

  • Filter the solution through a 0.45 µm syringe filter before injection.

Method Validation

The method should be validated according to ICH guidelines, including the assessment of:

• Linearity: Analyze the working standard solutions and plot the peak area against concentration. A correlation coefficient (r²) of >0.999 is desirable.[9]

• Accuracy: Perform recovery studies by spiking a placebo with known concentrations of the analyte.

• Precision: Assess repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing multiple preparations of the same sample.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified. For a novel antifungal thiadiazole derivative, the LOD and LOQ were reported as 0.05 and 0.1 µg/mL, respectively.[9]

• Specificity: Analyze a placebo and demonstrate the absence of interfering peaks at the retention time of the analyte.

Caption: General workflow for HPLC-UV analysis.

Protocol 2: UPLC-MS/MS Method for High-Sensitivity Quantification in Biological Matrices

For applications requiring lower detection limits, such as pharmacokinetic studies, a UPLC-MS/MS method is the gold standard. This protocol outlines a method for the quantification of a 5-amino-1,3,4-thiadiazole derivative in plasma.

Materials and Reagents

• Reference standard of the 5-amino-1,3,4-thiadiazole derivative

• Internal Standard (IS) - a structurally similar compound

• UPLC-MS grade acetonitrile and water

• Formic acid

• Human plasma (or other relevant biological matrix)

Instrumentation

• UPLC system

• Tandem quadrupole mass spectrometer with an electrospray ionization (ESI) source

• Data acquisition and processing software

UPLC-MS/MS Conditions

Parameter	Condition
Column	UPLC BEH C18, 2.1 x 50 mm, 1.7 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	2% B to 98% B over 3 minutes, hold for 1 minute, then return to initial conditions.
Flow Rate	0.4 mL/min
Column Temp.	40 °C
Injection Vol.	5 µL
Ionization Mode	ESI Positive
MRM Transitions	To be determined by direct infusion of the analyte and IS (e.g., [M+H]+ → fragment)
Dwell Time	100 ms

Standard and Sample Preparation

• Stock Solutions (1 mg/mL): Prepare separate stock solutions of the analyte and the IS in methanol.

• Working Solutions: Prepare serial dilutions of the analyte and a single working solution of the IS in 50:50 acetonitrile:water.

• Calibration Standards and Quality Controls (QCs): Spike blank plasma with the appropriate working solutions to create a calibration curve (e.g., 1-1000 ng/mL) and QC samples (low, mid, high).[11]

• Plasma Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma sample, standard, or QC, add 150 µL of acetonitrile containing the IS.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to an autosampler vial for injection.

Method Validation

A full validation according to regulatory guidelines (e.g., FDA or EMA) should be performed, including:

• Selectivity and Specificity [7]

• Linearity and Range

• Accuracy and Precision

• Matrix Effect

• Recovery

• Stability (freeze-thaw, short-term, long-term)

Caption: Workflow for UPLC-MS/MS analysis in plasma.

Summary of Quantitative Data

The following table summarizes typical performance characteristics for HPLC methods used in the quantification of 5-amino-1,3,4-thiadiazole derivatives, as reported in the literature.

Derivative/Method	Linearity Range (µg/mL)	LOD (µg/mL)	LOQ (µg/mL)	r²	Reference
Novel Antifungal Thiadiazole (HPLC-UV)[9]	0.1 - 1.4	0.05	0.1	>0.999	[9]
Ampicillin-Thiadiazole Derivative (HPLC-UV)[13]	0.1 - 10	0.01	0.033	0.9988	[13]
2-(3-chlorophenyloamino)-5-(2,4-dihydroxy-phenyl)-1,3,4-thiadiazole (HPLC-UV)[6]	0.0125 - 2	-	-	-	[6]
Valprazolamide (HPLC-MS/MS)[11]	0.001 - 1	-	-	-	[11]
5-[(4-chlorophenoxy) methyl]-1, 3, 4-oxadiazole-2-thiol (HPLC-FLD)[14][15]	2.5 - 50	-	-	-	[14][15]

Conclusion

The analytical methods detailed in this application note provide robust and reliable frameworks for the quantification of 5-amino-1,3,4-thiadiazole derivatives. The choice between a standard RP-HPLC-UV method and a more sensitive UPLC-MS/MS approach will depend on the specific requirements of the analysis, including the concentration range of the analyte and the complexity of the sample matrix. Proper method development and validation are crucial to ensure the generation of high-quality, reproducible data in support of drug discovery and development programs.

References

• SIELC Technologies. (n.d.). Separation of 5-Amino-1,3,4-thiadiazole-2-thiol on Newcrom R1 HPLC column.
• ResearchGate. (n.d.). Development and Validation of a New HPLC Method for Quantification of a Novel Antifungal Drug Based on 1,3,4-Thiadiazole and its Impurities.
• SpringerLink. (n.d.). Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical studies.
• MDPI. (2022). Validation of an Analytical Method for the Determination of Thiabendazole in Various Food Matrices.
• SIELC Technologies. (2018). 5-Amino-1,3,4-thiadiazole-2-thiol.
• Iraqi Academic Scientific Journals. (2023). Synthesis, quantification and characterization of 1,3,4-thiadiazole derivatives of ampicillin by HPLC.
• ResearchGate. (n.d.). A Simple HPLC Method for Determining 2-(3-Chlorophenyloamino)-5-(2,4-Dihydroxyphenyl)-1,3,4-Thiadiazole in Brain and Plasma of Animals: Application to a Pharmacokinetic Study.
• ResearchGate. (n.d.). Chromatographic and electrophoretic determination of thioamides based on thiazole, 1,3,4-thiadiazole, 1,2,4-triazole, and tetrazole.
• ResearchGate. (n.d.). Synthesis, quantification and characterization of 1,3,4-thiadiazole derivatives of ampicillin by HPLC.
• National Center for Biotechnology Information. (n.d.). Development and validation of HPLC-MS/MS method of determination of a new derivative of valproleic acid and 1,3,4-thiadiazole in rabbit blood plasmafor pharmacokinetic study.
• AMiner. (n.d.). A Simple Hplc Method for Determining 2-(3-chlorophenyloamino)-5-(2,4-dihydroxyphenyl)-1,3,4-thiadiazole in Brain and Plasma of Animals: Application to A Pharmacokinetic Study.
• PubMed Central. (n.d.). Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities.
• Biopolymers and Cell. (2021). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives.
• ResearchGate. (n.d.). Quantification of a New Antifungal Drug Based on 1,3,4-Thiadiazole by HPLC-ESI/MS: Method Development, Validation and Pharmacokinetic Application.
• Journal of Global Pharma Technology. (n.d.). Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives.
• PubMed. (n.d.). Synthesis of novel 5-amino-1,3,4-thiadiazole-2-sulfonamide containing acridine sulfonamide/carboxamide compounds and investigation of their inhibition effects on human carbonic anhydrase I, II, IV and VII.
• ResearchGate. (n.d.). Development and validation of a stability-indicating RP-HPLC-FLD method for determination of 5-[(4-chlorophenoxy) methyl]-1, 3, 4-oxadiazole-2-thiol; A novel drug candidate.
• PubMed. (n.d.). Development and validation of a stability-indicating RP-HPLC-FLD method for determination of 5-[(4-chlorophenoxy) methyl]-1, 3, 4-oxadiazole-2-thiol; A novel drug candidate.

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• 1. Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Synthesis of novel 5-amino-1,3,4-thiadiazole-2-sulfonamide containing acridine sulfonamide/carboxamide compounds and investigation of their inhibition effects on human carbonic anhydrase I, II, IV and VII - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives | Journal of Global Pharma Technology [jgpt.co.in]
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• 11. Development and validation of HPLC-MS/MS method of determination of a new derivative of valproleic acid and 1,3,4-thiadiazole in rabbit blood plasmafor pharmacokinetic study - Malygin - Problems of Biological Medical and Pharmaceutical Chemistry [journals.eco-vector.com]
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• 15. Development and validation of a stability-indicating RP-HPLC-FLD method for determination of 5-[(4-chlorophenoxy) methyl]-1, 3, 4-oxadiazole-2-thiol; A novel drug candidate - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid

Welcome to the technical support center for the synthesis of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid. This guide is designed for researchers, medicinal chemists, and drug development professionals encountering challenges in obtaining high yields and purity for this valuable heterocyclic compound. As a molecule of interest for further derivatization in pharmaceutical research, its efficient synthesis is paramount.

This document moves beyond a simple protocol, offering a troubleshooting framework based on established chemical principles. We will explore the most plausible synthetic routes, dissect common experimental failures, and provide validated solutions to improve your synthetic outcomes.

Overview of Plausible Synthetic Pathways

The synthesis of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid is not extensively documented with a single, high-yield method. Therefore, researchers typically approach it via one of two logical pathways. Understanding both is key to troubleshooting effectively.

• Route A: Two-Step Synthesis via Thiol Intermediate. This is often the most accessible route, involving the synthesis of a stable precursor, 5-amino-1,3,4-thiadiazole-2-thiol (ATT), followed by a selective oxidation.

• Route B: One-Step Direct Cyclization. This route involves the direct condensation of thiosemicarbazide with an oxalic acid derivative, offering atom economy but presenting challenges in controlling the reaction.

Caption: Overview of the two primary synthetic routes to the target compound.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address the most common issues encountered during synthesis.

Route A: Troubleshooting the Two-Step Synthesis

Step 1: Synthesis of 5-Amino-1,3,4-thiadiazole-2-thiol (ATT)

Question 1: My yield for the ATT intermediate is consistently low (<60%). What are the most likely causes and how can I fix this?

Answer: Low yield in this classic cyclization is typically traced back to three critical areas: incomplete reaction, side reactions, or mechanical loss during workup.

• Causality & Explanation: The reaction involves the formation of a dithiocarbazate salt from thiosemicarbazide, carbon disulfide (CS₂), and a base (like KOH).[1] This intermediate then cyclizes upon heating, eliminating water. Incomplete initial salt formation due to insufficient base or reaction time is a primary culprit. Secondly, CS₂ is highly volatile (boiling point ~46°C), and its loss from the reaction mixture before reacting fully will directly reduce the yield.

• Troubleshooting Workflow:

  Caption: Diagnostic workflow for troubleshooting low ATT yield.

• Optimized Protocol:

  • Dissolve potassium hydroxide (0.11 mol) in absolute ethanol (100 mL) in a flask equipped with a reflux condenser.

  • Cool the solution in an ice bath and add thiosemicarbazide (0.1 mol) with stirring.

  • Once the thiosemicarbazide is dissolved, add carbon disulfide (0.11 mol) dropwise over 30 minutes, ensuring the temperature does not rise significantly.

  • After addition is complete, remove the ice bath and reflux the mixture with gentle heating for at least 6-8 hours. Monitor the reaction progress using TLC.

  • After completion, cool the mixture, and concentrate it under reduced pressure.

  • Dissolve the residue in water and cool in an ice bath. Carefully acidify with cold 10% hydrochloric acid to a pH of 5-6.

  • Filter the resulting pale-yellow precipitate, wash with a small amount of cold water, and dry under vacuum.

Step 2: Oxidation of ATT to Carboxylic Acid

Question 2: My oxidation reaction is producing a complex mixture of products, or I am recovering unreacted starting material. How can I achieve selective oxidation of the thiol?

Answer: This is the most critical and challenging step. The thiol (-SH) group is susceptible to oxidation, but so is the amino (-NH₂) group and the thiadiazole ring itself under harsh conditions. The goal is to selectively oxidize the thiol to a carboxylic acid without cleaving the ring or forming undesired side products like disulfides or sulfones.

• Causality & Explanation: Strong oxidants like potassium permanganate (KMnO₄) can aggressively oxidize multiple functional groups and even cleave the heterocyclic ring.[2][3] Milder oxidants like hydrogen peroxide (H₂O₂) are often preferred, but the reaction can stall at the disulfide or sulfinic acid stage if conditions are not optimized.[4][5] The primary amino group is also a potential site for oxidation.

• Comparison of Oxidizing Agents:

Oxidizing Agent	Pros	Cons	Recommended Conditions
KMnO₄	Powerful, inexpensive.	Low selectivity, risk of over-oxidation and ring cleavage, generates MnO₂ waste.[3]	Use in basic or neutral conditions at low temperatures (0-5°C). Add slowly.
H₂O₂	"Green" reagent, easy to handle.	Can be slow, may stop at disulfide stage, requires careful control of pH and temperature.[4]	30% H₂O₂ in acetic acid or with a catalyst like sodium tungstate.
HNO₃	Effective for some heterocyclic thiols.	Highly corrosive, generates NOx gases, can nitrate aromatic systems if present.	Dilute nitric acid, low temperature. High risk.

• Recommended Strategy: A Two-Pronged Approach

  • Direct Oxidation (Optimized): Attempt a carefully controlled oxidation with hydrogen peroxide. This is the most straightforward method if it can be optimized.

  • Protect-Oxidize-Deprotect: If direct oxidation fails, protecting the amino group is the most robust strategy to ensure selectivity.

Protocol 1: Direct Oxidation with H₂O₂

• Suspend ATT (10 mmol) in a mixture of glacial acetic acid (30 mL) and water (10 mL).

• Cool the suspension to 10-15°C in a water bath.

• Add 30% hydrogen peroxide (30-40 mmol, 3-4 eq.) dropwise over 1 hour, maintaining the temperature below 20°C.

• After addition, allow the mixture to stir at room temperature for 12-24 hours. Monitor by TLC or LC-MS.

• If a precipitate forms, filter and wash with cold water. If the product is soluble, it may be necessary to neutralize the solution to its isoelectric point to induce precipitation.

Protocol 2: Protect-Oxidize-Deprotect Strategy This workflow prevents side reactions at the sensitive amino group.

Caption: Workflow for the amino-protection strategy.

• Step A (Protection): React ATT with Di-tert-butyl dicarbonate (Boc₂O) in the presence of a base like triethylamine in THF to form N-Boc-ATT. The Boc group is stable to many oxidative conditions.[6]

• Step B (Oxidation): With the amino group protected, a stronger oxidant like KMnO₄ can be used more reliably on the N-Boc-ATT to form the carboxylic acid.

• Step C (Deprotection): Remove the Boc group using a strong acid like trifluoroacetic acid (TFA) or HCl in dioxane to yield the final product.[7]

Route B: Troubleshooting the One-Step Direct Cyclization

Question 3: My direct cyclization of thiosemicarbazide with oxalic acid gives a very low yield or an intractable mixture. How can I improve this reaction?

Answer: The direct one-pot synthesis is attractive but challenging. It relies on the efficient dehydration and cyclization of the intermediate formed between thiosemicarbazide and oxalic acid. The choice of the dehydrating/condensing agent is the most critical parameter.

• Causality & Explanation: Strong mineral acids (like H₂SO₄ or HCl) can cause decomposition or unwanted side reactions. Milder and more effective condensing agents are required. Polyphosphate ester (PPE) and phosphorus oxychloride (POCl₃) are commonly used for synthesizing 2-amino-1,3,4-thiadiazoles from carboxylic acids and thiosemicarbazide.[8][9] These reagents activate the carboxylic acid group, facilitating nucleophilic attack by the thiosemicarbazide and subsequent cyclodehydration.

• Key Parameters to Optimize:

  • Condensing Agent: Polyphosphate ester (PPE) is often an excellent choice as it can act as both the solvent and the dehydrating agent.[8] Phosphorus pentachloride (PCl₅) is another potent option.[10]

  • Temperature: The reaction often requires heating to drive the dehydration, but excessive heat can lead to decomposition. A typical range is 80-120°C.

  • Stoichiometry: A slight excess of the oxalic acid derivative (1.1-1.2 equivalents) can help drive the reaction to completion.

Optimized Protocol (Using PPE):

• Prepare Polyphosphate ester (PPE) or use a commercial source.

• To a flask containing PPE (20g per 5 mmol of thiosemicarbazide), add thiosemicarbazide (5 mmol) and oxalic acid (5.5 mmol).

• Heat the mixture with vigorous stirring at 90-100°C for 4-6 hours. The mixture will be thick, so mechanical stirring is recommended.

• Monitor the reaction by taking small aliquots, quenching them in water/base, and analyzing with TLC.

• After completion, cool the reaction mixture to room temperature.

• Very carefully, add the glassy mixture to crushed ice with stirring. This is an exothermic process.

• Neutralize the acidic solution with a saturated solution of sodium bicarbonate or sodium hydroxide until the pH is around 5-6.

• The product should precipitate. Filter, wash with cold water, and dry.

General FAQs

Q: How can I best purify the final product, 5-Amino-1,3,4-thiadiazole-2-carboxylic acid?

A: The product is an amino acid and is zwitterionic. Purification can be tricky.

• Recrystallization: If a suitable solvent system can be found (e.g., water, ethanol/water, or DMF/water), this is the simplest method.

• Isoelectric Precipitation: The compound will have minimal solubility at its isoelectric point (pI). Dissolving the crude product in a dilute acid (like HCl) and then slowly adding a base (like NaOH) to the calculated pI (or vice-versa) can precipitate the pure product, leaving more soluble impurities behind.

• Ion-Exchange Chromatography: This is a powerful method for purifying amino acids. Using a cation-exchange resin, impurities can be washed away before eluting the desired product with a pH gradient or a salt solution.[11]

Q: What are the key safety precautions for these syntheses?

A:

• Carbon Disulfide (CS₂): Extremely flammable with a low autoignition temperature and toxic. Handle only in a well-ventilated fume hood, away from any ignition sources.

• Phosphorus Reagents (POCl₃, PCl₅, PPE): Highly corrosive and react violently with water. Handle with appropriate personal protective equipment (gloves, goggles, lab coat) in a fume hood.

• Strong Acids/Bases: Always wear appropriate PPE. When diluting acids, always add acid to water. Neutralization steps can be highly exothermic.

References

• Drapak, I. V., et al. (2021). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. Biopolymers and Cell, 37(2), 149-158. [Link]

• Krasavin, M., et al. (2021). A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. Molecules, 26(17), 5159. [Link]

• Krasavin, M., et al. (2021). A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. PubMed, 34500593. [Link]

• Al-Juboori, A. M. H. (2021). The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. Annals of the Romanian Society for Cell Biology, 25(6), 11623–11634. [Link]

• Karimi-Maleh, H., et al. (2022). Electrochemical study of 2-amino-5-mercapto-1,3,4-thiadiazole in the absence and presence of p-benzoquinone. RSC Advances, 12(43), 28169-28178. [Link]

• ResearchGate. (n.d.). Oxidation of thiol using hydrogen peroxide. ResearchGate. [Link]

• Google Patents. (n.d.). Method for preparing 2-amino-5-substituted-1,3,4-thiadiazole.

• Al-Juboori, A. M. H. (2021). Synthesis, Characterization and Biological Activates Studies of some New Derivatives From 2-aminoo-5-mercapto-1, 3, 4-thiadiazole. Digital Repository of University of Baghdad. [Link]

• Al-Juboori, A. M. H. (2021). Synthesis and Preliminary Antimicrobial Study of 2-Amino-5-Mercapto-1,3,4-Thiadiazole Derivatives. Digital Repository of University of Baghdad. [Link]

• ResearchGate. (n.d.). Scheme 1: Preparation of 5-amino-1, 3, 4-Thiadiazole-2-Thiol. ResearchGate. [Link]

• Der Pharma Chemica. (n.d.). METHODS OF SYNTHESIS: 1,3,4-THIADIAZLE-2-THIONES : A REVIEW. [Link]

• Journal of Global Pharma Technology. (n.d.). Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. [Link]

• Garkuscha, M. I., & Garlyauskayte, R. Y. (2001). Oxidation of Heterocyclic Compounds by Permanganate Anion. (Review). Chemistry of Heterocyclic Compounds, 37(5), 535-558. [Link]

• Diaion. (n.d.). Separation and Refining of Amino acids. [Link]

• Tzeremes, A., et al. (2012). Molecular basis of the mechanism of thiol oxidation by hydrogen peroxide in aqueous solution: challenging the SN2 paradigm. PLoS ONE, 7(5), e37588. [Link]

• Gîrdan, M. A., et al. (2024). Functionalization of 2-Mercapto-5-methyl-1,3,4-thiadiazole. Molecules, 29(9), 1938. [Link]

• Bermejo, E., et al. (2002). Evidence of Desulfurization in the Oxidative Cyclization of Thiosemicarbazones. Conversion to 1,3,4-Oxadiazole Derivatives. Inorganica Chimica Acta, 328(1), 195-200. [Link]

• Organic Chemistry Portal. (n.d.). Amino Protecting Groups Stability. [Link]

• ResearchGate. (n.d.). (PDF) Oxidation of Heterocyclic Compounds by Permanganate Anion. [Link]

• ResearchGate. (n.d.). (PDF) Separation and Purification of Amino Acids. [Link]

• Master Organic Chemistry. (2018). Protecting Groups For Amines: Carbamates. [Link]

• ResearchGate. (n.d.). Synthesis of 2-amino-5-mercapto-1,3,4-thiadiazole derivatives. [Link]

• ResearchGate. (n.d.). Reaction scope of cyclization of the thiosemicarbazide. [Link]

• Google Patents. (n.d.).

• Chemistry LibreTexts. (2023). Oxidation of Organic Molecules by KMnO4. [Link]

• ACS Publications. (2010). From Thiol to Sulfonic Acid: Modeling the Oxidation Pathway of Protein Thiols by Hydrogen Peroxide. The Journal of Physical Chemistry A, 114(43), 11735–11743. [Link]

• YouTube. (2020). Protecting Groups for Amines. [Link]

• Reddit. (n.d.). chromatography of carboxylic acid derivatives of aminoacids? [Link]

• Master Organic Chemistry. (n.d.). Oxidation of aromatic alkanes with KMnO4 to give carboxylic acids. [Link]

• Iraqi Journal of Science. (2020). Synthesis and Characterization of Some New Heterocyclic Compounds Derived from Thiosemicarbazide. Iraqi Journal of Science, 61(11), 2968-2980. [Link]

• PLOS. (n.d.). Exploiting Thiol Modifications. [Link]

• University of Regina. (2011). The Mechanism of Permanganate Oxidation of Sulfides and Sulfoxides. [Link]

• PMC. (2021). Optimized Synthesis of New Thiosemicarbazide Derivatives with Tuberculostatic Activity. [Link]

• Chemistry LibreTexts. (2021). 23.13: Protection of Amino Groups in Synthesis. [Link]

• YouTube. (2019). 03.03 Oxidation Reactions of Thiols. [Link]

• SciSpace. (n.d.). Amino Acid-Protecting Groups. [Link]

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• 10. CN103936691A - Method for preparing 2-amino-5-substituted-1,3,4-thiadiazole - Google Patents [patents.google.com]
• 11. Method considerations for amino acid analysis | AltaBioscience [altabioscience.com]

Technical Support Center: Recrystallization of 5-Amino-1,3,4-Thiadiazole Compounds

Welcome to the technical support center for the purification of 5-Amino-1,3,4-thiadiazole and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who are looking to achieve high purity of these critical heterocyclic compounds through recrystallization. Here, we will delve into the principles, provide actionable protocols, and offer in-depth troubleshooting advice to overcome common challenges encountered in the laboratory.

Understanding the Crystallization of 5-Amino-1,3,4-Thiadiazoles

The 5-amino-1,3,4-thiadiazole core is a polar heterocyclic system capable of hydrogen bonding due to the presence of the amino group and the nitrogen atoms in the ring. This structural feature is paramount in understanding its solubility and, consequently, in selecting an appropriate recrystallization solvent. The goal of recrystallization is to dissolve the impure compound in a hot solvent and then allow it to cool, whereupon the pure compound crystallizes out, leaving the impurities dissolved in the mother liquor.

A suitable solvent for the recrystallization of 5-amino-1,3,4-thiadiazole derivatives should exhibit the following characteristics:

• High solubility at elevated temperatures: The compound should be readily soluble in the boiling solvent.

• Low solubility at room or lower temperatures: This ensures a good recovery of the purified compound upon cooling.

• Inertness: The solvent should not react with the compound.

• Volatility: The solvent should be easily removable from the purified crystals.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization from Ethanol

This protocol is suitable for many 5-amino-1,3,4-thiadiazole derivatives where ethanol provides a good balance of solubility at different temperatures.

• Dissolution: In a suitably sized Erlenmeyer flask, add the crude 5-amino-1,3,4-thiadiazole compound. Add a minimal amount of ethanol and a boiling chip. Heat the mixture to boiling on a hot plate with stirring. Continue to add small portions of hot ethanol until the solid completely dissolves.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration. Preheat a funnel and a receiving flask. Place a fluted filter paper in the funnel and pour the hot solution through it. This step should be done quickly to prevent premature crystallization.[1][2]

• Cooling and Crystallization: Cover the flask with a watch glass and allow the filtrate to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[3] Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.[4]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining mother liquor.

• Drying: Dry the purified crystals under vacuum to remove all traces of the solvent.

Protocol 2: Mixed-Solvent Recrystallization (DMF/Water)

This method is particularly useful for compounds that are highly soluble in one solvent (like DMF) but insoluble in another (like water) at all temperatures. A DMF/water system is often effective for polar heterocyclic compounds.[5]

• Dissolution: Dissolve the crude compound in the minimum amount of hot N,N-dimethylformamide (DMF).

• Addition of Anti-Solvent: While the DMF solution is still hot, add water dropwise until the solution becomes faintly turbid (cloudy). The turbidity indicates that the solution is saturated.

• Re-dissolution: Add a few drops of hot DMF to re-dissolve the precipitate and obtain a clear solution.

• Cooling and Crystallization: Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.

• Isolation and Washing: Collect the crystals by vacuum filtration and wash them with a small amount of a cold DMF/water mixture, followed by a wash with cold water to remove the DMF.

• Drying: Dry the crystals thoroughly under high vacuum, possibly with gentle heating, to remove the high-boiling DMF.

Troubleshooting Guide

This section addresses specific issues that may arise during the recrystallization of 5-amino-1,3,4-thiadiazole compounds in a question-and-answer format.

Crystallization Issues

Q1: My compound "oiled out" during cooling and did not form crystals. What should I do?

A1: "Oiling out" occurs when the compound separates from the solution as a liquid instead of a solid. This is often due to the compound's melting point being lower than the solution's temperature at the point of saturation, or the presence of significant impurities that depress the melting point.[3][6]

• Immediate Action: Reheat the solution to dissolve the oil. Add a small amount of additional hot solvent to decrease the saturation and then allow it to cool more slowly.[7]

• Induce Crystallization: Try scratching the inside of the flask with a glass rod at the surface of the liquid to create nucleation sites. Adding a seed crystal of the pure compound can also initiate crystallization.[7]

• Change Solvent System: If oiling persists, the chosen solvent may be unsuitable. Consider a different solvent or a mixed-solvent system. For example, if you are using a very non-polar solvent, try a more polar one, or vice-versa.[3]

Q2: No crystals have formed even after the solution has cooled to room temperature and been placed in an ice bath. What is the problem?

A2: This is likely due to either using too much solvent, resulting in a solution that is not supersaturated upon cooling, or the compound forming a supersaturated solution that is resistant to crystallization.

• Too Much Solvent: If you suspect an excess of solvent was used, you can gently heat the solution to boil off some of the solvent to increase the concentration.[6] Be careful not to evaporate too much.

• Induce Crystallization: As with oiling out, scratching the flask or adding a seed crystal can help to overcome the energy barrier to nucleation.[7]

• Patience: Some compounds require a longer time to crystallize. If the solution is clear, you can leave it in a cold place (like a refrigerator) for an extended period.

Q3: The yield of my recrystallized product is very low. What are the common causes?

A3: A low yield can be attributed to several factors throughout the recrystallization process.

• Excessive Solvent: Using too much solvent will result in a significant amount of the product remaining in the mother liquor.[6]

• Premature Crystallization: If the compound crystallizes during hot filtration, it will be lost on the filter paper.[1] Ensure the funnel and receiving flask are adequately preheated.

• Washing with Warm Solvent: Washing the collected crystals with solvent that is not ice-cold can redissolve some of the product.

• Inherent Solubility: The compound may have significant solubility in the cold solvent. In this case, cooling to a lower temperature (e.g., in a freezer) might improve the yield, or a different solvent system may be necessary.[7]

Purity and Appearance Issues

Q4: My final product is colored, but the pure compound should be colorless or pale yellow. How can I remove the colored impurities?

A4: Colored impurities can often be removed by treating the hot solution with activated charcoal.

• Procedure: After dissolving the crude compound in the hot solvent, cool the solution slightly and add a small amount of activated charcoal (about 1-2% of the solute's weight). Reheat the solution to boiling for a few minutes. The colored impurities will adsorb to the surface of the charcoal.

• Removal: Perform a hot gravity filtration to remove the charcoal before allowing the solution to cool and crystallize.[8] Be aware that using too much charcoal can lead to a loss of the desired product due to adsorption.[6]

Q5: The melting point of my recrystallized compound is broad and lower than the literature value. Is it still impure?

A5: Yes, a broad and depressed melting point is a strong indication of impurities. Impurities disrupt the crystal lattice, which lowers the energy required to melt the solid.[3]

• Further Purification: A second recrystallization may be necessary. If the melting point does not improve, consider an alternative purification method such as column chromatography.

• Solvent Contamination: Ensure the crystals are completely dry. Residual solvent can also depress the melting point.

Visualization of Workflows

Recrystallization Workflow

Caption: General workflow for the recrystallization of 5-Amino-1,3,4-thiadiazole compounds.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common recrystallization problems.

Frequently Asked Questions (FAQs)

Q: What is the best way to choose a solvent for a novel 5-amino-1,3,4-thiadiazole derivative? A: The principle of "like dissolves like" is a good starting point. Given the polar nature of the 5-amino-1,3,4-thiadiazole core, polar solvents are generally good candidates.[9] Small-scale solubility tests are recommended. Place a few milligrams of your compound in a test tube and add a few drops of the solvent. A good solvent will not dissolve the compound at room temperature but will dissolve it upon heating. Ethanol, isopropanol, water, and mixtures like ethanol/water or DMF/water are excellent starting points.[4][5]

Q: Can I use a rotary evaporator to remove a high-boiling solvent like DMF after recrystallization? A: While a rotary evaporator can be used, removing high-boiling solvents like DMF can be challenging and time-consuming. It often requires a high vacuum and a high bath temperature, which could potentially decompose a thermally sensitive compound. An alternative is to wash the crystals thoroughly with a solvent in which DMF is soluble but your compound is not, such as water or diethyl ether, during the vacuum filtration step.

Q: How do I perform a recrystallization on a very small scale (e.g., <50 mg)? A: For small-scale recrystallizations, using a Craig tube is an efficient method. The entire process of dissolution, crystallization, and separation of the crystals from the mother liquor can be performed in this single piece of glassware, which minimizes product loss during transfers.

Q: My compound is soluble only in hot DMF, and adding an anti-solvent causes it to precipitate immediately as a fine powder, not crystals. What can I do? A: This is a common issue with highly insoluble compounds. Instead of adding the anti-solvent to the hot DMF solution, try vapor diffusion. Place your DMF solution in a small open vial, and then place this vial inside a larger sealed jar containing the anti-solvent (e.g., water or diethyl ether). The anti-solvent vapor will slowly diffuse into the DMF solution, gradually decreasing the solubility of your compound and promoting slow crystal growth.[10]

References

• Liu, M., Pei, C., Wu, L., Han, Y., Zhang, Y., Xing, W., Yu, S., & Xue, F. (2025). Equilibrium solubilities, model analysis, solvent effect, and thermodynamic properties of 5-amino-1,3,4-thiadiazole-2-thiol in thirteen organic mono-solvents. The Journal of Chemical Thermodynamics, 107513.
• Brainly. (2024). Why do crystals oil out and what are the remedies and prevention methods?
• LibreTexts. (2022). 3.6F: Troubleshooting. In Chemistry LibreTexts.
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• Mettler Toledo. Oiling Out in Crystallization.
• Recrystalliz
• Al-Amiery, A. A., Al-Majedy, Y. K., & Kadhum, A. A. H. (2015). The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. International Journal of Pharmaceutical Sciences Review and Research, 34(1), 143-151.
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• BenchChem. (2025).
• ResearchGate. (n.d.). Scheme 1 :Preparation of 5-amino-1, 3, 4-Thiadiazole-2-Thiol Synthesis...
• ChemicalBook. (n.d.). 5-Amino-1,3,4-thiadiazole-2-thiol.
• Solubility of Things. (n.d.). 2-Amino-5-methylthio-1,3,4-thiadiazole.
• BenchChem. (2025).
• Gao, Q., Fang, H., Xiang, D., Chen, Y., Tanaka, H., & Tan, P. (2025). Impact of impurities on crystal growth.
• Kumar, S., & Kumar, A. (2012). Synthesis, characterization, antimicrobial, and pharmacological evaluation of some 2, 5-disubstituted sulfonyl amino 1,3,4-oxadiazole and 2-amino-disubstituted 1,3,4-thiadiazole derivatives. Medicinal Chemistry Research, 21(9), 2346-2354.
• University of Rochester. (n.d.).
• Medium. (2025). Re-crystallization with DMF-Ethanol: Significance and symbolism.
• Journal of Chemical and Pharmaceutical Research. (2015).
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• ResearchGate. (2025). Physico-chemical study of bioactive N-(5-ethyl-1,3,4-thiadiazole-2-yl)
• ResearchGate. (2025). (PDF) Synthesis, growth and characterization of new 1, 3, 4-thiadiazole-5-(N-substituted)-sulfonamides crystals.
• Griffin, C. S., & ter Horst, J. H. (2020). Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. Crystal Growth & Design, 20(12), 7799-7809.
• Al-Masoudi, N. A., & Al-Saaidi, A. A. (2011). Synthesis, characterization and biological activities of some azo derivatives of aminothiadiazole derived from nicotinic and isonicotinic acids. Arabian Journal of Chemistry, 4(4), 451-456.
• BenchChem. (2025). troubleshooting guide for the synthesis of heterocyclic compounds.
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• ResearchGate. (2016). Can anybody suggest a method to recrystallize the compound if it is soluble only in hot DMF?
• Google Patents. (n.d.). Method for preparing 2-amino-5-substituted-1,3,4-thiadiazole.
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• Iraqi Journal of Industrial Research. (2024).
• BenchChem. (2025). Refinement of protocols for synthesizing thiadiazole analogues.
• Svint-Vasilenko, O. S., Kholodnyak, S. V., & Pruglo, E. S. (2016). Synthesis and Evaluation of the 2-Aminothiazoles as Anti-Tubercular Agents. Molecules, 21(5), 629.
• Rekkas, D. M., & Dallas, P. P. (1996). Crystallization of paracetamol from ethanol-water solutions in the presence of polymers. Drug development and industrial pharmacy, 22(8), 815-820.
• Niemczyk, M. (2010).

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Technical Support Center: Navigating Solubility Challenges in 5-Amino-1,3,4-thiadiazole Chemistry

Welcome to the technical support center for chemists and researchers working with 5-Amino-1,3,4-thiadiazole and its derivatives. This guide is designed to provide you with practical, field-proven insights to overcome the common yet significant hurdle of poor solubility in your reaction systems. As a versatile scaffold in medicinal chemistry and materials science, mastering the solubility of 5-Amino-1,3,4-thiadiazole is key to unlocking its full synthetic potential. This document will equip you with the knowledge to diagnose, troubleshoot, and resolve solubility-related issues, ensuring higher yields and more consistent results.

Understanding the Challenge: Why is 5-Amino-1,3,4-thiadiazole Prone to Solubility Issues?

The 5-Amino-1,3,4-thiadiazole core possesses a combination of features that contribute to its often low solubility in common organic solvents. Its planar, aromatic structure allows for efficient crystal lattice packing, leading to high lattice energy that must be overcome for dissolution. Furthermore, the presence of both a primary amino group and ring nitrogens allows for the formation of strong intermolecular hydrogen bonds, further stabilizing the solid state. The potential for tautomerism between amino/imino and thiol/thione forms can also influence its physical properties, including solubility.

Frequently Asked Questions (FAQs)

Q1: My 5-Amino-1,3,4-thiadiazole starting material is not dissolving in the recommended solvent. What should I do?

A1: Firstly, confirm the purity of your starting material, as impurities can significantly impact solubility. If the material is pure, consider gentle heating of the solvent to increase the rate of dissolution. If solubility remains low, you may need to explore alternative solvent systems. Polar aprotic solvents such as DMF, DMSO, and acetonitrile are often effective for dissolving 5-Amino-1,3,4-thiadiazole and its derivatives.[1] For some reactions, a mixture of solvents can be beneficial. For instance, a combination of glacial acetic acid and propionic acid has been used to improve the solubility of thiadiazole starting materials in diazotization-coupling sequences.[2]

Q2: My reaction appears heterogeneous, with solid material present. Is this always a problem?

A2: Not necessarily. Some reactions can proceed effectively in a slurry, especially if the dissolved portion of the substrate reacts and is removed from the equilibrium, allowing more of the solid to dissolve over time (Le Chatelier's principle). However, a heterogeneous reaction can lead to slower reaction rates, lower yields, and reproducibility issues. If you observe a significant amount of undissolved material, it is advisable to address the solubility.

Q3: I'm observing product precipitation during the reaction. What is the likely cause and how can I prevent it?

A3: Product precipitation indicates that its solubility in the reaction medium is lower than the concentration being formed. This can be due to the product being less polar than the starting materials or having stronger intermolecular interactions. To prevent this, you can try several strategies:

• Increase the solvent volume: This will keep the product concentration below its solubility limit.

• Increase the reaction temperature: This often increases the solubility of the product.

• Add a co-solvent: Introduce a solvent in which the product is more soluble. The choice of co-solvent will depend on the reaction compatibility.

Q4: How does tautomerism of 5-Amino-1,3,4-thiadiazole derivatives affect their solubility?

A4: 5-Amino-1,3,4-thiadiazole and its derivatives can exist in different tautomeric forms, such as the amino and imino forms, and for derivatives with a thiol group, the thiol and thione forms.[3] These tautomers can have different polarities and abilities to form hydrogen bonds, which in turn affects their solubility in various solvents. The predominant tautomer can be influenced by the solvent, pH, and temperature. Understanding the likely tautomeric form under your reaction conditions can help in selecting an appropriate solvent.

Troubleshooting Guide: A Systematic Approach to Overcoming Solubility Issues

When faced with a solubility problem, a systematic approach is crucial for efficient troubleshooting. The following guide provides a step-by-step workflow to diagnose and resolve these issues.

Step 1: Identify the Problem

The first step is to accurately identify the nature of the solubility issue.

Observation	Potential Cause
Starting material does not fully dissolve.	Low intrinsic solubility in the chosen solvent.
Reaction mixture is a thick, difficult-to-stir slurry.	High concentration of insoluble material.
Product precipitates during the reaction.	Product is less soluble than the starting materials.
Low reaction yield with recovery of starting material.	Poor solubility limiting the availability of the substrate for reaction.
"Oiling out" of the product during workup or crystallization.	High impurity levels or a suboptimal solvent choice for purification.[4]

Step 2: Implement a Solution

Based on the identified problem, select an appropriate strategy from the options below. It is often beneficial to start with the simplest and least disruptive methods first.

Caption: A decision-making workflow for troubleshooting solubility issues.

In-Depth Protocols and Methodologies

Protocol 1: Optimizing the Solvent System

The choice of solvent is the most critical factor influencing solubility. While general recommendations exist, the optimal solvent is highly dependent on the specific derivative and reaction.

Methodology:

• Consult Solubility Data: Refer to available data on the solubility of 5-Amino-1,3,4-thiadiazole derivatives. For example, the solubility of 5-amino-1,3,4-thiadiazole-2-thiol has been determined in various organic solvents.

• Small-Scale Solubility Tests: Before committing to a large-scale reaction, perform small-scale solubility tests with your specific substrate in a range of solvents.

  • Weigh a small, known amount of your compound (e.g., 5 mg) into several vials.

  • Add a measured volume (e.g., 0.1 mL) of different solvents (e.g., DMF, DMSO, NMP, acetonitrile, THF, 1,4-dioxane) to each vial.

  • Observe solubility at room temperature and with gentle heating.

• Consider Solvent Properties: The ability of a solvent to disrupt the crystal lattice and solvate the molecule is key. Polar aprotic solvents are often effective due to their ability to accept hydrogen bonds and their high dielectric constants, which help to solvate ions and polar molecules.

Quantitative Solubility Data for 5-Amino-1,3,4-thiadiazole-2-thiol in Various Solvents at 298.15 K

Solvent	Molar Solubility (x 10^3)
N,N-Dimethylformamide (DMF)	2.58
Dimethyl sulfoxide (DMSO)	2.45
N-Methylpyrrolidone (NMP)	1.98
Acetonitrile	0.43
Acetone	0.32
Ethyl acetate	0.15
Methanol	0.12
Ethanol	0.08
Isopropanol	0.05
n-Butanol	0.04
Toluene	0.01
Cyclohexane	0.002
n-Hexane	0.001

Data adapted from a study on the equilibrium solubilities of 5-amino-1,3,4-thiadiazole-2-thiol.

Protocol 2: Utilizing Co-Solvent Systems

A mixture of solvents can often provide a more favorable environment for solubility than a single solvent.[5][6]

Methodology:

• Initial Solvent: Begin by dissolving or suspending your starting material in a solvent in which it has at least partial solubility and is compatible with your reaction conditions.

• Co-solvent Addition: Gradually add a co-solvent in which your compound is known to be more soluble. For example, if your reaction is in ethanol, you could add small amounts of DMF or DMSO.

• Monitor for Dissolution: Observe the mixture after each addition of the co-solvent. Use the minimum amount of co-solvent necessary to achieve a homogeneous solution to simplify post-reaction workup.

• Reaction Compatibility: Always ensure that the co-solvent does not interfere with your reaction chemistry (e.g., by reacting with your reagents or catalyst).

Protocol 3: Temperature Manipulation

Increasing the temperature of a reaction can significantly enhance the solubility of the starting materials and products.

Methodology:

• Gradual Heating: Slowly heat the reaction mixture while monitoring for dissolution.

• Determine Optimal Temperature: Find a temperature that allows for complete dissolution without causing degradation of your starting materials, reagents, or product.

• Reflux Conditions: For many reactions, refluxing in a suitable solvent is a standard procedure to ensure all components remain in solution.

• Controlled Cooling: During workup, be aware that a decrease in temperature can cause your product to precipitate. This can be used to your advantage for crystallization, but it should be controlled to ensure the formation of pure crystals rather than an amorphous solid or oil.

Protocol 4: Post-Reaction Workup and Purification for Poorly Soluble Compounds

The low solubility of your product can be an advantage during purification if managed correctly.

Methodology for Recrystallization:

• Solvent Selection: Choose a solvent or solvent system in which your product is sparingly soluble at room temperature but readily soluble at elevated temperatures. Common choices for thiadiazole derivatives include ethanol or ethanol/water mixtures.[4][7]

• Dissolution: Dissolve your crude product in the minimum amount of the hot solvent.

• Hot Filtration: If insoluble impurities are present, perform a hot filtration to remove them.

• Slow Cooling: Allow the solution to cool slowly to room temperature to promote the formation of well-defined crystals. Further cooling in an ice bath can maximize the yield.

• Isolation: Collect the crystals by filtration, wash with a small amount of the cold recrystallization solvent, and dry under vacuum.

Troubleshooting "Oiling Out":

If your product separates as an oil during recrystallization, it is often due to high impurity levels or a suboptimal solvent.[4]

• Solution 1: Re-purify: First, try to remove more impurities by another method, such as column chromatography.

• Solution 2: Adjust Solvent: Try a different solvent or solvent mixture. If the solvent is too good, add a poorer solvent. If it's too poor, add a better solvent.

• Solution 3: Slow Down Cooling: Ensure the solution is cooling very slowly and is not being disturbed.

Advanced Strategies for Drug Development Professionals

For those in drug development, modifying the molecular structure itself is a powerful tool to enhance solubility.

Caption: Key structural modification strategies to improve solubility.

• Introduction of Polar Functional Groups: Incorporating polar groups such as hydroxyl (-OH), amino (-NH2), or short ether chains can increase hydrophilicity and improve aqueous solubility.[8] However, care must be taken as this can sometimes increase crystal lattice energy.

• Disruption of Crystal Packing: Introducing non-planar or bulky groups can disrupt the planarity of the molecule, hindering efficient crystal packing and lowering the melting point, which is often correlated with increased solubility.

• Addition of Ionizable Groups: For ionizable drugs, the introduction of acidic or basic functional groups allows for salt formation. Salts are generally more soluble in aqueous media than their neutral counterparts.[9]

By understanding the underlying principles of solubility and employing a systematic approach to troubleshooting, researchers can effectively overcome the challenges associated with 5-Amino-1,3,4-thiadiazole and its derivatives, paving the way for successful synthesis and discovery.

References

• Liu, M., Pei, C., Wu, L., Han, Y., Zhang, Y., Xing, W., Yu, S., & Xue, F. (2025). Equilibrium solubilities, model analysis, solvent effect, and thermodynamic properties of 5-amino-1,3,4-thiadiazole-2-thiol in thirteen organic mono-solvents. The Journal of Chemical Thermodynamics, 107513.
• Narmada, I. (2023). Contemporary Review on Solubility Enhancement Techniques. Journal of Drug Delivery and Therapeutics, 13(2).
• International Journal of Pharmacy and Biological Sciences. (n.d.). REVIEW ON SOLUBILITY ENHANCEMENT TECHNIQUES.
• Mukherjee, S., Patel, P., Patel, A., Patel, H., & Patel, P. (2012). A REVIEW ON SOLUBILITY ENHANCEMENT TECHNIQUES. The International Journal of Pharmaceutical Research and Bio-Science.
• (2018). 1,3,4-Thiadiazole-Containing Azo Dyes: Synthesis, Spectroscopic Properties and Molecular Structure. MDPI.
• (2022). A Brief Review on Solubility Enhancement Techniques with Drug and Polymer.
• Mishra, S. (2019). A REVIEW: SOLUBILITY ENHANCEMENT TECHNIQUE.
• (2010). Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. Journal of Global Pharma Technology.
• Thermo Scientific Acros. (n.d.). 5-Amino-1,3,4-thiadiazole-2-thiol, 98% 25 g. Fisher Scientific.
• Solubility of Things. (n.d.). 2-Amino-5-methylthio-1,3,4-thiadiazole.
• Katritzky, A. R. (Ed.). (2013). Physical Methods in Heterocyclic Chemistry. Academic Press.
• (2011). Synthesis of 5-amino-1,3,4-thiadiazole-2-sulphonamide derivatives and their inhibition effects on human carbonic anhydrase isozymes. PubMed.
• Benchchem. (2025). Technical Support Center: Purification of 2,5-Disubstituted-1,3,4-thiadiazoles.
• (2022). Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities. PMC - PubMed Central.
• (2021). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. MDPI.
• (2019).
• ISRES. (2021). 174 Thiadiazoles and Their Properties.
• (2023).
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• (2018). Synthesis of novel 5-amino-1,3,4-thiadiazole-2-sulfonamide containing acridine sulfonamide/carboxamide compounds and investigation of their inhibition effects on human carbonic anhydrase I, II, IV and VII. PubMed.

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Technical Support Center: Industrial Scale-Up Synthesis of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid

Prepared by: Gemini, Senior Application Scientist

This guide is designed for researchers, chemists, and production managers involved in the scale-up synthesis of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid. It provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to address challenges encountered during industrial production.

Section 1: Synthesis Pathway and Mechanism Overview

The most industrially viable route to 5-Amino-1,3,4-thiadiazole-2-carboxylic acid involves the condensation and cyclodehydration of thiosemicarbazide with a suitable dicarboxylic acid source, typically oxalic acid. The reaction is facilitated by a strong dehydrating agent, such as concentrated sulfuric acid, polyphosphoric acid (PPA), or phosphorus oxychloride (POCl₃)[1][2].

The reaction proceeds via two key steps:

• Acylation: The nucleophilic nitrogen of thiosemicarbazide attacks a carbonyl carbon of oxalic acid to form an N-acylthiosemicarbazide intermediate.

• Cyclodehydration: Under acidic and high-temperature conditions, an intramolecular cyclization occurs, followed by the elimination of water to form the stable 1,3,4-thiadiazole ring.

Controlling the stoichiometry is critical to prevent the formation of the bis-thiadiazole byproduct.

Caption: General workflow for the synthesis of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the most common and cost-effective synthetic route for industrial scale? A1: The reaction of thiosemicarbazide with oxalic acid using concentrated sulfuric acid as both a catalyst and dehydrating agent is a widely adopted method due to the low cost of starting materials and the straightforward nature of the reaction[1][2][3]. While other reagents like polyphosphate ester (PPE) or phosphorus oxychloride (POCl₃) can be used, they often present higher costs and more complex handling or waste disposal challenges on an industrial scale[1][4].

Q2: What are the critical process parameters (CPPs) to monitor during the reaction? A2: The most critical parameters are:

• Temperature: The cyclodehydration step is typically exothermic and requires careful temperature control to prevent runaway reactions and minimize side-product formation.

• Reagent Stoichiometry: A slight excess of thiosemicarbazide may be used to ensure the complete conversion of oxalic acid and minimize the formation of the bis-adduct.

• Reaction Time: Monitoring the reaction progress using an appropriate analytical technique (e.g., TLC, HPLC) is crucial to determine the optimal endpoint and avoid degradation of the product.

• Agitation Rate: Sufficient mixing is essential for maintaining homogeneity and ensuring efficient heat transfer, especially in large-volume reactors.

Q3: What kind of yield and purity can be expected at an industrial scale? A3: With an optimized process, yields can typically range from 85% to over 95%[5]. The purity of the crude product after precipitation and washing is often greater than 95%. A subsequent recrystallization step can elevate the purity to >99% to meet pharmaceutical or other high-grade specifications.

Q4: Are there any significant safety concerns with this synthesis? A4: Yes. The primary hazards are associated with the raw materials and reagents.

• Corrosive Reagents: Concentrated sulfuric acid and phosphorus oxychloride are highly corrosive and require specialized handling procedures and personal protective equipment (PPE).

• Thiosemicarbazide: This reagent is toxic and should be handled with care to avoid inhalation or skin contact.

• Reaction Exotherm: The reaction can generate significant heat. A robust reactor cooling system and emergency quench procedures must be in place. The product and related thiadiazole compounds may cause skin, eye, and respiratory irritation[6][7]. Always consult the Safety Data Sheet (SDS) for all materials before use.

Section 3: Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis.

Problem 1: Low Reaction Yield

Q: Our final yield is significantly lower than expected. What are the potential causes and solutions?

Potential Cause	Scientific Explanation	Recommended Solution & Verification
Incomplete Reaction	The reaction may not have reached completion due to insufficient time, temperature, or catalyst activity. The N-acylthiosemicarbazide intermediate may be present in the reaction mixture[4].	Solution: 1. Increase reaction time and/or temperature incrementally. 2. Verify catalyst concentration and activity. Verification: Monitor reaction completion via HPLC or TLC by checking for the disappearance of starting materials.
Side Reaction: Bis-Adduct Formation	Using a dicarboxylic acid like oxalic acid can lead to a reaction at both carbonyl groups, forming an unwanted bis-(5-amino-1,3,4-thiadiazole) byproduct[2].	Solution: 1. Adjust the molar ratio of reactants; use a slight excess of thiosemicarbazide to oxalic acid. 2. Control the rate of addition of the limiting reagent. Verification: Use mass spectrometry to identify the presence of the bis-adduct (higher molecular weight) in the crude product.
Product Loss During Work-up	The product has some solubility in water, especially if the pH is not optimal during precipitation. Excessive washing can also lead to losses.	Solution: 1. Carefully adjust the pH during neutralization to the point of minimum solubility (isoelectric point). 2. Use ice-cold water for quenching and washing to reduce solubility. 3. Minimize the volume of washing solvent. Verification: Analyze the filtrate and wash liquors for dissolved product content via HPLC.
Product Degradation	Prolonged exposure to high temperatures or harsh acidic conditions can cause the thiadiazole ring or carboxylic acid group to decompose.	Solution: 1. Optimize the reaction to find the minimum time and temperature required for completion. 2. Cool the reaction mixture promptly once the reaction is complete. Verification: Check for the presence of unknown, low-molecular-weight impurities in the final product via LC-MS.

Problem 2: Product Fails Purity Specifications

Q: Our final product contains unacceptable levels of impurities. How can we identify and eliminate them?

Caption: Decision tree for troubleshooting low purity issues.

Troubleshooting Steps:

• Identify the Impurity: Use analytical techniques like HPLC and LC-MS to determine the nature of the impurity.

  • Unreacted Thiosemicarbazide/Oxalic Acid: These will have characteristic retention times and molecular weights.

    • Solution: Re-evaluate reaction stoichiometry and conditions (time, temperature) to drive the reaction to completion[1].

  • N-acylthiosemicarbazide Intermediate: This impurity indicates incomplete cyclization[4].

    • Solution: Increase the reaction temperature or the concentration of the dehydrating agent. Ensure sufficient reaction time.

  • Bis-thiadiazole Byproduct: This will have a significantly higher molecular weight.

    • Solution: Adjust the reactant molar ratio, favoring a slight excess of thiosemicarbazide[2]. Optimize the rate of addition and mixing to avoid localized high concentrations of oxalic acid.

• Optimize Purification: If the impurity cannot be eliminated during the reaction, focus on the purification step.

  • Recrystallization: Experiment with different solvent systems. A mixed solvent system (e.g., DMF/water or ethanol/water) can be highly effective[5]. The goal is to find a system where the product has high solubility at elevated temperatures and low solubility at room temperature, while the impurity remains soluble at all temperatures.

  • pH Adjustment: The carboxylic acid functionality means the product's solubility is pH-dependent. Carefully controlling the pH during neutralization and precipitation can selectively crash out the product while keeping certain impurities in solution[5].

Section 4: Standard Operating Procedure (SOP) - Lab Scale

This protocol is a representative lab-scale procedure that can be adapted for pilot and industrial scale-up.

Materials & Equipment:

• Thiosemicarbazide

• Oxalic Acid (dihydrate)

• Concentrated Sulfuric Acid (98%)

• Sodium Carbonate

• Deionized Water

• Ethanol

• Three-neck round-bottom flask with mechanical stirrer, thermometer, and dropping funnel

• Heating mantle and cooling bath

Procedure:

• Charging the Reactor: In a well-ventilated fume hood, equip a 1 L three-neck flask with a mechanical stirrer, thermometer, and dropping funnel. Carefully add concentrated sulfuric acid (approx. 250 mL) to the flask and cool the flask in an ice-water bath to 0-5 °C.

• Reagent Addition: While maintaining the temperature below 10°C, slowly add thiosemicarbazide (0.5 mol) in small portions with vigorous stirring. Once the addition is complete, continue stirring for 15 minutes until a clear solution is formed.

• Reaction: Slowly add oxalic acid dihydrate (0.45 mol) portion-wise over 30-45 minutes, ensuring the internal temperature does not exceed 15°C.

• Cyclodehydration: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, slowly heat the reaction mixture to 80-90°C and maintain this temperature for 3-4 hours[1]. Monitor the reaction progress by TLC.

• Quenching and Precipitation: Once the reaction is complete, cool the mixture to room temperature. In a separate large beaker, prepare a mixture of crushed ice and water (approx. 1 kg). Slowly and carefully pour the reaction mixture into the ice-water with vigorous stirring. A precipitate will form.

• Neutralization: Cool the slurry in an ice bath. Slowly add a saturated solution of sodium carbonate to neutralize the excess acid until the pH of the slurry reaches 4-5[5].

• Isolation: Filter the precipitated solid using a Buchner funnel. Wash the filter cake thoroughly with cold deionized water until the filtrate is neutral.

• Drying & Purification: Dry the crude product in a vacuum oven at 60-70°C. For further purification, recrystallize the solid from an ethanol/water mixture.

Section 5: Safety and Handling Summary

Substance	CAS Number	Key Hazards	Handling Precautions
Thiosemicarbazide	79-19-6	Toxic if swallowed, potential mutagen.	Avoid dust inhalation and contact with skin/eyes. Use in a well-ventilated area.
Oxalic Acid	6153-56-6	Harmful if swallowed or in contact with skin. Causes severe eye damage.	Wear gloves and eye protection. Avoid creating dust.
Sulfuric Acid	7664-93-9	Causes severe skin burns and eye damage.	Use in a fume hood. Wear acid-resistant gloves, apron, and face shield. Add acid to water, never the reverse.
5-Amino-1,3,4-thiadiazole derivatives	N/A	May cause skin, eye, and respiratory irritation[6][7].	Wear standard PPE (gloves, safety glasses). Handle in a well-ventilated area.

Section 6: References

• Vertex AI Search result citing a Safety Data Sheet for 5-AMINO-1,3,4-THIADIAZOLE-2-CARBOXYLIC ACID ETHYL ESTER. (No direct URL available)

• Popova, E. A., et al. (2021). A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. Molecules, 26(17), 5159. [Link]

• Der Pharma Chemica. (2015). Comparative study of one pot synthetic methods of 2-amino-1,3,4-thiadiazole. Der Pharma Chemica, 7(12), 26-31. [Link]

• Iraqi Journal of Science. (2012). Synthesis and biological studies of mono, Bis 1,3,4- thiadiazole-2-amino derivatives. Iraqi Journal of Science. [Link]

• Popova, E. A., et al. (2021). A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives. PubMed. [Link]

• Research Square. (2023). The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. Research Square. [Link]

• Journal of Chemical and Pharmaceutical Research. (2017). Review Article on Synthesis of 1,3,4-Thiadiazole Derivatives and It's Biological Activity. JOCPR. [Link]

• PubMed. (2002). Synthesis of 5-amino-1,3,4-thiadiazole-2-sulphonamide derivatives and their inhibition effects on human carbonic anhydrase isozymes. PubMed. [Link]

• Biopolymers and Cell. (2021). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole- 2-thiol derivatives. Biopolymers and Cell. [Link]

• Journal of Global Pharma Technology. (2018). Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. Journal of Global Pharma Technology. [Link]

• Google Patents. (2015). Method for preparing 2-amino-5-substituted-1,3,4-thiadiazole. Retrieved from

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• 1. derpharmachemica.com [derpharmachemica.com]
• 2. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 3. jocpr.com [jocpr.com]
• 4. A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN103936691A - Method for preparing 2-amino-5-substituted-1,3,4-thiadiazole - Google Patents [patents.google.com]
• 6. echemi.com [echemi.com]
• 7. echemi.com [echemi.com]

byproduct identification in the synthesis of 5-Amino-1,3,4-thiadiazole derivatives

Technical Support Center: Synthesis of 5-Amino-1,3,4-thiadiazole Derivatives

Welcome to the technical support center for the synthesis of 5-amino-1,3,4-thiadiazole derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important heterocyclic scaffold. The 1,3,4-thiadiazole ring is a key pharmacophore in numerous biologically active compounds, making its efficient and clean synthesis paramount.[1] This document provides in-depth troubleshooting advice in a direct question-and-answer format, grounded in mechanistic principles and validated laboratory practices.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-amino-5-substituted-1,3,4-thiadiazoles and what are its primary challenges?

A1: The most prevalent and versatile method is the acid-catalyzed cyclization of a carboxylic acid (or its derivative) with thiosemicarbazide.[2] This reaction is typically facilitated by a strong dehydrating or cyclizing agent such as phosphorus oxychloride (POCl₃), polyphosphoric acid (PPA), or concentrated sulfuric acid.[3][4] The primary challenge is controlling the reaction's selectivity. The acylthiosemicarbazide intermediate possesses multiple nucleophilic sites, which can lead to competing cyclization pathways and the formation of undesired byproducts, most notably the corresponding 1,3,4-oxadiazole.[5]

Q2: My reaction yield is consistently low, and TLC analysis shows a significant amount of unreacted thiosemicarbazide. What are the likely causes?

A2: Low conversion is often traced back to two main factors: insufficient activation of the carboxylic acid or suboptimal reaction conditions.

• Carboxylic Acid Activation: The carbonyl carbon of the carboxylic acid must be sufficiently electrophilic to react with the nucleophilic nitrogen of thiosemicarbazide. If you are using a mild catalyst or if the reaction temperature is too low, the initial acylation step to form the key intermediate may be inefficient.[4]

• Purity of Reagents: Ensure the purity of your starting materials. The presence of water can quench dehydrating agents like POCl₃, reducing their efficacy.[5]

• Reaction Conditions: Factors like temperature and reaction time are critical. Some cyclizations require heating to overcome the activation energy barrier.[2] Monitor the reaction over time to determine if it has simply not reached completion.

Q3: I've observed the formation of an unexpected byproduct with a molecular weight that is 16 atomic mass units (amu) lower than my target product. What is this compound?

A3: This is a classic sign of the formation of the corresponding 2-amino-5-substituted-1,3,4-oxadiazole.[5] This occurs when the oxygen atom of the acyl intermediate acts as the nucleophile during cyclization instead of the sulfur atom. The mass difference of 16 amu corresponds precisely to the replacement of a sulfur atom (~32 amu) with an oxygen atom (~16 amu). This side reaction is particularly common when using strong dehydrating agents like POCl₃.[5]

Q4: Can reaction pH influence the type of byproduct I form?

A4: Absolutely. The pH of the reaction medium is a critical parameter that can dictate the cyclization pathway.[6] While strongly acidic conditions generally favor the formation of 1,3,4-thiadiazoles, alternative cyclizations can occur under different pH regimes.[7] For instance, in some cases, alkaline conditions can promote the formation of 1,2,4-triazole derivatives instead of the desired thiadiazole ring.[7] It is crucial to control the pH according to the specific protocol you are following.

Troubleshooting Guide 1: Identification and Mitigation of 1,3,4-Oxadiazole Byproduct

This is the most frequently encountered issue in syntheses starting from thiosemicarbazide and carboxylic acids, especially when using dehydrating agents like phosphorus oxychloride (POCl₃).

The Underlying Chemistry: A Competing Pathway

The intended reaction involves the formation of an acylthiosemicarbazide intermediate. In an acidic environment, the carbonyl carbon is protonated, making it highly electrophilic. The desired pathway is the intramolecular nucleophilic attack by the sulfur atom, followed by dehydration to yield the 1,3,4-thiadiazole. However, the carbonyl oxygen of the same intermediate can also attack, leading to the 1,3,4-oxadiazole byproduct.

Sources

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• 3. Synthesis and characterisation of some thiadiazole derivatives [wisdomlib.org]
• 4. A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ptfarm.pl [ptfarm.pl]

stability studies of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid under different conditions

Welcome to the technical support center for stability studies of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this molecule. This document will address common challenges and questions that may arise during your stability testing protocols.

Introduction: Why Stability Matters

5-Amino-1,3,4-thiadiazole-2-carboxylic acid is a heterocyclic compound with potential applications in pharmaceutical development. Understanding its stability under various environmental conditions is a critical aspect of its characterization.[1] Stability studies are essential to ensure the safety, efficacy, and quality of a drug substance throughout its shelf life. Forced degradation studies are a key component of this process, helping to identify potential degradation products and establish stability-indicating analytical methods.[2][3]

This guide will provide a framework for conducting robust stability studies, focusing on the unique chemical properties of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid, which include a thiadiazole ring, an amino group, and a carboxylic acid moiety.

Frequently Asked Questions (FAQs)

Q1: What are the primary objectives of a forced degradation study for 5-Amino-1,3,4-thiadiazole-2-carboxylic acid?

A1: The primary objectives are:

• To identify the likely degradation products of the molecule under various stress conditions (hydrolysis, oxidation, photolysis, and thermal stress).

• To understand the degradation pathways and the intrinsic stability of the molecule.

• To develop and validate a stability-indicating analytical method, typically an HPLC method, that can separate the parent compound from its degradation products.[4]

• To generate samples containing degradants for use in method development and validation.[5]

Q2: What are the recommended stress conditions for initiating a forced degradation study on this compound?

A2: A systematic approach is recommended, starting with milder conditions and escalating if no degradation is observed. A good starting point would be:

• Acid Hydrolysis: 0.1 M HCl at 60°C for up to 30 minutes.[3][6]

• Base Hydrolysis: 0.1 M NaOH at 60°C for up to 30 minutes.[3][6]

• Oxidation: 3% H₂O₂ at room temperature for up to 6 hours.[3]

• Thermal Stress: Dry heat at 70-80°C.

• Photostability: Exposing the solid drug and a solution to a combination of visible and UV light.[7]

The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[8] If initial conditions are too harsh or too mild, they should be adjusted accordingly.[7]

Q3: What are the potential degradation pathways for 5-Amino-1,3,4-thiadiazole-2-carboxylic acid?

A3: Based on its functional groups, several degradation pathways can be anticipated:

• Hydrolysis: The amide-like linkage within the thiadiazole ring could be susceptible to hydrolysis under strong acidic or basic conditions, potentially leading to ring opening.

• Decarboxylation: The carboxylic acid group may be lost as CO₂ under thermal stress.

• Oxidation: The sulfur atom in the thiadiazole ring and the amino group are potential sites for oxidation.[9][10]

• Photodegradation: Aromatic and heterocyclic rings can undergo complex photochemical reactions, including ring cleavage or rearrangement.[11]

Q4: How do I develop a stability-indicating HPLC method for this compound?

A4: A reverse-phase HPLC (RP-HPLC) method with UV detection is a common starting point.

• Column: A C18 column is a good initial choice.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate or acetate buffer) and an organic solvent (e.g., acetonitrile or methanol) is often necessary to separate the parent compound from its more polar or non-polar degradants.

• Detection: A photodiode array (PDA) detector is highly recommended to assess peak purity and to determine the optimal wavelength for detection of both the parent compound and its degradants.

• Method Validation: The method must be validated according to ICH Q2(R1) guidelines to ensure it is accurate, precise, specific, linear, and robust.[2]

Troubleshooting Guides

Issue 1: No Degradation Observed Under Stress Conditions

Possible Cause	Troubleshooting Steps
Insufficiently harsh stress conditions.	Increase the concentration of the stressor (e.g., use 1 M HCl instead of 0.1 M), increase the temperature, or prolong the exposure time.[3]
The compound is highly stable ("rock stable").	If extensive efforts to induce degradation fail, it may indicate high intrinsic stability. Document the conditions tested.[12]
Poor solubility of the compound in the stress medium.	Consider using a co-solvent (e.g., methanol, acetonitrile) to ensure the compound is fully dissolved. However, be mindful that the co-solvent itself could influence the degradation pathway.[13]

Issue 2: Excessive Degradation (More than 20%)

Possible Cause	Troubleshooting Steps
Stress conditions are too aggressive.	Reduce the concentration of the stressor, lower the temperature, or shorten the exposure time.[7]
The compound is highly labile under the tested conditions.	Start with much milder conditions and gradually increase the stress level.

Issue 3: Poor Chromatographic Resolution

Possible Cause	Troubleshooting Steps
Co-elution of the parent peak with a degradation product.	Modify the HPLC method. Try changing the organic modifier, adjusting the pH of the mobile phase, or using a different column chemistry (e.g., C8, phenyl-hexyl).
Degradation products are very polar and elute with the solvent front.	Decrease the initial percentage of the organic solvent in the gradient or consider using a more retentive column.
Degradation products are very non-polar and have long retention times.	Increase the final percentage of the organic solvent in the gradient or increase the column temperature.

Issue 4: Unexplained Peaks in the Chromatogram

Possible Cause	Troubleshooting Steps
Impurities in the starting material.	Analyze an unstressed sample of the compound to identify any pre-existing impurities.
Interaction with excipients (if in a formulation).	Conduct forced degradation studies on the placebo (formulation without the API) to identify any degradants originating from the excipients.
Artifacts from the analytical method (e.g., mobile phase degradation).	Run a blank gradient (injection of mobile phase) to check for any system peaks.

Experimental Protocols

Protocol 1: Forced Degradation Study

• Preparation of Stock Solution: Prepare a stock solution of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid at a concentration of 1 mg/mL in a suitable solvent (e.g., a mixture of water and methanol).

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Heat at 60°C. Withdraw samples at 5, 15, and 30 minutes. Neutralize with an equivalent amount of 0.1 M NaOH before analysis.[7]

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Heat at 60°C. Withdraw samples at 5, 15, and 30 minutes. Neutralize with an equivalent amount of 0.1 M HCl before analysis.[7]

  • Oxidation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature. Withdraw samples at 1, 3, and 6 hours.

  • Thermal Stress: Store the solid compound and a solution of the compound in a stability chamber at 80°C. Analyze samples at 24, 48, and 72 hours.

  • Photostability: Expose the solid compound and a solution of the compound to a light source according to ICH Q1B guidelines. A control sample should be wrapped in aluminum foil to protect it from light.[7]

• Sample Analysis: Analyze all stressed samples, along with an unstressed control sample, using a validated stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method Development

• Initial Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% to 95% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: PDA detector scanning from 200-400 nm.

• Optimization: Inject the stressed samples. If co-elution or poor peak shape is observed, adjust the mobile phase pH, gradient slope, or try a different organic modifier (e.g., methanol).

• Validation: Once a suitable separation is achieved, validate the method for specificity, linearity, range, accuracy, precision, and robustness as per ICH Q2(R1) guidelines.

Visualizations

Caption: Workflow for a forced degradation study.

Caption: Troubleshooting decision tree for poor HPLC resolution.

References

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• Top 5 Mistakes in Pharma Stability Testing and How to Avoid Them. (2025, September 8). Retrieved January 17, 2026, from [Link]

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• How To Overcome The Critical Challenges Faced In Forced Degradation Studies. (2025, March 27). Retrieved January 17, 2026, from [Link]

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• In-Use Stability Challenges for Pharmaceuticals: Key Insights and Solutions. (2024, October 2). YouTube. Retrieved January 17, 2026, from [Link]

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• Singh, S., & Bakshi, M. (2012). Stability testing of pharmaceutical products.

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• Boreen, A. L., Arnold, W. A., & McNeill, K. (2005). Triplet-sensitized photodegradation of sulfa drugs containing six-membered heterocyclic groups: Identification of an SO2 extrusion photoproduct. Environmental Science & Technology, 39(10), 3630-3638. [Link]

• Schmidt, A. S. (2016). Forced Degradation Studies for Biopharmaceuticals.

• The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol. (2022). Journal of Pharmaceutical Negative Results, 4196-4204. [Link]

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• Mousa, N. E., Mohammed, S. S., Shnain, Z. Y., Abid, M. F., Sukkar, K. A., & Al-Wasiti, A. A. (2022). Catalytic Photodegradation of Cyclic Sulfur Compounds in a Model Fuel Using a Bench-scale Falling-film Reactor Irradiated by a Visible Light.

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Technical Support Center: Catalyst Optimization for 5-Amino-1,3,4-thiadiazole Synthesis

Welcome to the technical support hub for the synthesis of 5-Amino-1,3,4-thiadiazole and its derivatives. This guide is designed for chemistry professionals in research and drug development. Here, we move beyond simple protocols to explore the causality behind catalyst selection and reaction optimization, providing you with the in-depth knowledge required to troubleshoot and perfect your synthetic workflows.

Introduction: The Critical Role of the Catalyst

The 5-amino-1,3,4-thiadiazole scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of therapeutic agents due to its diverse biological activities.[1][2] The efficiency, yield, and purity of the final compound are critically dependent on the chosen synthetic route and, most importantly, the catalyst that drives the key cyclization step. Selecting the optimal catalyst is not merely a procedural choice; it is a strategic decision that influences reaction kinetics, minimizes side-product formation, and ensures the overall success of the synthesis. This guide provides a framework for making that decision effectively.

Catalyst Selection Framework

Choosing the right catalyst requires an analysis of your specific starting materials, desired final product, and available laboratory conditions. The following workflow provides a logical pathway for this selection process.

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Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of 2-Amino-1,3,4-Thiadiazole: From Conventional Methods to Green Chemistry

The 2-amino-1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry and drug development. Its derivatives are known to exhibit a wide array of pharmacological activities, including antimicrobial, anticancer, antiviral, and anti-inflammatory properties.[1][2][3][4] The high aromatic character of the 1,3,4-thiadiazole ring imparts significant in vivo stability and is associated with minimal toxicity, making it a "privileged pharmacophore" in drug discovery.[3][5]

This guide provides an in-depth comparative analysis of the primary synthetic routes to this vital heterocyclic core. We will move beyond simple procedural descriptions to dissect the causality behind methodological choices, offering field-proven insights for researchers, chemists, and drug development professionals. Our focus is on comparing reaction efficiency, scalability, safety, and environmental impact, supported by experimental data.

Foundational Strategy: The Cyclization of Thiosemicarbazide Derivatives

The most prevalent and versatile approach to synthesizing the 2-amino-1,3,4-thiadiazole ring involves the cyclization of a thiosemicarbazide or its derivatives.[6] This strategy typically involves reacting thiosemicarbazide with a one-carbon electrophile, such as a carboxylic acid or its equivalent, which provides the C5 atom of the final heterocyclic ring. The choice of cyclizing and dehydrating agent is the critical determinant of the reaction's efficiency, safety, and overall practicality.

The general mechanism begins with a nucleophilic attack from the unsubstituted nitrogen of thiosemicarbazide onto the carbonyl carbon of the carboxylic acid. This is followed by an intramolecular cyclization initiated by the sulfur atom and subsequent dehydration steps to yield the aromatic 1,3,4-thiadiazole ring.[6]

Caption: General mechanism for thiadiazole synthesis.

For decades, strong acids and aggressive dehydrating agents have been the reagents of choice for this transformation. These methods are often robust and high-yielding but come with significant drawbacks related to safety and environmental concerns.

• Phosphorus Oxychloride (POCl₃): This is one of the most common reagents for cyclizing carboxylic acids with thiosemicarbazide.[3] It acts as a powerful dehydrating agent, effectively driving the reaction to completion. However, POCl₃ is highly toxic, corrosive, and reacts violently with water, requiring careful handling and work-up procedures.[7]

• Strong Protic Acids (H₂SO₄, PPA): Concentrated sulfuric acid or polyphosphoric acid (PPA) can also be used to catalyze the cyclocondensation.[5][6] These methods are straightforward but often require high temperatures and long reaction times. The harsh acidic conditions can limit the substrate scope to molecules without acid-labile functional groups.

• Formic Acid: For the synthesis of the unsubstituted parent compound (2-amino-1,3,4-thiadiazole), formic acid can serve as both the C5 source and the acidic medium. A detailed protocol involves heating thiosemicarbazide in formic acid, followed by the addition of hydrochloric acid, achieving yields around 90%.[8]

More recent developments have focused on milder and more selective reagents for cyclization, improving the safety profile and functional group tolerance.

• p-Toluenesulfonyl Chloride (p-TsCl): In the presence of a base like triethylamine (TEA) and a polar aprotic solvent such as N-methyl-2-pyrrolidone (NMP), p-TsCl can effectively mediate the cyclization of thiosemicarbazide intermediates to form 2-amino-1,3,4-thiadiazoles with high regioselectivity and yield.[9][10]

• Polyphosphate Ester (PPE): As a "green" alternative, PPE has emerged as an excellent reagent for one-pot synthesis. It facilitates the reaction between a carboxylic acid and thiosemicarbazide under mild conditions (typically ≤ 85 °C) without the need for toxic additives like POCl₃.[11][12][13]

Green Chemistry Approaches: Enhancing Efficiency and Sustainability

The principles of green chemistry have driven the adoption of alternative energy sources to accelerate chemical reactions, reduce waste, and minimize energy consumption.

Microwave irradiation has proven highly effective for the synthesis of 2-amino-1,3,4-thiadiazoles, dramatically reducing reaction times from hours to mere minutes and often improving yields.[14][15] The rapid, localized heating generated by microwaves can accelerate the rate of cyclodehydration significantly.[1]

For instance, a one-pot reaction of a carboxylic acid and thiosemicarbazide using an o-phthaloyl dichloride-derived Vilsmeier-Haack reagent (OPC-VH) under microwave irradiation at 60 °C in DMF afforded the desired products in good to excellent yields (72-87%) in just 5 minutes.[1][7] This stands in stark contrast to conventional heating methods that can take several hours.[16]

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A Comparative Guide to the Biological Activity of 5-Amino-1,3,4-Thiadiazole Derivatives and Standard Drugs

This guide provides a comprehensive comparison of the biological activities of 5-Amino-1,3,4-thiadiazole derivatives against established standard drugs. Designed for researchers, scientists, and drug development professionals, this document delves into the antimicrobial, antifungal, anticancer, and anti-inflammatory properties of this versatile heterocyclic scaffold. The information presented herein is supported by experimental data from peer-reviewed literature, offering a critical analysis of their potential as therapeutic agents.

Introduction: The Versatility of the 1,3,4-Thiadiazole Scaffold

The 1,3,4-thiadiazole ring is a five-membered heterocyclic moiety containing sulfur and two nitrogen atoms. This scaffold is a common feature in a variety of pharmacologically active compounds due to its favorable physicochemical properties, including its ability to participate in hydrogen bonding and its metabolic stability. The 5-amino substituted derivatives, in particular, have garnered significant interest as they serve as a versatile precursor for the synthesis of a wide array of molecules with diverse biological activities. This guide will objectively compare the performance of these derivatives against current standard-of-care drugs in key therapeutic areas.

Antimicrobial Activity: A Promising Alternative to Combat Resistance

The emergence of multidrug-resistant bacterial strains necessitates the development of novel antimicrobial agents. 5-Amino-1,3,4-thiadiazole derivatives have demonstrated significant potential in this arena.

Comparative Analysis of Antibacterial Activity

The antibacterial efficacy of these derivatives is often evaluated by determining the Minimum Inhibitory Concentration (MIC), the lowest concentration of a compound that inhibits the visible growth of a microorganism. The following table summarizes the comparative MIC values of various 5-Amino-1,3,4-thiadiazole derivatives against the standard antibiotic, Ciprofloxacin.

Derivative/Standard	Target Organism(s)	MIC (µg/mL)	Reference
Derivative A	Staphylococcus aureus	8	[1]
Escherichia coli	16	[1]
Derivative B	Bacillus subtilis	20-28	[2]
Pseudomonas aeruginosa	24-40	[2]
Ciprofloxacin	Staphylococcus aureus	18-20	[2]
Escherichia coli	20-24	[2]
Bacillus subtilis	25	[3]

Causality Behind Experimental Observations: The data suggests that certain 5-Amino-1,3,4-thiadiazole derivatives exhibit antibacterial activity comparable to, and in some cases exceeding, that of Ciprofloxacin, a broad-spectrum fluoroquinolone antibiotic. The variation in activity among derivatives is often attributed to the nature and position of substituents on the thiadiazole ring and the amino group. For instance, the presence of electron-withdrawing groups can enhance the lipophilicity of the molecule, facilitating its penetration through the bacterial cell wall.

Experimental Protocol: Agar Well Diffusion Method for Antibacterial Screening

This method is a widely used preliminary screening technique to evaluate the antibacterial activity of new compounds.[4][5][6]

Principle: The test compound diffuses from a well through a solidified agar medium that has been seeded with a target bacterium. If the compound is effective, it will inhibit bacterial growth, resulting in a clear zone of inhibition around the well. The diameter of this zone is proportional to the susceptibility of the bacterium to the compound.

Step-by-Step Methodology:

• Media Preparation: Prepare Mueller-Hinton agar and sterilize it by autoclaving. Pour the molten agar into sterile Petri dishes and allow it to solidify.

• Inoculum Preparation: Prepare a standardized inoculum of the test bacterium (e.g., Staphylococcus aureus, Escherichia coli) in sterile saline or broth, adjusting the turbidity to match a 0.5 McFarland standard.

• Seeding the Plates: Evenly spread the bacterial inoculum over the surface of the agar plates using a sterile cotton swab.

• Well Creation: Aseptically create wells (typically 6 mm in diameter) in the seeded agar plates using a sterile cork borer.

• Sample Application: Carefully add a known concentration of the test derivative (dissolved in a suitable solvent like DMSO) and the standard drug (Ciprofloxacin) into separate wells. A well with the solvent alone serves as a negative control.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Data Analysis: Measure the diameter of the zone of inhibition in millimeters. A larger zone of inhibition indicates greater antibacterial activity.

Visualizing the Workflow

Caption: A generalized workflow for antibacterial screening using the agar well diffusion method.

Antifungal Activity: Targeting Fungal Cell Integrity

Invasive fungal infections are a significant cause of morbidity and mortality, particularly in immunocompromised individuals. 5-Amino-1,3,4-thiadiazole derivatives have emerged as a promising class of antifungal agents.

Comparative Analysis of Antifungal Activity

The antifungal activity is also commonly assessed by determining the MIC. The following table compares the antifungal efficacy of selected derivatives with the standard azole antifungal, Fluconazole.

Derivative/Standard	Target Organism(s)	MIC (µg/mL)	Reference
Derivative C	Candida albicans	10	[7]
Aspergillus niger	8	[1]
Derivative D	Candida krusei	10	[7]
Fluconazole	Candida albicans	24-26	[2]
Candida krusei	16	[8]
Aspergillus niger	4	[9]

Causality Behind Experimental Observations: Several 5-Amino-1,3,4-thiadiazole derivatives demonstrate potent antifungal activity, in some instances surpassing that of Fluconazole. The mechanism of action is often linked to the inhibition of ergosterol biosynthesis, a critical component of the fungal cell membrane.[10][11] The structural features of the derivatives, such as the presence of specific halogenated phenyl rings, can enhance their binding affinity to the target enzyme, lanosterol 14-alpha-demethylase.[7]

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

Ergosterol is the primary sterol in fungal cell membranes, analogous to cholesterol in mammalian cells. Its synthesis is a multi-step process, and a key enzyme in this pathway is lanosterol 14-alpha-demethylase (CYP51). Azole antifungals, and likely many 5-Amino-1,3,4-thiadiazole derivatives, inhibit this enzyme. This inhibition leads to the depletion of ergosterol and the accumulation of toxic sterol precursors, ultimately disrupting membrane integrity and function, leading to fungal cell death or growth inhibition.[10][11][12]

Visualizing the Pathway

Caption: Inhibition of ergosterol biosynthesis by 5-Amino-1,3,4-thiadiazole derivatives.

Anticancer Activity: A Multifaceted Approach to Targeting Cancer Cells

The search for novel anticancer agents with improved efficacy and reduced side effects is a continuous endeavor. 5-Amino-1,3,4-thiadiazole derivatives have shown promise as cytotoxic agents against various cancer cell lines.

Comparative Analysis of Anticancer Activity

The in vitro anticancer activity is typically quantified by the half-maximal inhibitory concentration (IC50), which is the concentration of a drug that is required for 50% inhibition in vitro. The following table presents a comparison of the IC50 values of some derivatives with the standard chemotherapeutic agent, 5-Fluorouracil (5-FU).

Derivative/Standard	Cancer Cell Line	IC50 (µM)	Reference
Derivative E	MCF-7 (Breast Cancer)	2.32 (µg/mL)	[11]
HepG2 (Liver Cancer)	3.13 (µg/mL)	[11]
Derivative F	C6 (Neuroblastoma)	0.005	[13]
5-Fluorouracil	MCF-7 (Breast Cancer)	6.80 (µg/mL)	[11]
HepG2 (Liver Cancer)	8.40 (µg/mL)	[11]

Causality Behind Experimental Observations: The potent anticancer activity of these derivatives is often attributed to their ability to interfere with fundamental cellular processes in cancer cells. The structural modifications on the 5-Amino-1,3,4-thiadiazole scaffold can lead to enhanced interactions with specific molecular targets. For instance, the introduction of certain aryl groups can improve the binding affinity to the active sites of key enzymes involved in cell cycle regulation.[14]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[2][3][13]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the 5-Amino-1,3,4-thiadiazole derivatives and the standard drug (5-FU) for a specified period (e.g., 24, 48, or 72 hours). Include untreated cells as a control.

• MTT Addition: After the treatment period, add MTT solution to each well and incubate for 3-4 hours to allow formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration and determine the IC50 value.

Mechanism of Action: Induction of Apoptosis and Cell Cycle Arrest

Many 5-Amino-1,3,4-thiadiazole derivatives exert their anticancer effects through the induction of apoptosis (programmed cell death) and by causing cell cycle arrest.[15]

• Induction of Apoptosis: These compounds can trigger the intrinsic or extrinsic apoptotic pathways, leading to the activation of caspases, a family of proteases that execute cell death.

• Cell Cycle Arrest: Some derivatives have been shown to inhibit cyclin-dependent kinases (CDKs), such as CDK2, which are crucial for the progression of the cell cycle.[13][16] By inhibiting CDKs, these compounds can halt the cell cycle at specific checkpoints, preventing cancer cell proliferation.

Visualizing the Anticancer Mechanism

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comparing the corrosion inhibition efficiency of different thiadiazole derivatives

In the relentless battle against material degradation, the field of corrosion science is continually seeking more effective and environmentally benign inhibitors. Among the vast arsenal of organic compounds, thiadiazole derivatives have emerged as a highly promising class of corrosion inhibitors for a wide range of metals and alloys in various aggressive media.[1][2] Their efficacy stems from the unique electronic characteristics of the thiadiazole ring, which is rich in heteroatoms (nitrogen and sulfur) and π-electrons, facilitating strong adsorption onto metal surfaces and the formation of a protective barrier against corrosive agents.[2][3]

This guide provides an in-depth comparison of the corrosion inhibition efficiency of different thiadiazole derivatives, supported by experimental data from peer-reviewed literature. We will delve into the mechanisms of inhibition, the influence of molecular structure on performance, and the experimental techniques used to evaluate their effectiveness. This document is intended for researchers, scientists, and professionals in materials science and chemical engineering who are actively engaged in the development and application of corrosion inhibitors.

The Mechanism of Action: How Thiadiazole Derivatives Protect Metals

The primary mechanism by which thiadiazole derivatives inhibit corrosion is through adsorption onto the metal surface, creating a barrier that isolates the metal from the corrosive environment.[1][3] This adsorption can occur through two main types of interactions: physisorption and chemisorption.

• Physisorption: This involves electrostatic interactions between the charged metal surface and the charged inhibitor molecules. In acidic solutions, the metal surface is typically positively charged, and the heteroatoms in the thiadiazole ring can become protonated, leading to electrostatic attraction.

• Chemisorption: This is a stronger form of adsorption that involves the formation of coordinate bonds between the lone pair electrons of the nitrogen and sulfur atoms in the thiadiazole ring and the vacant d-orbitals of the metal atoms.[4] The presence of π-electrons in the aromatic ring also contributes to this interaction.[2]

The formation of this adsorbed protective film effectively blocks the active sites on the metal surface where corrosion reactions (both anodic dissolution of the metal and cathodic hydrogen evolution) would otherwise occur.[5][6]

Caption: Mechanism of corrosion inhibition by thiadiazole derivatives.

Structure-Activity Relationship: Tailoring the Molecule for Enhanced Protection

The corrosion inhibition efficiency of a thiadiazole derivative is not solely dependent on the core thiadiazole ring but is significantly influenced by the nature of the substituent groups attached to it.[7] Understanding this structure-activity relationship is crucial for designing novel and more effective inhibitors.

• Electron-Donating Groups: Substituents that donate electrons to the thiadiazole ring, such as amino (–NH2), hydroxyl (–OH), and methoxy (–OCH3) groups, generally enhance the inhibition efficiency.[7] These groups increase the electron density on the heteroatoms, strengthening their ability to coordinate with the metal surface.

• Electron-Withdrawing Groups: Conversely, electron-withdrawing groups like nitro (–NO2) and carboxyl (–COOH) tend to decrease the inhibition efficiency by reducing the electron density of the active centers.[7]

• Aromatic Rings and Alkyl Chains: The presence of additional aromatic rings or long alkyl chains in the molecular structure can also improve inhibition. Aromatic rings can increase the surface area of the molecule, leading to greater coverage on the metal surface.[7][8] Long alkyl chains contribute to the formation of a more compact and hydrophobic protective layer, further impeding the ingress of corrosive species.[5][8]

• Symmetry and Planarity: Molecules with a planar and symmetric structure often exhibit better inhibition performance as they can pack more efficiently on the metal surface, leading to a more stable and dense protective film.

Comparative Analysis of Thiadiazole Derivatives

The following table summarizes the corrosion inhibition efficiencies of various thiadiazole derivatives on different metals in acidic media, as reported in the literature. This data provides a quantitative basis for comparing their performance.

Thiadiazole Derivative	Metal	Corrosive Medium	Inhibitor Conc.	Inhibition Efficiency (%)	Reference
N-(5-(4-aminophenyl)-1,3,4-thiadiazole-2-yl)-2-diphenylamino) acetamide (ATPA)	Muntz metal (60Cu-40Zn)	Sulfide-polluted artificial seawater	2.32 mM	98.94	[9][10]
2-(3,5-diphenyl-4,5-dihydro-1H-pyrazole-1-yl)-5-phenyl-1,3,4-thiadiazole	Mild Steel (C1018)	5 M HCl	>50 mg/L	~97
1-phenyl-3-(5-thioxo-4,5-dihydro-1,3,4-thiadiazol-2-yl) thiourea (PTT)	N80 Carbon Steel	Dynamic supercritical CO2 aqueous environment	0.4 mM	99.58	[4]
5,5´-(1,4-phenylene)bis(N-benzylidene-1,3,4-thiadiazol-2-amine) (PBTA)	Mild Steel	1 M HCl	-	Excellent	[11]
2-amino-5-(4-bromobenzyl)-1,3,4-thiadiazole (a1)	Mild Steel	0.50 M H2SO4	-	Increased with concentration	[12]
2-amino-5-(3-nitrophenyl)-1,3,4-thiadiazole (a2)	Mild Steel	0.50 M H2SO4	-	Increased with concentration	[12]
2,5-dimercapto-1,3,4-thiadiazole	Copper	3.5% NaCl	-	94.48	[13]

Note: The inhibition efficiency can vary depending on the specific experimental conditions such as temperature, immersion time, and the exact composition of the corrosive medium.

Experimental Evaluation of Corrosion Inhibition

The effectiveness of thiadiazole derivatives as corrosion inhibitors is typically evaluated using a combination of electrochemical and surface analysis techniques.

Electrochemical Techniques

Electrochemical methods provide rapid and sensitive measurements of the corrosion rate and the inhibitor's effect on the electrochemical processes.

1. Potentiodynamic Polarization: This technique involves scanning the potential of the working electrode (the metal sample) and measuring the resulting current. The data is plotted as a Tafel plot (log of current density vs. potential).

• Protocol:

  • Prepare a three-electrode electrochemical cell containing the corrosive solution with and without the inhibitor. The three electrodes are the working electrode (metal sample), a reference electrode (e.g., Saturated Calomel Electrode - SCE), and a counter electrode (e.g., platinum wire).

  • Allow the system to stabilize by measuring the open-circuit potential (OCP) for a defined period (e.g., 30-60 minutes).

  • Apply a potential scan, typically from a cathodic potential to an anodic potential relative to the OCP, at a slow scan rate (e.g., 0.5-1 mV/s).

  • The corrosion current density (i_corr) is determined by extrapolating the linear portions of the anodic and cathodic branches of the Tafel plot to the corrosion potential (E_corr).

  • The inhibition efficiency (IE%) is calculated using the formula: IE% = [(i_corr_uninhibited - i_corr_inhibited) / i_corr_uninhibited] * 100

Caption: Workflow for Potentiodynamic Polarization.

2. Electrochemical Impedance Spectroscopy (EIS): EIS is a non-destructive technique that provides information about the resistance and capacitance of the electrochemical system. It is particularly useful for studying the formation and properties of the inhibitor film.

• Protocol:

  • Use the same three-electrode setup as for potentiodynamic polarization.

  • After stabilization at OCP, apply a small amplitude AC potential signal (e.g., 10 mV) over a wide range of frequencies (e.g., 100 kHz to 10 mHz).

  • Measure the resulting AC current response.

  • The impedance data is typically presented as Nyquist and Bode plots.

  • The data is then fitted to an equivalent electrical circuit model to extract parameters such as the charge transfer resistance (R_ct) and the double-layer capacitance (C_dl). An increase in R_ct and a decrease in C_dl in the presence of the inhibitor indicate effective inhibition.[9]

  • The inhibition efficiency (IE%) can be calculated from the R_ct values: IE% = [(R_ct_inhibited - R_ct_uninhibited) / R_ct_inhibited] * 100

Surface Analysis Techniques

Surface analysis techniques provide direct visual and compositional evidence of the inhibitor's adsorption and the formation of a protective film.

• Scanning Electron Microscopy (SEM): SEM is used to visualize the surface morphology of the metal before and after exposure to the corrosive environment with and without the inhibitor. In the absence of an effective inhibitor, the surface will show significant damage, such as pitting and uniform corrosion. In the presence of a good inhibitor, the surface will remain relatively smooth and protected.[11][14]

• Atomic Force Microscopy (AFM): AFM provides a three-dimensional profile of the surface at a higher resolution than SEM, allowing for the quantification of surface roughness. A decrease in surface roughness in the presence of the inhibitor confirms its protective effect.[4]

• X-ray Photoelectron Spectroscopy (XPS): XPS is a surface-sensitive technique that provides information about the elemental composition and chemical state of the elements on the metal surface. It can be used to confirm the presence of the inhibitor molecules on the surface and to identify the nature of the chemical bonds formed between the inhibitor and the metal.[4]

Conclusion

Thiadiazole derivatives stand out as a versatile and highly effective class of corrosion inhibitors. Their performance is intricately linked to their molecular structure, with the presence of electron-donating groups and extended conjugation generally leading to enhanced protection. The selection of a specific thiadiazole derivative should be guided by the nature of the metal to be protected and the specific corrosive environment. A multi-faceted experimental approach, combining electrochemical and surface analysis techniques, is essential for a comprehensive evaluation of their inhibition efficiency and for elucidating the underlying protection mechanisms. The continued exploration of novel thiadiazole structures, guided by a deep understanding of structure-activity relationships and supported by theoretical calculations, holds the key to developing the next generation of high-performance corrosion inhibitors.[8][15]

References

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• Recent progresses in thiadiazole derivatives as corrosion inhibitors in hydrochloric acid solution. Available at: [Link]

• Corrosion inhibition of thiourea and thiadiazole derivatives : A Review. Available at: [Link]

• Electrochemical and physiochemical studies on the effects of thiadiazole derivatives in corrosion inhibition of Muntz metal in sulfide-polluted marine environment. Available at: [Link]

• Corrosion inhibition of thiourea and thiadiazole derivatives : A Review. Available at: [Link]

• Theoretical evaluation of corrosion inhibition performance of six thiadiazole derivatives. Available at: [Link]

• Developing a robust thiadiazole derivative corrosion inhibitor for dynamic supercritical CO2 aqueous environment: Electrochemical tests and DFT calculations. Available at: [Link]

• Corrosion inhibition of thiadiazole derivative for mild steel in hydrochloric acid solution. Available at: [Link]

• A Review On Thiazole Derivatives As Corrosion Inhibitors For Metals And Their Alloys. Available at: [Link]

• Role of some thiadiazole derivatives as inhibitors for the corrosion of C-steel in 1 M H2SO4. Available at: [Link]

• Electrochemical and physiochemical studies on the effects of thiadiazole derivatives in corrosion inhibition of Muntz metal in s. Available at: [Link]

• Evaluation of the Impact of Two Thiadiazole Derivatives on the Dissolution Behavior of Mild Steel in Acidic Environments. Available at: [Link]

• CORROSION INHIBITION PERFOMANCE OF FOUR NATURAL THIAZOLE DERIVATIVES: QUANTUM CHEMICAL AND MONTE CARLO SIMULATION STUDIES. Available at: [Link]

• Adsorption Behavior of Thiadiazole as Corrosion Inhibitors on Copper Surface. Available at: [Link]

• Electrochemical Adsorption Properties and Inhibition of Brass Corrosion in Natural Seawater by Thiadiazole Derivatives: Experimental and Theoretical Investigation. Available at: [Link]

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• Thiadiazole as a Potential Corrosion Inhibitor for Mild Steel in 1 M HCl. Available at: [Link]

• Comparative data on corrosion protection of mild steel in HCl using two new thiazoles. Available at: [Link]

• The inhibition performance of thiadiazole derivatives on the steel corrosion: DFT and QSAR assessment. Available at: [Link]

• Theoretical Study of Interaction Between Thiadiazole Derivatives on Fe(110) Surface. Available at: [Link]

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structure-activity relationship (SAR) studies of 5-Amino-1,3,4-thiadiazole derivatives

A Comprehensive Guide to the Structure-Activity Relationship (SAR) of 5-Amino-1,3,4-Thiadiazole Derivatives

The 1,3,4-thiadiazole ring is a versatile scaffold in medicinal chemistry, with its derivatives exhibiting a wide array of pharmacological activities.[1][2][3] Among these, the 2-amino-1,3,4-thiadiazole moiety serves as a crucial pharmacophore for the development of novel therapeutic agents.[3][4] This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 5-amino-1,3,4-thiadiazole derivatives, focusing on their antimicrobial, anticancer, and anticonvulsant properties. We will delve into the causal relationships behind experimental designs and present supporting data to offer a comprehensive resource for researchers, scientists, and drug development professionals.

The 5-Amino-1,3,4-Thiadiazole Scaffold: A Privileged Structure

The 1,3,4-thiadiazole ring's mesoionic character allows its derivatives to readily cross cellular membranes and interact with biological targets, often with high selectivity and low toxicity.[1][5] The presence of the sulfur atom enhances lipid solubility, a favorable pharmacokinetic property.[6] The 5-amino group provides a key site for chemical modification, enabling the exploration of a vast chemical space to optimize biological activity.[4]

Antimicrobial Activity: Targeting Bacterial and Fungal Pathogens

Derivatives of 5-amino-1,3,4-thiadiazole have demonstrated significant potential as antimicrobial agents.[4][7] The SAR studies in this area have revealed critical insights into the structural requirements for potent activity.

Key SAR Insights for Antimicrobial Activity

Substitutions on the aromatic ring at the 5-position of the thiadiazole core and modifications of the 2-amino group have profound effects on antimicrobial potency.

• Influence of Phenyl Ring Substituents: The nature and position of substituents on a phenyl ring at the C5 position are critical. Halogen substituents, such as chlorine and fluorine, on the phenyl ring tend to enhance antibacterial activity, particularly against Gram-positive bacteria.[4] For instance, fluorinated and chlorinated 5-(4-substituted phenyl)-1,3,4-thiadiazol-2-amine derivatives have shown potent inhibitory effects.[4]

• Role of the Amino Group: Derivatization of the 2-amino group, often through the formation of Schiff bases, can lead to compounds with broad-spectrum antimicrobial activity. For example, the condensation of 2-amino-5-thiol-1,3,4-thiadiazole with aldehydes to form azomethine derivatives has yielded compounds with moderate to good activity against Gram-positive bacteria.[8]

• Oxygenated Substituents: The presence of oxygenated substituents on the phenyl ring appears to be favorable for antifungal activity.[4]

Comparative Antimicrobial Activity Data

The following table summarizes the minimum inhibitory concentration (MIC) values for representative 5-amino-1,3,4-thiadiazole derivatives against various microbial strains.

Compound ID	R Group (at C5)	Modification at 2-amino	Test Organism	MIC (µg/mL)	Reference
8a	4-Fluorophenyl	Unsubstituted	S. aureus	20-28	[4]
8b	4-Chlorophenyl	Unsubstituted	S. aureus	20-28	[4]
B	-	o-hydroxybenzylidine	Gram-positive bacteria	Moderate to Good	[8]
C	-	2-butan-lidine	Gram-positive bacteria	Moderate to Good	[8]

Experimental Protocol: Synthesis of 5-Aryl-1,3,4-Thiadiazol-2-amines

A common synthetic route involves the oxidative cyclization of thiosemicarbazones.[9]

Step 1: Synthesis of Thiosemicarbazone Intermediate

• Dissolve the desired substituted aromatic aldehyde (1 mmol) in ethanol.

• Add thiosemicarbazide (1 mmol) to the solution.

• Add a few drops of a catalyst, such as concentrated sulfuric acid.

• Reflux the mixture for 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and pour it into crushed ice.

• Filter the precipitated thiosemicarbazone, wash with cold water, and dry.

Step 2: Oxidative Cyclization to form 5-Aryl-1,3,4-Thiadiazol-2-amine

• Suspend the synthesized thiosemicarbazone (1 mmol) in a suitable solvent like ethanol.

• Add an oxidizing agent, such as ferric chloride (FeCl3), in a stoichiometric amount.[10]

• Reflux the mixture for 4-6 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and neutralize it with a suitable base (e.g., ammonia solution).

• The precipitated product is filtered, washed with water, and purified by recrystallization from an appropriate solvent (e.g., ethanol).

Synthetic workflow for 5-aryl-1,3,4-thiadiazol-2-amines.

Anticancer Activity: A Scaffold for Tumor Growth Inhibition

The 1,3,4-thiadiazole nucleus is a recognized pharmacophore in the design of anticancer agents, with some derivatives showing potent cytotoxic effects against various cancer cell lines.[1][11][12]

Key SAR Insights for Anticancer Activity

The anticancer activity of 5-amino-1,3,4-thiadiazole derivatives is highly dependent on the nature of the substituents at both the C2 and C5 positions.

• Substitution at C5: The presence of an aryl group at the C5 position is common in active compounds. Electron-withdrawing groups, such as a chloro group on the phenyl ring, have been shown to boost cytotoxic activity.[6]

• Substitution at C2: The 2-amino group is a key point for modification. Linking other heterocyclic moieties, such as piperazine, through an acetamide linker to the 2-amino group has proven to be an effective strategy for enhancing antiproliferative activity.[11]

• Bioisosteric Replacement: The 1,3,4-thiadiazole ring is considered a bioisostere of pyrimidine, a component of nucleic acids. This structural similarity may enable these compounds to interfere with DNA replication processes in cancer cells.[12]

• Hydrophobic and Hydrogen-Bonding Moieties: The introduction of a hydrophobic group, like a 4-(trifluoromethyl)phenylamino group, and a hydrogen-bonding moiety, such as N-(thiazol-2-yl)-2-mercaptoacetamide, into the 1,3,4-thiadiazole scaffold has led to the development of potent kinase inhibitors.[13]

Comparative Anticancer Activity Data

The table below presents the half-maximal inhibitory concentration (IC50) values for selected 5-amino-1,3,4-thiadiazole derivatives against different cancer cell lines.

Compound ID	C5-Substituent	C2-Substituent	Cancer Cell Line	IC50 (µM)	Reference
14a-c	5-(4-chlorophenyl)	Piperazine via acetamide linker	MCF-7, HepG2	2.32 - 8.35	[11]
8a	-	Honokiol derivative	A549, MDA-MB-231, etc.	1.62 - 4.61	[11]
2	5-((4-(trifluoromethyl)phenyl)amino)	N-(5-nitrothiazol-2-yl)-thioacetamide	K562	(Abl kinase IC50) 7.4	[13]

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer drugs.

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HepG2) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the synthesized 1,3,4-thiadiazole derivatives and a positive control (e.g., 5-Fluorouracil) for 48-72 hours.

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for another 4 hours. The viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (usually around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is determined by plotting a dose-response curve.[6]

Workflow for the in vitro MTT cytotoxicity assay.

Anticonvulsant Activity: Modulating Neuronal Excitability

The 1,3,4-thiadiazole scaffold has been explored for the development of novel anticonvulsant agents, with several derivatives showing promising activity in preclinical models.[14][15][16]

Key SAR Insights for Anticonvulsant Activity

The anticonvulsant properties of 5-amino-1,3,4-thiadiazole derivatives are influenced by factors such as lipophilicity and the presence of specific pharmacophoric features.

• Lipophilicity: The lipophilic nature of the molecule is often correlated with its anticonvulsant activity, as it facilitates crossing the blood-brain barrier.[14]

• Aryl Substituents: The presence of an aryl group at the C5 position is a common feature in active compounds.[15]

• Halo Groups: Compounds containing halogen atoms (e.g., chlorine) on the aromatic ring often exhibit good anticonvulsant activity.[15] For instance, a derivative with a 4-chlorophenyl group showed significant inhibition in both the maximal electroshock seizure (MES) and subcutaneous pentylenetetrazole (scPTZ) tests.[14][15]

• Amino Group Modifications: The 2-amino group can be modified to introduce various substituents. Schiff base derivatives of 5-amino-1,3,4-thiadiazole have been synthesized and evaluated for their anticonvulsant potential.[14][15]

Comparative Anticonvulsant Activity Data

The following table highlights the anticonvulsant activity of representative 5-amino-1,3,4-thiadiazole derivatives.

Compound	Key Structural Feature	Test Model	Activity (% Inhibition)	Reference
{2-[(5-amino-1,3,4-thiadiazol-2-yl)methyl]-6-(4-chlorophenyl)-4,5-dihydropyridine-3(2H)-one}	4-chlorophenyl group	scPTZ (100 mg/kg) & MES (50 mg/kg)	85.44%	[14][15]
N-(4-chlorophenyl)-N5-[5,6-dichlorobenzo(d)thiazol-2-yl]-1,3,4-thiadiazole-2,5-diamine	Halo groups	MES (30 mg/kg)	100% protection	[15]

Experimental Protocol: Maximal Electroshock Seizure (MES) Test

The MES test is a widely used preclinical model to screen for potential anticonvulsant drugs effective against generalized tonic-clonic seizures.

• Animal Preparation: Use adult mice or rats, housed under standard laboratory conditions.

• Drug Administration: Administer the test compounds (5-amino-1,3,4-thiadiazole derivatives) intraperitoneally or orally at various doses. A control group receives the vehicle.

• Induction of Seizure: After a specific period (e.g., 30-60 minutes) to allow for drug absorption, induce seizures by applying an electrical stimulus through corneal or auricular electrodes.

• Observation: Observe the animals for the presence or absence of the tonic hind limb extension phase of the seizure.

• Endpoint: The ability of the test compound to prevent the tonic hind limb extension is considered a measure of its anticonvulsant activity.[14][15]

Logical flow of the Maximal Electroshock Seizure (MES) test.

Conclusion

The 5-amino-1,3,4-thiadiazole scaffold is a highly promising platform for the discovery of new therapeutic agents. The structure-activity relationship studies have clearly demonstrated that strategic modifications at the C2 and C5 positions of the thiadiazole ring can lead to potent and selective compounds with antimicrobial, anticancer, and anticonvulsant activities. The insights and experimental protocols provided in this guide are intended to facilitate further research and development of this important class of heterocyclic compounds. The versatility of the 5-amino-1,3,4-thiadiazole core, coupled with a deeper understanding of its SAR, will undoubtedly pave the way for the discovery of novel drugs to address unmet medical needs.

References

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• Mazzone, G., Bonina, F., et al. (1982). Synthesis and biological evaluation of some 5-aryl-2-amino-1,3,4-oxa(thia)diazoles. Il Farmaco; edizione scientifica.

• Frontiers. (2022). 1,3,4-Thiadiazole Scaffold: As Anti-Epileptic Agents. Available at: [Link]

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• NIH. (2021). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. PMC. Available at: [Link]

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A Senior Application Scientist's Guide to the Spectroscopic Differentiation of 5-Amino-1,3,4-thiadiazole Isomers

Introduction: The Challenge of Isomeric Identity in Drug Discovery

The 1,3,4-thiadiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3] This versatility is largely attributed to the -N=C-S moiety within the ring structure.[4] However, the synthesis and characterization of these heterocyclic compounds are not without challenges. A primary hurdle for researchers and drug development professionals is the accurate identification and differentiation of isomers, whose subtle structural variations can lead to profoundly different pharmacological and toxicological profiles.

This guide provides an in-depth comparative analysis of two common and structurally related isomers: 2-amino-1,3,4-thiadiazole and 5-amino-1,3,4-thiadiazole-2-thiol . The latter is of particular interest as it exists in a state of tautomeric equilibrium, further complicating its analysis. We will dissect the characteristic spectroscopic signatures of these molecules using Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR) spectroscopy, Mass Spectrometry (MS), and UV-Visible (UV-Vis) spectroscopy. Our focus is not merely on the data itself, but on the underlying chemical principles that govern these spectral differences, providing you with the authoritative grounding needed to interpret your own experimental results with confidence.

Part 1: Unraveling the Structures - Positional Isomerism and Tautomerism

Before delving into the spectra, it is crucial to understand the structural nuances of the molecules . The primary distinction lies in the substitution pattern on the 1,3,4-thiadiazole ring. Furthermore, 5-amino-1,3,4-thiadiazole-2-thiol presents a classic case of prototropic tautomerism, existing as an equilibrium between two forms.[5][6]

• 2-Amino-1,3,4-thiadiazole: A single, stable structure with an amino group at position 2 and a hydrogen atom at position 5.

• 5-Amino-1,3,4-thiadiazole-2-thiol: This compound dynamically interconverts between two tautomeric forms:

  • Amino-thione form: Features an amino group (-NH₂) at position 5 and a thione (C=S) group at position 2. This form is generally favored in the solid state.

  • Imino-thiol form: Features an imino group (=NH) within the ring and a thiol (-SH) group at position 2.

The equilibrium between these tautomers is influenced by factors such as solvent polarity and physical state (solid vs. solution), which makes a multi-technique analytical approach essential.[7][8]

Caption: Tautomeric equilibrium of 5-amino-1,3,4-thiadiazole-2-thiol.

Part 2: A Multi-Faceted Spectroscopic Comparison

The key to differentiating these isomers lies in identifying unique signals or patterns in each spectrum that can be unambiguously assigned to a specific structural feature.

¹H NMR Spectroscopy: Probing the Proton Environment

¹H NMR is a powerful first-line technique. The choice of solvent is critical; DMSO-d₆ is highly recommended as it can solubilize the compounds and its ability to form hydrogen bonds allows for the observation of exchangeable protons (NH₂, SH).[4]

• 2-Amino-1,3,4-thiadiazole:

  • -NH₂ Protons: A broad singlet typically appearing around δ 7.2-7.5 ppm . The broadness is due to quadrupole broadening from the adjacent ¹⁴N and chemical exchange.

  • C5-H Proton: A sharp singlet further downfield, usually around δ 8.5-9.0 ppm .[9] This proton is attached to a carbon between two electronegative heteroatoms (N and S), resulting in significant deshielding.

• 5-Amino-1,3,4-thiadiazole-2-thiol (in DMSO-d₆):

  • The spectrum is often a time-averaged representation of both tautomers due to rapid proton exchange.[8]

  • -NH₂ Protons (from amino-thione): A broad singlet often observed around δ 7.2-7.8 ppm .

  • -SH/-NH Protons (exchangeable): A very broad singlet may appear significantly downfield, often in the δ 13.0-13.5 ppm range.[4] This signal represents the rapidly exchanging thiol (-SH) proton of the imino-thiol form and the ring N-H proton of the amino-thione form. Its presence is a strong indicator for this specific isomer.

Expert Insight: The absence of a signal in the δ 8.5-9.0 ppm region and the presence of a very downfield (δ > 13 ppm) exchangeable proton signal are the most compelling ¹H NMR indicators for 5-amino-1,3,4-thiadiazole-2-thiol over its 2-amino isomer.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

¹³C NMR provides direct information about the carbon framework and is particularly useful for identifying the C=S group.

• 2-Amino-1,3,4-thiadiazole:

  • C2 (-NH₂): Appears significantly downfield due to the attached nitrogen, typically around δ 168-172 ppm .[10][11]

  • C5 (-H): Appears further upfield, generally in the range of δ 145-150 ppm .

• 5-Amino-1,3,4-thiadiazole-2-thiol:

  • C5 (-NH₂): Found in a similar region to C2 of the other isomer, around δ 165-170 ppm .[12]

  • C2 (=S): The thione carbon is the key diagnostic signal. It is highly deshielded and appears very far downfield, typically in the range of δ 185-195 ppm .[12] The observation of this signal provides definitive evidence for the presence of the thione tautomer.

FTIR Spectroscopy: The Vibrational Fingerprints

FTIR is excellent for identifying functional groups, especially in the solid state (e.g., using a KBr pellet), where the thione tautomer of 5-amino-1,3,4-thiadiazole-2-thiol is expected to dominate.

• 2-Amino-1,3,4-thiadiazole:

  • N-H Stretching: Two distinct bands for the -NH₂ group (symmetric and asymmetric stretching) are typically observed in the 3100-3350 cm⁻¹ region.

  • C=N Stretching: A strong absorption for the ring C=N bond is found around 1600-1650 cm⁻¹ .[2][4]

  • Absence of C=S: Critically, there is no strong band in the 1000-1200 cm⁻¹ region attributable to a C=S stretch.

• 5-Amino-1,3,4-thiadiazole-2-thiol:

  • N-H Stretching: Bands for the -NH₂ group are present, often seen between 3100-3300 cm⁻¹ .[4]

  • C=N Stretching: Ring C=N stretching appears around 1500-1620 cm⁻¹ .

  • C=S Stretching (Thione): This is a hallmark peak. A strong absorption band in the 1030-1150 cm⁻¹ range is characteristic of the C=S (thione) group.[4] Its presence is a powerful indicator for this isomer.

  • S-H Stretching (Thiol): A weak S-H stretching band may sometimes be observed around 2500-2600 cm⁻¹ , but it is often absent or obscured.

Mass Spectrometry: Fragmentation and Confirmation

MS confirms the molecular weight and can offer structural clues through fragmentation patterns. Both isomers have the same nominal mass (C₂H₃N₃S for 2-amino-1,3,4-thiadiazole and C₂H₃N₃S₂ for 5-amino-1,3,4-thiadiazole-2-thiol), making them easily distinguishable by their molecular ion peak.

• 2-Amino-1,3,4-thiadiazole: Molecular Formula: C₂H₃N₃S, Molecular Weight: 101.13 g/mol .

• 5-Amino-1,3,4-thiadiazole-2-thiol: Molecular Formula: C₂H₃N₃S₂, Molecular Weight: 133.20 g/mol .[13]

The fragmentation pathways will also differ, reflecting the distinct molecular structures, though a detailed analysis is beyond the scope of this guide. The primary utility of MS in this context is the unambiguous confirmation of the molecular formula.

Part 3: Quantitative Data Summary

The following table summarizes the key comparative data points for rapid reference.

Spectroscopic Feature	2-Amino-1,3,4-thiadiazole	5-Amino-1,3,4-thiadiazole-2-thiol	Rationale for Difference
¹H NMR (NH₂) Shift	~ δ 7.2-7.5 ppm	~ δ 7.2-7.8 ppm	Similar chemical environment for the amino group.
¹H NMR (Ring C-H)	~ δ 8.5-9.0 ppm (at C5)	Absent	Presence of a proton at C5 vs. an amino group.
¹H NMR (SH/NH)	Absent	~ δ 13.0-13.5 ppm (broad)	Tautomeric equilibrium involving acidic SH/NH protons.
¹³C NMR (C-NH₂) Shift	~ δ 168-172 ppm (at C2)	~ δ 165-170 ppm (at C5)	Carbon is directly attached to the amino group.
¹³C NMR (C=S) Shift	Absent	~ δ 185-195 ppm (at C2)	Key diagnostic: Presence of the thione group.
FTIR (N-H Stretch)	~ 3100-3350 cm⁻¹	~ 3100-3300 cm⁻¹	Characteristic of the primary amine group in both.
FTIR (C=S Stretch)	Absent	~ 1030-1150 cm⁻¹	Key diagnostic: Presence of the thione group.
Molecular Weight (MS)	101.13 g/mol	133.20 g/mol	Different elemental composition (one vs. two sulfur atoms).

Part 4: Standardized Experimental Protocols

Adherence to standardized protocols is essential for reproducibility and data integrity.

Workflow for Spectroscopic Analysis

Caption: General workflow for isomeric differentiation.

Protocol 1: NMR Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The use of DMSO-d₆ is crucial for observing exchangeable protons.

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse proton spectrum.

  • Set a spectral width of at least 16 ppm to ensure the highly deshielded tautomeric proton is observed.

  • Use a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Set a spectral width of at least 220 ppm to ensure the C=S carbon is within the window.

  • A longer acquisition time and more scans will be required due to the low natural abundance and sensitivity of the ¹³C nucleus.

• Data Processing: Process the spectra using appropriate software. Reference the spectra to the residual solvent peak of DMSO-d₆ (δ ~2.50 ppm for ¹H, δ ~39.52 ppm for ¹³C).

Protocol 2: FTIR Spectroscopy

• Sample Preparation (KBr Pellet):

  • Grind a small amount (~1-2 mg) of the solid sample with ~100-200 mg of dry, spectroscopic grade potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Press the powder into a transparent pellet using a hydraulic press. This method provides insight into the solid-state structure, where the thione form is likely to predominate.

• Data Acquisition:

  • Record a background spectrum of the empty sample chamber.

  • Place the KBr pellet in the sample holder and record the spectrum, typically from 4000 to 400 cm⁻¹.

  • Co-add at least 16 scans to improve the signal-to-noise ratio.

• Data Analysis: Identify key vibrational bands as outlined in Section 2.3.

Conclusion

The accurate structural characterization of 5-amino-1,3,4-thiadiazole isomers is an achievable goal through the systematic application of routine spectroscopic techniques. While both ¹H NMR and FTIR provide strong evidence, the combination of multiple methods creates a self-validating system for unambiguous identification.

The most definitive markers are:

• For 2-Amino-1,3,4-thiadiazole: The presence of a ¹H NMR signal for the C5-H proton around δ 8.5-9.0 ppm and the absence of a C=S signal in both the ¹³C NMR and FTIR spectra.

• For 5-Amino-1,3,4-thiadiazole-2-thiol: The presence of a highly deshielded (δ > 185 ppm) thione carbon in the ¹³C NMR spectrum and a strong C=S stretching band (~1030-1150 cm⁻¹) in the FTIR spectrum. The observation of a very broad, downfield (δ > 13 ppm) exchangeable proton in the ¹H NMR spectrum is also a strong indicator.

By understanding the causality behind these spectroscopic fingerprints, researchers can navigate the complexities of heterocyclic isomerism with precision, ensuring the correct identification of their target molecules for further development.

References

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The Multi-Target Potential of 5-Amino-1,3,4-Thiadiazole Appended Isatins: A Comparative Guide to their Polypharmacological Activities

Introduction: The Rationale for Hybrid Scaffolds in Drug Discovery

In the landscape of modern drug discovery, the "one-target, one-drug" paradigm is increasingly being challenged by the multifactorial nature of complex diseases such as cancer and microbial infections. This has led to a surge of interest in polypharmacology, an approach that aims to design single chemical entities capable of modulating multiple biological targets simultaneously. Such multi-target agents can offer superior efficacy, reduced potential for drug resistance, and improved safety profiles.[1]

A particularly fruitful strategy in the pursuit of polypharmacological agents is the hybridization of two or more pharmacophores, each with known biological activities, into a single molecule. This guide focuses on a promising class of such hybrids: 5-amino-1,3,4-thiadiazole appended isatins. Both isatin (1H-indole-2,3-dione) and the 1,3,4-thiadiazole nucleus are privileged scaffolds in medicinal chemistry, individually associated with a broad spectrum of pharmacological properties.[1][2] Isatin and its derivatives have demonstrated a wide range of biological activities, including anticancer, anticonvulsant, anti-inflammatory, antibacterial, antifungal, and antiviral properties.[2][3] Similarly, the 1,3,4-thiadiazole ring is a versatile scaffold known for its diverse biological activities.[4] The conjugation of these two moieties offers the potential for synergistic effects and novel mechanisms of action.

This guide provides a comprehensive assessment of the polypharmacological activities of 5-amino-1,3,4-thiadiazole appended isatins, presenting comparative experimental data and exploring the underlying mechanistic insights. We will delve into their anticancer, antimicrobial, and enzyme inhibitory activities, offering a valuable resource for researchers and drug development professionals.

Anticancer Activity: A Multi-pronged Attack on Malignancy

Isatin-thiadiazole hybrids have emerged as a significant class of compounds with potent anticancer activities against a variety of human cancer cell lines.[1][5][6] Their mechanism of action is often multifaceted, involving the inhibition of key enzymes and signaling pathways crucial for cancer cell proliferation and survival.[4][5]

A series of novel 5-amino-1,3,4-thiadiazole appended isatins (designated as UZ-1 to UZ-20) were synthesized and evaluated for their antiproliferative activity against various cancer cell lines using the MTT assay.[1][7] The results demonstrated moderate to good activity, highlighting the potential of this scaffold in oncology.[1][7]

Comparative Antiproliferative Activity

The following table summarizes the cytotoxic effects (IC50 values) of representative 5-amino-1,3,4-thiadiazole appended isatins against different cancer cell lines.

Compound	MCF-7 (Breast) IC50 (µM)	UO-31 (Renal) IC50 (µM)	Other Cell Lines	Reference
UZ-Series	Moderate to good activity	Not specified	Not specified	[1][7]
Compound 4	Active	Not specified	Not specified	[1]
Compound 5	Not specified	Not specified	Active against 60 human cancer cell lines	[1]
Isatin-thiazole hybrid 36a	Not specified	Not specified	VEGFR-2 IC50: 5.43 ± 0.95 µM	[8]
Isatin-thiazole hybrid 36b	Not specified	Not specified	VEGFR-2 IC50: 9.63 ± 1.32 µM	[8]
Isatin-linked thiazoline schiff base 25	38.22 µM	Not specified	Not specified	[6]

Causality Behind Experimental Choices: The selection of diverse cancer cell lines, such as MCF-7 (representing breast cancer) and UO-31 (representing renal cancer), allows for the assessment of the broad-spectrum or selective nature of the synthesized compounds' anticancer activity. The MTT assay is a well-established and reliable colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation.

Mechanism of Action: Targeting Key Cancer Pathways

Molecular docking studies have provided valuable insights into the potential mechanisms underlying the anticancer activity of these hybrids. These studies suggest that 5-amino-1,3,4-thiadiazole appended isatins can bind to the active sites of various protein kinases and other enzymes that are often dysregulated in cancer.

For instance, isatin-hybrids have been shown to target pathways involving:

• Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Inhibition of VEGFR-2, a key regulator of angiogenesis, can starve tumors of their blood supply.[5][8]

• Epidermal Growth Factor Receptor (EGFR): EGFR is frequently overexpressed in various cancers and its inhibition can halt cell proliferation.[5]

• Cyclin-Dependent Kinase 2 (CDK2): As a crucial regulator of the cell cycle, CDK2 inhibition can lead to cell cycle arrest and apoptosis.[5]

• Tubulin Polymerization: Disruption of microtubule dynamics by inhibiting tubulin polymerization can induce mitotic arrest and apoptosis in cancer cells.[5][9]

The following diagram illustrates the general workflow for assessing the anticancer activity of these compounds.

Proposed Mechanism of Antimicrobial Action.

Enzyme Inhibition: Targeting Key Pathological Processes

The versatility of the 5-amino-1,3,4-thiadiazole appended isatin scaffold extends to the inhibition of various enzymes implicated in a range of diseases.

α-Glucosidase Inhibition: A Potential Antidiabetic Application

A series of (Z)-3-(2-(1,3,4-thiadiazol-2-yl)hydrazono)-1-substituted indolin-2-ones were designed and synthesized as potential α-glucosidase inhibitors. [10]α-Glucosidase is a key enzyme in carbohydrate digestion, and its inhibition can help manage postprandial hyperglycemia in diabetic patients. Several of the synthesized compounds exhibited potent inhibitory activity against α-glucosidase, with IC50 values ranging from 3.12 ± 1.25 to 45.95 ± 1.26 μM. [10]Notably, compound 3d ((Z)-3-(2-(1,3,4-thiadiazol-2-yl)hydrazono)-1-(4-chlorobenzyl)indolin-2-one) was the most potent inhibitor, with an IC50 value of 3.12 ± 1.25 μM, which is significantly more active than the standard drug resveratrol (IC50 = 22.00 ± 1.15 μM). [10] Kinetic analysis revealed that compound 3d is a noncompetitive inhibitor of α-glucosidase. [10]Molecular docking studies further confirmed the binding interactions of this compound with the active site of the enzyme. [10]

Carbonic Anhydrase Inhibition

Derivatives of 5-amino-1,3,4-thiadiazole-2-sulfonamide have been investigated as inhibitors of human carbonic anhydrase (hCA) isoforms. [11]Carbonic anhydrases are involved in various physiological processes, and their inhibition has therapeutic applications in conditions like glaucoma, epilepsy, and edema. [12]Certain synthesized compounds showed potent inhibitory activity, with compound 7e being the most active against hCA II with a Ki of 7.9 nM. [11]

Experimental Protocols: A Guide to Reproducible Research

To ensure the validity and reproducibility of the findings presented, this section outlines the detailed methodologies for key experiments.

MTT Assay for Antiproliferative Activity

Principle: This colorimetric assay measures the reduction of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) by mitochondrial succinate dehydrogenase in viable cells. The resulting formazan product has an absorbance that is directly proportional to the number of living cells.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the synthesized 5-amino-1,3,4-thiadiazole appended isatins and a vehicle control (e.g., DMSO). Incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

α-Glucosidase Inhibition Assay

Principle: This assay measures the ability of a compound to inhibit the enzymatic activity of α-glucosidase, which catalyzes the hydrolysis of p-nitrophenyl-α-D-glucopyranoside (pNPG) to p-nitrophenol. The amount of p-nitrophenol produced is quantified spectrophotometrically.

Step-by-Step Protocol:

• Reaction Mixture Preparation: In a 96-well plate, prepare a reaction mixture containing phosphate buffer (pH 6.8), α-glucosidase enzyme solution, and various concentrations of the test compounds.

• Pre-incubation: Pre-incubate the mixture at 37°C for 10 minutes.

• Substrate Addition: Initiate the reaction by adding the substrate, pNPG.

• Incubation: Incubate the reaction mixture at 37°C for 20 minutes.

• Reaction Termination: Stop the reaction by adding a sodium carbonate solution.

• Absorbance Measurement: Measure the absorbance of the liberated p-nitrophenol at 405 nm.

• Data Analysis: Calculate the percentage of inhibition and determine the IC50 value.

Conclusion and Future Perspectives

The hybridization of isatin and 5-amino-1,3,4-thiadiazole scaffolds has proven to be a highly effective strategy for the development of novel polypharmacological agents. The resulting compounds exhibit a remarkable breadth of biological activities, including potent anticancer, antimicrobial, and enzyme inhibitory effects. The data presented in this guide underscores the therapeutic potential of this chemical class and provides a solid foundation for further investigation.

Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: A more systematic exploration of the structural modifications on both the isatin and thiadiazole rings is needed to optimize potency and selectivity for specific targets. [13]* In Vivo Efficacy and Safety: Promising lead compounds should be advanced to in vivo animal models to evaluate their efficacy, pharmacokinetic properties, and toxicity profiles.

• Elucidation of Detailed Mechanisms: While molecular docking provides valuable hypotheses, further biochemical and cellular assays are required to definitively identify the molecular targets and signaling pathways modulated by these compounds.

References

• Ullah, Z., et al. (2025). Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities. RSC Medicinal Chemistry. [Link]

• Ullah, Z., et al. (2025). Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities. PubMed Central. [Link]

• Request PDF. (2025). Identification of 5-amino-1,3,4-thiadiazole appended isatins as bioactive small molecules with polypharmacological activities. ResearchGate. [Link]

• Al-Ostath, A., et al. (2023). Synthesis, biological evaluation and molecular docking of isatin hybrids as anti-cancer and anti-microbial agents. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• Zhao, X., et al. (2021). Synthesis and biological evaluation of isatin derivatives containing 1,3,4-thiadiazole as potent a-glucosidase inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

• Drapak, I. V., et al. (2020). Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. Pharmaceutical Chemistry Journal. [Link]

• Zhao, X., et al. (2021). Synthesis and biological evaluation of isatin derivatives containing 1,3,4-thiadiazole as potent a-glucosidase inhibitors. Semantic Scholar. [Link]

• Gül, H. İ., et al. (2022). Synthesis of novel 5-amino-1,3,4-thiadiazole-2-sulfonamide containing acridine sulfonamide/carboxamide compounds and investigation of their inhibition effects on human carbonic anhydrase I, II, IV and VII. Bioorganic Chemistry. [Link]

• Aleid, G., et al. (2024). Design, synthesis, biological evaluation and molecular docking study of thiadiazole-isatin hybrid analogues as potential anti-diabetic and anti-bacterial agents. Results in Chemistry. [Link]

• Shalmali, N., et al. (2023). Recent Advances in Isatin–Thiazole Hybrids: Synthesis, Structural Design, and Biological Application. Molecules. [Link]

• Al-Warhi, T., et al. (2025). A comprehensive review and recent advances on isatin-based compounds as a versatile framework for anticancer therapeutics (2020–2025). RSC Medicinal Chemistry. [Link]

• Singh, K., et al. (2022). Recent advances in isatin-thiazole hybrids as potential anticancer agents. Asian Journal of Pharmaceutical and Clinical Research. [Link]

• Kumar, A., et al. (2024). Molecular Docking and Molecular Dynamics Simulations of Synthesized Thiazole‐Isatin‐1,2,3‐triazole Hybrids as Promising Inhibitors for DNA Gyrase and Sterol 14α‐Demethylase. ChemistrySelect. [Link]

• Sławiński, J., et al. (2019). Thiadiazole derivatives as anticancer agents. European Journal of Medicinal Chemistry. [Link]

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• El-Sayed, N. N. E., et al. (2024). Design, eco-friendly synthesis, and molecular docking studies of isatin hybrids as promising therapeutic agents (anticancer, anticholinesterase inhibitor, α-glucosidase inhibitor, and anti-MRSA). RSC Advances. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid

As researchers and drug development professionals, our commitment to innovation is matched by our responsibility to ensure safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory hurdle; it is a cornerstone of sound scientific practice. This guide provides a detailed, step-by-step protocol for the safe disposal of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid, grounding every recommendation in the principles of chemical safety and regulatory compliance.

The core logic behind this protocol is risk mitigation. While specific toxicological data for 5-Amino-1,3,4-thiadiazole-2-carboxylic acid is not extensively documented in public literature, its chemical structure—a heterocyclic compound containing nitrogen and sulfur—and the known hazards of its derivatives warrant a cautious approach.[1][2] Derivatives are known to cause skin, eye, and respiratory irritation.[3][4][5] Therefore, all waste containing this compound must be treated as hazardous.[6]

Hazard Assessment and Essential Precautions

Before handling the compound for any purpose, including disposal, a thorough understanding of its potential hazards is critical.

• Primary Hazards: Based on data from similar thiadiazole derivatives, the primary risks are irritation to the skin and eyes and potential respiratory tract irritation if inhaled as a dust or aerosol.[3][7]

• Incompatible Materials: Avoid contact with strong oxidizing agents and acids, as these can trigger vigorous or hazardous reactions.[1][8]

• Environmental Hazard: The compound should not be allowed to enter drains, waterways, or the soil.[4][5][9] Its effects on aquatic life are not fully characterized, and responsible disposal prevents environmental contamination.

Causality of Precautions:

The stringent handling procedures are based on the "precautionary principle." For many novel or specialized research chemicals, comprehensive toxicological profiles are not available.[1] The procedures outlined here are designed to mitigate both known risks (irritation) and potential, uncharacterized hazards.

Personal Protective Equipment (PPE): A Self-Validating System

Proper PPE is your primary defense against chemical exposure. The selection of PPE must be appropriate for the task and the scale of the operation. All handling and disposal preparation should occur in a well-ventilated area, preferably within a chemical fume hood.[4][8]

Task	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Routine Weighing & Handling	ANSI Z87.1-compliant safety glasses with side shields or goggles.[1]	Nitrile gloves (or other chemically resistant gloves).	Standard laboratory coat.	Not typically required if handled in a chemical fume hood.
Waste Consolidation	Chemical safety goggles.[10]	Nitrile gloves (double-gloving recommended).	Chemically resistant apron over a lab coat.	Not typically required if handled in a chemical fume hood.
Spill Cleanup	Chemical safety goggles and face shield.	Heavy-duty nitrile or butyl rubber gloves.	Disposable, chemically resistant gown or coveralls.	A NIOSH-approved respirator with a particle filter is recommended, especially for large spills of solid material.[1][10]

Spill and Emergency Procedures

Accidents can happen. A clear, rehearsed spill response plan is essential.

Step-by-Step Spill Protocol:

• Evacuate & Alert: Immediately alert personnel in the vicinity. If the spill is large or in a poorly ventilated area, evacuate the lab and contact your institution's Environmental Health & Safety (EHS) office.

• Control & Contain: If safe to do so, prevent the spill from spreading. For powders, avoid creating dust. Do not use a dry brush or towel.[1][8]

• Neutralize Ignition Sources: Remove all sources of ignition from the area.[4][7]

• Cleanup (for minor spills):

  • Don the appropriate PPE as detailed in the table above.

  • Gently cover the spill with an inert absorbent material like sand, vermiculite, or a commercial chemical sorbent.[4] Some protocols for similar compounds suggest dampening the solid material with 60-70% ethanol to minimize dust before sweeping.[7]

  • Carefully sweep or scoop the material into a designated hazardous waste container.[1][8]

• Decontaminate: Wipe down the spill area with a soap and water solution, followed by a solvent rinse (e.g., 70% ethanol) if appropriate for the surface.[7] Collect all cleaning materials (wipes, gloves) as hazardous waste.

• Seek Medical Attention: If skin or eye contact occurs, flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[3][11] Remove contaminated clothing.[12]

Step-by-Step Disposal Protocol

Disposal must follow a documented, compliant pathway from the point of generation to final destruction. Under no circumstances should this chemical be disposed of down the drain or in regular trash. [5][6][9]

Workflow for Waste Management

The following diagram outlines the decision-making process for managing waste streams containing 5-Amino-1,3,4-thiadiazole-2-carboxylic acid.

Caption: Waste Disposal Workflow for 5-Amino-1,3,4-thiadiazole-2-carboxylic acid.

Detailed Procedural Steps:

• Waste Characterization and Segregation:

  • Solid Waste: This includes unused or expired pure compounds, reaction byproducts, and any contaminated materials like gloves, weigh paper, or absorbent pads. These must be collected separately from liquid waste.[6]

  • Liquid Waste: This stream includes any solutions containing the compound and any solvent used to rinse contaminated glassware.[6] Do not mix with incompatible waste streams.

  • Contaminated Labware: Disposable glassware, syringes, or broken items should be placed in a designated, puncture-proof sharps container. Reusable glassware must be decontaminated before washing (see Step 5).

• Waste Container Selection and Labeling:

  • Use only approved, chemically compatible hazardous waste containers.

  • Label each container clearly with the words "Hazardous Waste," the full chemical name ("5-Amino-1,3,4-thiadiazole-2-carboxylic acid"), and an accurate estimation of its concentration and volume. All components of a mixture must be listed.

• Accumulation and Storage:

  • Keep waste containers securely closed except when adding waste.

  • Store containers in a designated Satellite Accumulation Area (SAA) that is under the control of the laboratory personnel.

  • Ensure secondary containment (e.g., a larger bin) is used to capture any potential leaks.

  • Store away from incompatible materials, particularly strong oxidizing agents.[1]

• Arranging for Final Disposal:

  • Contact your institution's EHS department to schedule a pickup of the hazardous waste.

  • The preferred method of disposal for this type of compound is high-temperature incineration at a licensed chemical destruction facility.[3] This ensures the complete breakdown of the molecule into less harmful components. Landfilling may be an option in some jurisdictions but is generally less preferred for organic compounds.[13]

• Decontamination of Reusable Glassware:

  • Triple-rinse the glassware with a suitable solvent (one in which the compound is soluble).

  • The first two rinses must be collected as hazardous liquid waste.[3]

  • After decontamination, the glassware can be washed normally.

Regulatory Framework

Adherence to this guide ensures compliance with the primary regulatory bodies in the United States:

• Environmental Protection Agency (EPA): The EPA, under the Resource Conservation and Recovery Act (RCRA), governs the identification and management of hazardous waste.[9] The procedures for waste characterization, accumulation, and disposal are designed to meet the standards set forth in 40 CFR Part 261.[9][14]

• Occupational Safety and Health Administration (OSHA): OSHA's Hazard Communication Standard (29 CFR 1910.1200) requires that employers inform employees of the hazards of chemicals in the workplace.[1][11] This includes providing access to Safety Data Sheets (SDS) and training on safe handling and emergency procedures.

By integrating these procedural steps into your laboratory's standard operating procedures, you build a culture of safety and responsibility, ensuring that your scientific advancements do not come at the cost of personal or environmental health.

References

• Shell. (2024). Safety Data Sheet: Slideway Oil 220. Retrieved from shell.com. [Link]

• Alberta Environment. (2011). Guidelines for Landfill Disposal of Sulphur Waste and Remediation of Sulphur Containing Soils. Open Government program. [Link]

• U.S. Environmental Protection Agency. (2023). Steps in Complying with Regulations for Hazardous Waste. Retrieved from EPA.gov. [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 5-Amino-1,3,4-thiadiazole-2-carboxylic acid

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of specialized chemical reagents like 5-Amino-1,3,4-thiadiazole-2-carboxylic acid, a member of the versatile thiadiazole family of compounds, demands a thorough understanding of its potential hazards and the implementation of robust safety protocols.[1][2][3] This guide provides a detailed, field-tested framework for the selection and use of Personal Protective Equipment (PPE), ensuring both your personal safety and the integrity of your research.

While comprehensive toxicological data for 5-Amino-1,3,4-thiadiazole-2-carboxylic acid is not extensively documented, the safety profile of its close analog, 5-Amino-1,3,4-thiadiazole-2-carboxylic acid ethyl ester, provides a reliable basis for our safety protocols.[4][5][6] Adherence to these guidelines is not merely about compliance; it is about fostering a culture of proactive safety in the laboratory.

Hazard Identification and Risk Assessment: The "Why" Behind the "What"

The foundational step in any safety protocol is a comprehensive understanding of the material's hazards. Based on data from its ethyl ester derivative, 5-Amino-1,3,4-thiadiazole-2-carboxylic acid should be treated as a hazardous substance with the following classifications:

• Skin Irritation (Category 2) [4][6]

• Serious Eye Irritation (Category 2) [4][6]

• Specific Target Organ Toxicity – Single Exposure (Category 3), potentially causing respiratory irritation [4][6]

These classifications necessitate a stringent PPE protocol to prevent accidental exposure through dermal contact, ocular contact, or inhalation. The causality is clear: the chemical properties of this compound are such that direct contact with biological tissues can elicit an irritant response. Our choice of PPE is a direct countermeasure to these specific risks.

The Core Protocol: A Multi-Layered Defense

Effective protection is not about a single piece of equipment but a systematic, multi-layered approach. The following PPE is mandatory when handling 5-Amino-1,3,4-thiadiazole-2-carboxylic acid.

Before any discussion of PPE, it is critical to emphasize the role of engineering controls. All handling of 5-Amino-1,3,4-thiadiazole-2-carboxylic acid, especially when in powdered form, must be conducted within a certified chemical fume hood.[7] This minimizes the risk of inhaling dust or aerosols, which is a primary route of exposure.[4][6]

Given the classification of "serious eye irritation," robust eye protection is non-negotiable.[4][6]

• Mandatory: Tightly fitting safety goggles with side-shields that conform to EN 166 (EU) or NIOSH (US) standards are required at all times.[4][8] These provide a seal around the eyes, protecting from both direct splashes and airborne particles.

• Recommended for High-Risk Operations: When handling larger quantities or during procedures with a heightened risk of splashing (e.g., vigorous mixing, heating), a full-face shield should be worn in addition to safety goggles.

To mitigate the risk of skin irritation, a comprehensive barrier is essential.[4][9]

• Gloves: Chemical-impermeable gloves, such as nitrile rubber, are mandatory.[8] Always inspect gloves for any signs of degradation or perforation before use. Double-gloving is recommended for extended procedures. It is crucial to practice proper glove removal techniques to avoid contaminating your skin.

• Protective Clothing: A full-length laboratory coat must be worn and kept fastened.[8] For procedures with a higher risk of spillage, consider a chemically resistant apron over the lab coat.

While engineering controls are primary, respiratory protection provides an essential secondary layer of defense.

• Standard Operations: For routine handling of small quantities within a fume hood, a dust mask (e.g., N95 type) may be sufficient to prevent inhalation of fine powder during weighing.

• High-Risk Scenarios: If there is a failure of engineering controls, or if you experience any respiratory irritation, a full-face respirator with appropriate cartridges should be used.[4][8]

Operational and Disposal Plans

Safety extends beyond handling to include storage and disposal.

• Handling and Storage: Handle in a well-ventilated area, preferably a fume hood, to avoid the formation of dust and aerosols.[6][8] Keep the container tightly closed and store in a locked, designated area.[4][7]

• Disposal: All contaminated PPE (gloves, masks, etc.) and residual chemical waste must be disposed of as hazardous waste.[7] Collect in a properly labeled, sealed container. Do not empty into drains. Follow all applicable local, state, and federal regulations for hazardous waste disposal.[4]

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting appropriate PPE when working with 5-Amino-1,3,4-thiadiazole-2-carboxylic acid.

Caption: PPE selection workflow for handling 5-Amino-1,3,4-thiadiazole-2-carboxylic acid.

Quantitative Summary of PPE Requirements

Operational Scenario	Eye/Face Protection	Skin Protection	Respiratory Protection	Primary Engineering Control
Weighing Solid Compound	Tightly-fitting safety goggles	Nitrile gloves, Lab coat	N95 dust mask	Chemical Fume Hood
Preparing Solutions	Tightly-fitting safety goggles, Face shield	Nitrile gloves, Lab coat	Not required if in fume hood	Chemical Fume Hood
Running Reactions	Tightly-fitting safety goggles, Face shield	Nitrile gloves, Lab coat	Not required if in fume hood	Chemical Fume Hood
Accidental Spill Cleanup	Tightly-fitting safety goggles, Face shield	Double nitrile gloves, Chemically resistant apron	Full-face respirator	N/A (Emergency Response)

Emergency First-Aid Measures

In the event of accidental exposure, immediate action is crucial.

• If Inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen.[4] Seek immediate medical attention.[4]

• In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.[7] Remove contaminated clothing and wash it before reuse.[4] If skin irritation occurs, seek medical help.[4]

• In Case of Eye Contact: Rinse cautiously with water for several minutes.[4] Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[4][7] Seek immediate medical attention.

• If Swallowed: Rinse mouth with water.[7] Call a poison center or doctor immediately.

By internalizing and consistently applying these protocols, you contribute to a laboratory environment where cutting-edge research and uncompromising safety go hand in hand.

References

• Personal protective equipment for handling 2,5-Bis(4-pyridyl)-1,3,4-thiadiazole. Benchchem.
• 5-AMINO-1,3,4-THIADIAZOLE-2-CARBOXYLIC ACID ETHYL ESTER Safety Data Sheets. Echemi.com.
• SAFETY DATA SHEET. (2025).
• 5-Amino-1,3,4-thiadiazole-2-thiol 95 2349-67-9. Sigma-Aldrich.
• 5-Amino-1,2,3-thiadiazole CAS 4100-41-8. Caming Pharmaceutical Ltd.
• 5-Amino-1MQ (10 mg Vial) Dosage Protocol.
• 5-Amino-1,3,4-thiadiazole-2-carboxylic acid ethyl ester | CAS 64837-53-2. Santa Cruz Biotechnology.
• SAFETY DATA SHEET. Fisher Scientific.
• 5-AMINO-1,3,4-THIADIAZOLE-2-SULFONAMIDE Safety Data Sheets. Echemi.
• SAFETY DATA SHEET. (2025).
• 5-Amino-1,3,4-thiadiazole-2-thiol 95 2349-67-9. Sigma-Aldrich.
• 5-amino-1,3,4-thiadiazole-2-carboxylic acid ethyl ester. Echemi.
• 2-Amino-5-mercapto-1,3,4-thiadiazole. PubChem.
• Khakpash M, Esfahanizadeh M, Mahboubi-Rabbani M, Amidi S, Kobarfard F. Synthesis and Biological Evaluation of Novel Thiadiazole Derivatives as Antiplatelet Agents. Iran J Pharm Res. 2024;22(1):e141846.
• Expert Insights: Using 5-Amino-1,3,4-thiadiazole-2-thiol in Synthesis.
• Synthetic Compounds with 2-Amino-1,3,4-Thiadiazole Moiety Against Viral Infections. PMC.
• Synthesis and Characterization of 5- Amino-1, 3, 4-Thiadiazole-2-thiol and its Amine Group Derivatives. Journal of Global Pharma Technology.
• Sourcing 5-Amino-1,3,4-thiadiazole-2-thiol: A Buyer's Guide.
• Thiadiazole derivatives,their preparation and pharmaceutical compositions containing them. Google Patents.
• Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole- 2-thiol derivatives. (2025). ResearchGate.
• Diverse Biological Activities of 1,3,4-Thiadiazole Scaffold. (2022). MDPI.
• Design, Synthesis, and Biological Evaluation of New 5-Substituted-1,3,4-thiadiazole-2-thiols as Potent Antioxidants. (2025). ResearchGate.

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